4-Mercapto-piperidine-1-carboxylic acid benzyl ester

• CAS: 833491-24-0

Core Science & Biosynthesis

A Technical Guide to Benzyl 4-Mercaptopiperidine-1-carboxylate: A Versatile Building Block in Modern Drug Discovery

This guide provides an in-depth exploration of benzyl 4-mercaptopiperidine-1-carboxylate, a heterocyclic compound of significant interest to the pharmaceutical and medicinal chemistry sectors. We will delve into its chemical identity, a robust synthetic pathway with detailed protocols, and its strategic applications as a versatile intermediate in the development of novel therapeutics. This document is intended for researchers, scientists, and drug development professionals seeking to leverage advanced chemical scaffolds.

Introduction: The Strategic Importance of the N-Benzyl Piperidine Scaffold

Nitrogen-containing heterocycles are foundational motifs in medicinal chemistry, prized for their ability to impart favorable physicochemical properties and engage in specific biological interactions.[1] Among these, the piperidine ring is one of the most prevalent scaffolds found in FDA-approved drugs.[1] The incorporation of an N-benzyl group further enhances the utility of the piperidine core. The N-benzyl piperidine (N-BP) motif is a cornerstone in drug design due to its structural flexibility and three-dimensional character.[1][2]

Medicinal chemists frequently employ the N-BP fragment as a powerful tool to modulate efficacy and ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties.[1][2] The benzyl group can establish crucial cation-π interactions with target proteins and serves as a platform for optimizing stereochemistry to enhance potency and reduce toxicity.[2] Benzyl 4-mercaptopiperidine-1-carboxylate is a prime example of such a scaffold, combining the proven N-BP core with a reactive thiol group, opening a gateway to a diverse array of molecular architectures for drug discovery campaigns.

Chemical Identity and Physicochemical Properties

A precise understanding of a compound's structure and properties is paramount for its effective application.

Chemical Structure and Nomenclature

The formal IUPAC name for this compound is benzyl 4-sulfanylpiperidine-1-carboxylate . It is also commonly referred to by several synonyms.[3]

• Synonyms: Benzyl 4-mercaptopiperidine-1-carboxylate, 4-Mercapto-piperidine-1-carboxylic acid benzyl ester, 1-Piperidinecarboxylic acid, 4-mercapto-, phenylmethyl ester.[3][4]

• CAS Number: 833491-24-0[3][4][5]

Caption: Chemical structure of benzyl 4-mercaptopiperidine-1-carboxylate.

Physicochemical Data

The following table summarizes key physicochemical properties, which are essential for experimental design, including reaction setup and purification strategies.

Property	Value	Source
Molecular Formula	C₁₃H₁₇NO₂S	[4][5]
Molecular Weight	251.34 g/mol	[3][5]
Boiling Point (Predicted)	383.0 ± 42.0 °C	[5]
Density (Predicted)	1.19 ± 0.1 g/cm³	[5]
pKa (Predicted)	10.51 ± 0.20	[5]

Synthesis and Characterization Workflow

The synthesis of benzyl 4-mercaptopiperidine-1-carboxylate can be strategically designed from commercially available starting materials. The proposed pathway leverages well-established, high-yielding transformations common in medicinal chemistry.

Proposed Synthetic Pathway

The workflow begins with the commercially available benzyl 4-oxopiperidine-1-carboxylate and proceeds through a two-step sequence involving reduction and subsequent conversion of the hydroxyl group to the target thiol.

Caption: Proposed two-step synthesis of the target compound.

Experimental Protocols

Expertise & Causality: The chosen protocols are robust and minimize side reactions. For instance, Sodium Borohydride (NaBH₄) is selected for the ketone reduction due to its mild nature and high chemoselectivity, preventing undesired reactions with the carbamate group. The subsequent conversion to a thiol via a Mitsunobu reaction followed by hydrolysis is a reliable method for achieving stereochemical inversion (if applicable) and high yields.

Step 1: Synthesis of Benzyl 4-hydroxypiperidine-1-carboxylate

• Reaction Setup: To a round-bottom flask charged with benzyl 4-oxopiperidine-1-carboxylate (1.0 eq)[6], add anhydrous methanol to achieve a concentration of 0.2 M.

• Reagent Addition: Cool the solution to 0 °C using an ice bath. Add Sodium Borohydride (NaBH₄, 1.5 eq) portion-wise over 15 minutes, ensuring the internal temperature does not exceed 5 °C. The portion-wise addition controls the exothermic reaction and hydrogen gas evolution.

• Reaction Monitoring: Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

• Workup and Isolation: Carefully quench the reaction by the slow addition of water. Reduce the volume of methanol under reduced pressure. Add ethyl acetate and water to the residue. Separate the organic layer, and extract the aqueous layer twice more with ethyl acetate.

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. The resulting crude alcohol is often of sufficient purity for the next step, or it can be purified by flash column chromatography.

Step 2: Synthesis of Benzyl 4-mercaptopiperidine-1-carboxylate

This step is performed in two parts: a Mitsunobu reaction to form a thioacetate intermediate, followed by hydrolysis.

• Mitsunobu Reaction Setup: To a solution of benzyl 4-hydroxypiperidine-1-carboxylate (1.0 eq) and triphenylphosphine (PPh₃, 1.5 eq) in anhydrous tetrahydrofuran (THF) at 0 °C under a nitrogen atmosphere, add diisopropyl azodicarboxylate (DIAD, 1.5 eq) dropwise. This order of addition is critical to pre-form the phosphonium salt.

• Thioacetate Addition: After stirring for 20 minutes, add thioacetic acid (1.4 eq) dropwise. The characteristic orange color of the reaction should dissipate.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor by TLC for the formation of the thioacetate intermediate.

• Intermediate Workup: Concentrate the reaction mixture and purify directly by flash column chromatography to isolate the intermediate benzyl 4-(acetylthio)piperidine-1-carboxylate.

• Hydrolysis: Dissolve the purified intermediate in methanol. Add potassium carbonate (K₂CO₃, 3.0 eq) and stir the mixture at room temperature for 2-3 hours under nitrogen to prevent disulfide formation.

• Final Isolation and Purification: Neutralize the reaction with 1 M HCl. Remove the methanol under reduced pressure. Extract the product with ethyl acetate. The combined organic layers are washed with brine, dried over Na₂SO₄, filtered, and concentrated. Purify the final product by flash column chromatography to yield benzyl 4-mercaptopiperidine-1-carboxylate.

Structural and Purity Analysis Protocol

Trustworthiness through Self-Validation: The identity and purity of the final compound must be rigorously confirmed. A combination of analytical techniques provides a self-validating system.

• High-Performance Liquid Chromatography (HPLC):

  • Objective: To determine the purity of the final compound.

  • Method:

    • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

    • Mobile Phase: A gradient of acetonitrile in water (both with 0.1% trifluoroacetic acid), from 20% to 95% acetonitrile over 15 minutes.

    • Flow Rate: 1.0 mL/min.

    • Detection: UV at 254 nm.

  • Acceptance Criteria: Purity should be ≥95% for use in further research applications.[4]

• Mass Spectrometry (MS):

  • Objective: To confirm the molecular weight of the compound.

  • Method: Electrospray ionization (ESI) in positive mode.

  • Expected Result: A prominent peak corresponding to [M+H]⁺ at m/z 252.34.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Objective: To confirm the chemical structure by analyzing the ¹H and ¹³C environments.

  • Expected ¹H NMR signals: Resonances corresponding to the benzyl protons, the piperidine ring protons, and a characteristic signal for the thiol proton (-SH).

Applications in Drug Development

Benzyl 4-mercaptopiperidine-1-carboxylate is not an end-product but a highly valuable intermediate. Its utility stems from the strategic placement of its functional groups.

• Thiol as a Reactive Handle: The mercaptan group is a soft nucleophile, making it an ideal handle for various chemical transformations. It can be used in:

  • S-alkylation: To introduce a wide variety of side chains.

  • Michael Additions: To conjugate with α,β-unsaturated carbonyl compounds.

  • Disulfide Bond Formation: To create dimers or link to other molecules.

  • Thioester/Thioether Synthesis: As a key step in building more complex molecules.

• N-Cbz Group Functionality: The N-benzyloxycarbonyl (Cbz) group serves two primary roles:

  • Protecting Group: It protects the piperidine nitrogen during synthesis and can be readily removed under standard hydrogenolysis conditions to reveal a secondary amine, which can then be further functionalized.

  • Pharmacophoric Element: As part of the N-benzyl piperidine motif, it can contribute directly to target binding, as seen in numerous approved pharmaceuticals.[1][2]

This dual functionality makes the title compound an excellent starting point for generating diverse chemical libraries for high-throughput screening or for the targeted synthesis of specific inhibitors, for example, in kinase or protease inhibitor programs.

Safety, Handling, and Storage

Working with organosulfur compounds requires strict adherence to safety protocols due to potential hazards, particularly their strong and unpleasant odor.

• Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves (nitrile is suitable), and safety glasses with side shields.[7][8]

• Ventilation: All manipulations should be performed inside a certified chemical fume hood to avoid inhalation of vapors.[7][9] The stench of thiol compounds can be potent and pervasive.

• Handling: Avoid contact with skin and eyes.[7] In case of contact, wash the affected area thoroughly with soap and water.[9]

• Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[3] For long-term stability, storage under an inert atmosphere (e.g., nitrogen or argon) at refrigerated temperatures is recommended to prevent oxidation of the thiol to a disulfide.

• Waste Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations. Do not allow the product to enter drains.[9]

Conclusion

Benzyl 4-mercaptopiperidine-1-carboxylate is a strategically designed chemical building block that embodies key principles of modern medicinal chemistry. Its structure, combining the privileged N-benzyl piperidine scaffold with a versatile thiol functional group, provides researchers with a powerful tool for the synthesis of novel and diverse small molecules. The robust synthetic and analytical protocols detailed herein offer a reliable framework for its preparation and quality control, empowering its application in the ongoing quest for new and effective therapeutics.

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The Genesis of a Targeted Therapy: An In-depth Technical Guide to the Discovery and Background of Dabrafenib (CAS 833491-24-0)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the discovery and background of CAS 833491-24-0, commercially known as Dabrafenib (GSK2118436). We will delve into the scientific journey from its conceptualization to its establishment as a potent and selective inhibitor of RAF kinases, offering a valuable therapeutic option for patients with specific BRAF-mutant cancers.

Introduction: The Rise of a Selective BRAF Inhibitor

Dabrafenib (GSK2118436) is a potent, ATP-competitive inhibitor of the RAF family of serine/threonine protein kinases, with high selectivity for the mutated BRAF V600E isoform.[1][2] This mutation is a key driver in a significant portion of various cancers, including melanoma, colorectal carcinoma, and papillary thyroid carcinoma, leading to constitutive activation of the Mitogen-Activated Protein Kinase (MAPK) signaling pathway and uncontrolled cell proliferation.[3][4][5] The discovery of Dabrafenib marked a significant advancement in targeted cancer therapy, offering a tailored approach to treating tumors harboring this specific genetic alteration.[6]

The Discovery of Dabrafenib: A Medicinal Chemistry Endeavor

The development of Dabrafenib was the result of extensive medicinal chemistry efforts at GlaxoSmithKline aimed at identifying a selective and potent inhibitor of the constitutively active BRAF V600E mutant enzyme.[3][7] The central hypothesis was that a small molecule inhibitor targeting this key oncogenic driver could effectively halt tumor growth in cancers addicted to the hyperactivated MAPK pathway.[3]

The journey began with the identification of a lead compound, a thiazole derivative, which demonstrated in vitro inhibitory activity against the BRAF V600E enzyme and in cellular assays.[3] However, this initial compound had suboptimal pharmacokinetic properties. The subsequent optimization process focused on improving these properties, particularly in preclinical safety species like rats and dogs, to identify a viable clinical candidate.[7][8] This iterative process of design, synthesis, and biological evaluation ultimately led to the discovery of GSK2118436 (Dabrafenib).[3][7] Dabrafenib exhibited compelling inhibitory activity in both enzymatic and cellular mechanistic assays, along with potent anti-proliferative effects in BRAF V600E-driven cancer cell lines.[3][7]

Mechanism of Action: Targeting the Aberrant MAPK Pathway

The MAPK pathway is a critical signaling cascade that regulates cellular processes like growth, proliferation, and survival.[9] In cancers with the BRAF V600E mutation, the BRAF kinase is locked in a constitutively active state, leading to persistent downstream signaling through MEK and ERK, which in turn drives tumor progression.[3][10]

Dabrafenib functions by selectively binding to the ATP-binding site of the mutated BRAF V600E kinase, preventing its catalytic activity.[2] This inhibition leads to a rapid decrease in the phosphorylation of MEK and ERK, effectively shutting down the aberrant signaling cascade.[4][7] The consequence is a G1 cell cycle arrest, followed by apoptosis (programmed cell death) in cancer cells dependent on the BRAF V600E mutation for their survival.[4]

Figure 1: Simplified signaling pathway illustrating Dabrafenib's inhibition of the MAPK cascade in BRAF V600E mutant cells.

A notable characteristic of Dabrafenib is its high selectivity for the BRAF V600E mutant over wild-type BRAF and other kinases.[7] This selectivity is crucial for minimizing off-target effects and associated toxicities. However, a phenomenon known as "paradoxical activation" of the MAPK pathway can occur in wild-type BRAF cells, potentially leading to the development of secondary skin cancers.[4] This observation provided a strong rationale for combining BRAF inhibitors with MEK inhibitors, such as Trametinib, to achieve a more complete and durable pathway inhibition.[4][9]

Preclinical and Clinical Development: From Bench to Bedside

The journey of Dabrafenib from a promising preclinical candidate to an approved therapeutic involved rigorous evaluation in both laboratory and clinical settings.

Preclinical Evaluation

In preclinical studies, Dabrafenib demonstrated potent and selective inhibition of BRAF V600E in various cancer cell lines, including melanoma and colorectal carcinoma.[3][7] In vivo experiments using mouse xenograft models of human melanoma with the BRAF V600E mutation showed that oral administration of Dabrafenib led to a dose-dependent reduction in tumor growth.[3][7] Furthermore, pharmacodynamic studies confirmed that Dabrafenib effectively inhibited ERK phosphorylation in tumor tissues, providing in vivo proof of its mechanism of action.[7][8]

Preclinical Parameter	Finding	Reference
BRAF V600E IC50	0.8 nM	[1]
Wild-type BRAF IC50	3.2 nM	[1]
c-RAF IC50	5.0 nM	[1]
Cell Proliferation IC50 (BRAF V600E melanoma cells)	3-8 nM	[3][7]
In Vivo Efficacy (Melanoma Xenograft)	Dose-proportional tumor growth inhibition	[3][7]
Pharmacodynamic Effect (In Vivo)	Dose-dependent reduction of pERK in tumor tissue	[7]

Clinical Trials

The promising preclinical data paved the way for clinical trials in patients with BRAF V600E-mutant cancers. Early-phase clinical trials demonstrated significant antitumor activity in patients with metastatic melanoma.[3][11] Subsequent pivotal Phase III trials confirmed the efficacy of Dabrafenib, leading to its approval by the U.S. Food and Drug Administration (FDA) in 2013 for the treatment of patients with unresectable or metastatic melanoma with the BRAF V600E mutation.[1][10]

Further clinical development focused on combination therapy. The combination of Dabrafenib with the MEK inhibitor Trametinib was investigated to overcome resistance and improve outcomes. Clinical trials like COMBI-AD showed that the combination therapy significantly improved relapse-free survival in patients with high-risk, resected BRAF V600 mutation-positive melanoma compared to placebo.[12] The combination of Dabrafenib and Trametinib has since become a standard of care for this patient population and has also been approved for other BRAF V600-mutant cancers.[9][13][14]

Representative Experimental Protocol: Cell Proliferation Assay

The following is a generalized protocol for a cell proliferation assay, a fundamental experiment used to assess the in vitro efficacy of compounds like Dabrafenib. This protocol is based on methodologies commonly described in the cited literature.[3][7]

Objective: To determine the half-maximal inhibitory concentration (IC50) of Dabrafenib on the proliferation of BRAF V600E mutant cancer cells.

Materials:

• BRAF V600E mutant cancer cell line (e.g., A375)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Dabrafenib stock solution (in DMSO)

• 96-well cell culture plates

• Cell proliferation reagent (e.g., CellTiter-Glo® Luminescent Cell Viability Assay)

• Luminometer

Procedure:

• Cell Seeding:

  • Trypsinize and count the BRAF V600E mutant cancer cells.

  • Seed the cells into a 96-well plate at a density of 2,000-5,000 cells per well in 100 µL of complete culture medium.

  • Incubate the plate overnight at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare a serial dilution of Dabrafenib in complete culture medium. A typical concentration range would be from 1 nM to 10 µM. Include a vehicle control (DMSO) at the same final concentration as the highest drug concentration.

  • Remove the medium from the wells and add 100 µL of the diluted Dabrafenib or vehicle control to the respective wells.

  • Incubate the plate for 72 hours at 37°C in a humidified 5% CO2 incubator.

• Viability Assessment:

  • Equilibrate the plate and the cell proliferation reagent to room temperature.

  • Add 100 µL of the cell proliferation reagent to each well.

  • Mix the contents by orbital shaking for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure the luminescence of each well using a luminometer.

• Data Analysis:

  • Normalize the luminescence readings of the treated wells to the vehicle control wells (representing 100% viability).

  • Plot the percentage of cell viability against the logarithm of the Dabrafenib concentration.

  • Use a non-linear regression model (e.g., sigmoidal dose-response) to calculate the IC50 value.

Figure 2: A generalized workflow for a cell proliferation assay to determine the IC50 of a compound.

Conclusion

The discovery and development of Dabrafenib represent a landmark achievement in precision oncology. By targeting a specific genetic vulnerability in cancer cells, this molecule has significantly improved the prognosis for patients with BRAF V600E-mutant malignancies. The ongoing research into combination therapies and mechanisms of resistance continues to refine its clinical application, underscoring the importance of a deep understanding of the molecular drivers of cancer for the development of effective targeted therapies.

References

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• King, A. J., et al. (2013). Discovery of Dabrafenib: A Selective Inhibitor of Raf Kinases with Antitumor Activity against B-Raf-Driven Tumors. ACS Medicinal Chemistry Letters, 4(3), 358–362. [Link]

• National Cancer Institute. (n.d.). Clinical Trials Using Dabrafenib. Retrieved from [Link]

• Sathyanarayan, A., & Markowitz, D. (2021). Clinical Development of BRAF plus MEK Inhibitor Combinations. Cancers, 13(16), 4048. [Link]

• Rheault, T. R., et al. (2013). Discovery of Dabrafenib: A Selective Inhibitor of Raf Kinases with Antitumor Activity against B-Raf-Driven Tumors. ACS Medicinal Chemistry Letters, 4(3), 358–362. [Link]

• Sharma, A., et al. (2023). Small Molecule B-RAF Inhibitors as Anti-Cancer Therapeutics: Advances in Discovery, Development, and Mechanistic Insights. Molecules, 28(15), 5789. [Link]

• Puszkiel, A., et al. (2024). Targeting All BRAF Alterations: The (Re)-Search Continues. JCO Precision Oncology, 8, e2300409. [Link]

• Rai, P., et al. (2024). The evolution of BRAF-targeted therapies in melanoma: overcoming hurdles and unleashing novel strategies. Frontiers in Immunology, 15, 1368988. [Link]

• MD Anderson Cancer Center. (n.d.). NCI9466: Phase I/II Study of Dabrafenib, Trametinib, and Navitoclax in BRAF Mutant Melanoma and Other Solid Tumors. Retrieved from [Link]

• NYU Langone Health. (n.d.). Phase I/II study of dabrafenib trametinib and navitoclax in BRAF mutant melanoma (Phase I and II) and other solid tumors (Phase I only). Retrieved from [Link]

• Rheault, T. R., et al. (2013). Discovery of Dabrafenib: A Selective Inhibitor of Raf Kinases with Antitumor Activity against B-Raf-Driven Tumors. ACS Medicinal Chemistry Letters, 4(3), 358–362. [Link]

• ClinicalTrials.gov. (2023). Dabrafenib With Trametinib in the Adjuvant Treatment of High-risk BRAF V600 Mutation-positive Melanoma (COMBI-AD). Retrieved from [Link]

• Singh, S., et al. (2023). Challenges and Opportunities in the Crusade of BRAF Inhibitors: From 2002 to 2022. ACS Omega, 8(31), 27953–27981. [Link]

• King, A. J., et al. (2013). Dabrafenib; preclinical characterization, increased efficacy when combined with trametinib, while BRAF/MEK tool combination reduced skin lesions. PLoS One, 8(7), e67583. [Link]

• King, A. J., et al. (2013). Dabrafenib; Preclinical Characterization, Increased Efficacy when Combined with Trametinib, while BRAF/MEK Tool Combination Reduced Skin Lesions. PLoS One, 8(7), e67583. [Link]

• ClinicalTrials.gov. (2021). A Study Comparing Trametinib and Dabrafenib Combination Therapy to Dabrafenib Monotherapy in Subjects With BRAF-mutant Melanoma. Retrieved from [Link]

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Literature review on mercapto-piperidine derivatives

An In-depth Technical Guide to Mercapto-Piperidine Derivatives: Synthesis, Biological Activity, and Therapeutic Potential

Abstract

The piperidine scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a vast array of pharmaceuticals and natural alkaloids.[1][2][3] When functionalized with a mercapto (thiol) group, the resulting mercapto-piperidine derivatives exhibit a unique combination of physicochemical properties that unlock a broad spectrum of pharmacological activities. This guide provides a comprehensive exploration of these derivatives, intended for researchers, scientists, and drug development professionals. We will delve into the core synthetic strategies, elucidate the diverse biological activities and underlying mechanisms of action, present detailed experimental protocols, and offer insights into the future trajectory of this promising class of compounds.

Introduction to Mercapto-Piperidine Derivatives

The piperidine ring, a six-membered heterocycle containing a nitrogen atom, offers a versatile and conformationally flexible scaffold.[1][4] Its ability to engage in hydrogen bonding and modulate lipophilicity makes it a highly favorable motif in drug design.[4] The introduction of a mercapto (-SH) group at various positions on this ring creates a potent nucleophile and a site for diverse chemical modifications, significantly expanding the chemical space and biological targets accessible to these molecules. These derivatives are instrumental in developing novel therapeutic agents for a wide range of diseases, including cancer, infectious diseases, and neurological disorders.[5][6]

Synthetic Strategies for Mercapto-Piperidine Derivatives

The synthesis of mercapto-piperidine derivatives can be approached through several robust chemical methodologies. The choice of synthetic route is often dictated by the desired substitution pattern, stereochemistry, and the overall complexity of the target molecule.

Nucleophilic Substitution: A Primary Pathway

A prevalent and efficient method for creating a carbon-sulfur bond on the piperidine ring is through nucleophilic substitution. This typically involves the reaction of a piperidine thiol with an electrophilic partner, such as an aromatic or aliphatic halide.

A common strategy involves using a protected form of mercapto-piperidine, such as tert-butyl 4-mercaptopiperidine-1-carboxylate, where the nitrogen is protected by a Boc group. The thiol is deprotonated with a base like sodium hydride (NaH) to form a highly nucleophilic thiolate anion. This anion then displaces a halide from an aromatic system (e.g., a chloro-quinoline) to form the desired thioether linkage.[7] This approach is highly effective due to the strong nucleophilicity of the thiolate and the favorable kinetics of the SNAr reaction.

Caption: General workflow for synthesis via nucleophilic substitution.

Other Synthetic Approaches

Beyond nucleophilic substitution, other advanced methods are employed:

• Intramolecular Cyclization: This involves the ring closure of a linear precursor containing both the nitrogen and sulfur functionalities, often catalyzed by transition metals.[8] This method is particularly useful for creating complex, polycyclic piperidine systems.

• Reductive Amination: This two-component reaction involves the condensation of an amine with a ketone or aldehyde, followed by reduction. It can be adapted for [5+1] annulations to construct the piperidine ring.[8]

• Multicomponent Reactions (MCRs): These reactions combine three or more starting materials in a single step to rapidly build molecular complexity, offering an efficient route to highly substituted piperidine derivatives.[2]

Biological Activities and Pharmacological Applications

Mercapto-piperidine derivatives have demonstrated a remarkable breadth of biological activities, positioning them as promising candidates for various therapeutic applications.

• Antimicrobial Activity: These compounds can act against a wide range of pathogens, including Gram-positive and Gram-negative bacteria, as well as fungi.[9][10] Their mechanism often involves the disruption of the bacterial cell membrane, where the positively charged piperidine nitrogen interacts with the negatively charged membrane components, leading to cell leakage and death.[9]

• Anticancer Activity: Many piperidine derivatives exhibit potent cytotoxic effects against various cancer cell lines.[5][11] They can induce apoptosis (programmed cell death) and inhibit cell migration and proliferation by modulating key signaling pathways.[11]

• Neuropharmacological Activities: The piperidine scaffold is central to many drugs acting on the central nervous system (CNS).[4] Derivatives can interact with neurotransmitter receptors like dopamine and serotonin receptors, suggesting potential applications in treating neurodegenerative disorders such as Parkinson's and Alzheimer's disease.[9][12]

• Anti-inflammatory and Antioxidant Activities: Certain derivatives have shown significant anti-inflammatory and antioxidant properties.[10][13][14] They can scavenge free radicals and may inhibit enzymes involved in the inflammatory cascade.

• Antiviral Activity: Researchers have identified piperidine-based compounds as potent inhibitors of various viruses, including the influenza virus.[7]

Mechanism of Action

The therapeutic effects of mercapto-piperidine derivatives are rooted in their interaction with specific biological targets. Understanding these mechanisms is crucial for rational drug design and optimization.

Induction of Apoptosis in Cancer Cells

In oncology, a key mechanism is the induction of apoptosis. For instance, piperine, a natural alkaloid containing a piperidine moiety, has been shown to trigger the intrinsic apoptotic pathway. This involves several key steps:

• Pathway Activation: Treatment with the compound leads to the phosphorylation and activation of stress-related kinases like JNK and p38 MAPK.[11]

• Mitochondrial Disruption: This activation promotes the release of cytochrome c from the mitochondria into the cytoplasm.

• Caspase Cascade: Cytochrome c assembly into the apoptosome activates a cascade of executioner caspases (e.g., caspase-3), which dismantle the cell, leading to apoptosis.[11] Simultaneously, these compounds can suppress pro-survival pathways like STAT-3 and NF-κB, further tipping the balance towards cell death.[11]

Caption: Simplified signaling pathway for apoptosis induction.

Key Experimental Protocols

To ensure scientific rigor and reproducibility, detailed and validated protocols are essential.

Protocol: Synthesis of Ethyl 4-((7-methyl-2-oxo-2H-chromen-4-yl)thio)piperidine-1-carboxylate

This protocol describes a nucleophilic substitution reaction to synthesize a specific mercapto-piperidine derivative with potential biological activity.[7]

Materials:

• Ethyl 4-mercaptopiperidine-1-carboxylate

• Sodium hydride (NaH, 60% in mineral oil)

• 4-chloro-7-methyl-2H-chromen-2-one

• Anhydrous N,N-Dimethylformamide (DMF)

• Argon or Nitrogen gas

• Standard glassware for inert atmosphere reactions

Procedure:

• Preparation: To a flame-dried, two-neck round-bottom flask under an argon atmosphere, add a degassed solution of ethyl 4-mercaptopiperidine-1-carboxylate (1.20 mmol) in 5 mL of anhydrous DMF.

• Deprotonation: Cool the solution to 0°C using an ice bath. Carefully add NaH (1.20 mmol) portion-wise to the solution.

• Thiolate Formation: Remove the ice bath and allow the suspension to stir at room temperature for 15 minutes. The formation of the sodium thiolate should result in a clear solution or fine suspension.

• Nucleophilic Attack: In a separate flask, dissolve 4-chloro-7-methyl-2H-chromen-2-one (1.00 mmol) in 5 mL of anhydrous DMF. Add this solution dropwise to the thiolate suspension.

• Reaction: Heat the reaction mixture to 50°C and stir until TLC or LC-MS analysis indicates the complete consumption of the starting chloro compound.

• Workup: Cool the mixture to room temperature and quench by carefully adding saturated aqueous ammonium chloride solution. Extract the product with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude residue by column chromatography (silica gel) to yield the final product.

Protocol: DPPH Radical Scavenging Assay (Antioxidant Activity)

This assay is used to determine the antioxidant potential of the synthesized derivatives.[10][14]

Materials:

• Synthesized piperidine derivatives

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Methanol

• Rutin or Ascorbic Acid (as a positive control)

• 96-well microplate

• Spectrophotometer

Procedure:

• Solution Preparation: Prepare a stock solution of DPPH in methanol (e.g., 0.1 mM). Prepare stock solutions of the test compounds and the positive control in methanol at various concentrations (e.g., ranging from 10 to 1000 µg/mL).

• Assay Setup: In a 96-well plate, add 100 µL of each test compound concentration to separate wells. Add 100 µL of methanol to a well as a blank.

• Reaction Initiation: Add 100 µL of the DPPH solution to all wells containing the test compounds and the blank.

• Incubation: Mix gently and incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculation: Calculate the percentage of scavenging activity using the following formula: Scavenging (%) = [(Acontrol - Asample) / Acontrol] x 100 Where Acontrol is the absorbance of the DPPH solution without the sample, and Asample is the absorbance of the DPPH solution with the test sample.

Data Summary

Quantitative data from structure-activity relationship (SAR) studies are critical for guiding drug development. Below is a table summarizing the activity of representative compounds.

Compound ID	Target/Assay	Activity (IC₅₀ or % Inhibition)	Reference
86a	Acetylcholinesterase (AChE)	IC₅₀ = 2.13 nM	[12]
Compound 8	DPPH Scavenging	78% inhibition @ 1000 µg/mL	[10][14]
1g	Influenza A (H1N1)	IC₅₀ = 3.2 µM	[7]
12	M3 Muscarinic Receptor	Ligand	[6]

Conclusion and Future Perspectives

Mercapto-piperidine derivatives represent a highly versatile and pharmacologically significant class of compounds. The synthetic accessibility of the scaffold allows for extensive chemical modification, enabling the fine-tuning of biological activity against a wide range of therapeutic targets. Current research highlights their potential as anticancer, antimicrobial, and neuroprotective agents.

Future research should focus on exploring novel synthetic methodologies to access more complex and diverse chemical space, including the stereoselective synthesis of chiral derivatives.[15] Furthermore, a deeper understanding of their mechanism of action and pharmacokinetic profiles will be crucial for translating these promising compounds from the laboratory to clinical applications. The continued investigation into mercapto-piperidine derivatives holds significant promise for the discovery of next-generation therapeutics.

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• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applic
• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applic
• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applic
• WO2010077798A2 - Stereoselective synthesis of piperidine derivatives - Google P
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Potential biological activity of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester

An In-depth Technical Guide to the Potential Biological Activity of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester

Authored by: A Senior Application Scientist

Abstract

4-Mercapto-piperidine-1-carboxylic acid benzyl ester is a synthetic compound with a structure suggestive of diverse biological activities. The presence of a reactive thiol group on a piperidine scaffold, a common motif in neuroactive and other therapeutic agents, makes it a molecule of significant interest for drug discovery and development. This guide provides a comprehensive framework for the systematic investigation of its biological potential. We will explore hypothetical mechanisms of action based on its structural features and outline a detailed, multi-tiered experimental plan to elucidate its pharmacological profile. This document is intended for researchers, scientists, and drug development professionals seeking to characterize novel chemical entities.

Introduction: Unveiling the Potential of a Multifunctional Scaffold

The piperidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs targeting the central nervous system (CNS), as well as other therapeutic areas. Its conformational flexibility allows it to interact with a wide variety of biological targets. The introduction of a mercapto (-SH) group at the 4-position of the piperidine ring in 4-Mercapto-piperidine-1-carboxylic acid benzyl ester adds a highly reactive nucleophilic center, capable of interacting with electrophilic sites in proteins, participating in redox reactions, or coordinating with metal ions within enzyme active sites. The benzyl carbamate moiety serves as a protecting group for the piperidine nitrogen, and its metabolic fate could influence the compound's overall activity and pharmacokinetic profile.

Given the paucity of published data on this specific molecule, this guide will take a predictive approach, leveraging our understanding of the constituent functional groups to propose and then systematically test for a range of plausible biological activities.

Hypothetical Biological Activities and Mechanisms of Action

Based on a thorough analysis of the chemical structure of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester, we can hypothesize several potential biological activities.

Enzyme Inhibition

The presence of the thiol group is a strong indicator of potential enzyme inhibitory activity, particularly for enzymes whose catalytic mechanism involves a metal cofactor or a reactive cysteine residue in the active site.

• Matrix Metalloproteinase (MMP) Inhibition: MMPs are a family of zinc-dependent endopeptidases involved in the degradation of the extracellular matrix. Their overexpression is implicated in cancer metastasis, arthritis, and cardiovascular diseases. Thiol-containing compounds can act as zinc-chelating agents, disrupting the catalytic activity of MMPs.

• Histone Deacetylase (HDAC) Inhibition: HDACs are also zinc-dependent enzymes that play a crucial role in epigenetic regulation. Some HDAC inhibitors utilize a zinc-binding group to chelate the zinc ion in the active site.

• Cysteine Protease Inhibition: Cysteine proteases, such as caspases and cathepsins, have a cysteine residue in their active site that is essential for catalysis. The thiol group of our compound could potentially form a disulfide bond with this catalytic cysteine, leading to reversible or irreversible inhibition.

Neuromodulatory Activity

The piperidine scaffold is a well-established pharmacophore for CNS targets.

• Dopamine and Serotonin Transporter (DAT and SERT) Inhibition: Many piperidine-containing molecules exhibit affinity for monoamine transporters. Inhibition of DAT and SERT can have antidepressant and psychostimulant effects.

• Sigma Receptor Modulation: Sigma receptors are a unique class of intracellular proteins that are implicated in a variety of neurological and psychiatric disorders. A number of piperidine derivatives are known to be high-affinity sigma receptor ligands.

Antioxidant and Cytoprotective Effects

The thiol group can act as a reducing agent and a scavenger of reactive oxygen species (ROS), suggesting a potential role in cellular protection against oxidative stress.

A Phased Experimental Approach to Biological Characterization

We propose a three-phased approach to systematically investigate the biological activity of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester.

Phase 1: Initial Screening and Target Identification

The initial phase focuses on broad screening assays to identify the most promising biological activities.

Table 1: Phase 1 Screening Assays

Hypothesized Activity	Assay Type	Primary Endpoint	Rationale
Enzyme Inhibition	Broad-panel enzymatic assays	IC50 determination	To identify specific enzyme classes inhibited by the compound.
Neuromodulatory Activity	Receptor binding assays	Ki determination	To assess affinity for a panel of CNS receptors and transporters.
Antioxidant Activity	DPPH or ABTS assay	EC50 determination	To quantify the compound's radical scavenging ability.
General Cytotoxicity	MTT or CellTiter-Glo assay	CC50 determination	To determine the compound's toxicity profile in relevant cell lines.

Experimental Workflow for Phase 1

Caption: Phase 1 experimental workflow for the initial screening of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester.

Phase 2: In-depth Mechanistic Studies

Once a promising activity is identified in Phase 1, the next step is to delve deeper into the mechanism of action.

Example: Investigating MMP Inhibition

If the initial screen reveals potent MMP inhibitory activity, the following studies would be warranted:

• Selectivity Profiling: Test the compound against a panel of individual MMP isoforms to determine its selectivity profile.

• Enzyme Kinetics: Perform kinetic studies (e.g., Lineweaver-Burk plots) to determine the mode of inhibition (e.g., competitive, non-competitive, uncompetitive).

• Cell-Based Assays: Evaluate the compound's ability to inhibit MMP activity in a cellular context using techniques like zymography or fluorescently labeled substrates.

Signaling Pathway Analysis

If the compound shows, for instance, neuroprotective effects in cell-based assays, it would be crucial to investigate its impact on relevant signaling pathways, such as the Nrf2 antioxidant response pathway.

Caption: Proposed mechanism of action via the Nrf2 antioxidant response pathway.

Phase 3: Lead Optimization and In Vivo Studies

Based on the data from Phases 1 and 2, a structure-activity relationship (SAR) study can be initiated to optimize the compound's potency, selectivity, and pharmacokinetic properties. This would involve synthesizing and testing a series of analogs with modifications to the piperidine ring, the thiol group, and the benzyl carbamate moiety. Promising candidates would then be advanced to in vivo models to assess their efficacy and safety.

Detailed Experimental Protocols

General MMP Inhibition Assay (Fluorogenic Substrate)

• Reagents and Materials:

  • Recombinant human MMP enzyme (e.g., MMP-2, MMP-9)

  • Fluorogenic MMP substrate (e.g., Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH2)

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 10 mM CaCl2, 0.05% Brij-35)

  • Test compound and reference inhibitor (e.g., Marimastat)

  • 96-well black microplate

  • Fluorescence plate reader

• Procedure:

  • Prepare a serial dilution of the test compound in assay buffer.

  • Add 50 µL of the diluted compound or reference inhibitor to the wells of the microplate.

  • Add 25 µL of the MMP enzyme solution to each well and incubate for 15 minutes at 37°C.

  • Initiate the reaction by adding 25 µL of the fluorogenic substrate solution to each well.

  • Immediately begin monitoring the fluorescence intensity (e.g., Ex/Em = 328/393 nm) every minute for 30 minutes at 37°C.

  • Calculate the reaction rate (slope of the linear portion of the fluorescence vs. time curve).

  • Determine the percent inhibition for each compound concentration and calculate the IC50 value by non-linear regression analysis.

Dopamine Transporter (DAT) Binding Assay

• Reagents and Materials:

  • Cell membranes prepared from cells expressing human DAT

  • Radioligand (e.g., [³H]WIN 35,428)

  • Non-specific binding control (e.g., 10 µM GBR 12909)

  • Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4, 120 mM NaCl)

  • Test compound

  • Scintillation cocktail and vials

  • Scintillation counter

• Procedure:

  • Prepare a serial dilution of the test compound in binding buffer.

  • In a 96-well plate, combine the cell membranes, radioligand, and either the test compound, binding buffer (for total binding), or the non-specific binding control.

  • Incubate for 1-2 hours at room temperature.

  • Harvest the membranes onto filtermats using a cell harvester and wash with ice-cold binding buffer.

  • Allow the filtermats to dry, then add scintillation cocktail.

  • Quantify the radioactivity using a scintillation counter.

  • Calculate the specific binding and determine the percent inhibition for each compound concentration.

  • Calculate the Ki value using the Cheng-Prusoff equation.

Conclusion and Future Directions

4-Mercapto-piperidine-1-carboxylic acid benzyl ester represents a promising starting point for the development of novel therapeutic agents. Its unique combination of a piperidine scaffold and a reactive thiol group warrants a thorough investigation of its biological activities. The phased experimental approach outlined in this guide provides a roadmap for its systematic characterization, from initial screening to in-depth mechanistic studies and lead optimization. The insights gained from these studies will be invaluable in unlocking the full therapeutic potential of this and related chemical entities.

References

• Matrix Metalloproteinase Inhibition

  • Title: Matrix Metalloproteinase Inhibitors: A Review on the Last Decade
  • Source: Current Medicinal Chemistry

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• Histone Deacetylase (HDAC)

  • Title: Histone Deacetylase Inhibitors: An Upd
  • Source: Intern

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• Dopamine Transporter (DAT)

  • Title: The Dopamine Transporter: A Key Pharmacological Target in the Tre
  • Source: CNS & Neurological Disorders - Drug Targets

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• Sigma Receptor Ligands

  • Title: Sigma-1 Receptor Ligands: A Review on their Therapeutic Potential
  • Source: Journal of Medicinal Chemistry

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• Nrf2 Antioxidant Response Pathway

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Mercapto-Piperidine Compounds: A Mechanistic and Methodological Exploration

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Preamble: The Mercapto-Piperidine Scaffold in Modern Drug Discovery

The piperidine ring is a highly privileged scaffold in medicinal chemistry, forming the structural core of a vast number of approved drugs and clinical candidates targeting a wide range of diseases.[1][2] Its versatility in establishing key molecular interactions, modulating physicochemical properties, and maintaining metabolic stability makes it a favored building block for drug designers.[1] When functionalized with a mercapto (-SH) group, the piperidine scaffold acquires a potent chemical reactivity that defines its primary mechanism of action: covalent inhibition.

This guide provides a comprehensive overview of the mechanism of action for mercapto-piperidine compounds. We will move beyond a simple description of covalent binding to explore the causality behind the experimental choices required to rigorously characterize these molecules. This document is structured to guide researchers through the logical flow of a mechanism-of-action study, from initial target identification to the analysis of downstream cellular consequences, ensuring a self-validating and robust scientific narrative.

The Core Mechanism: Targeted Covalent Inhibition

The defining characteristic of most bioactive mercapto-piperidine compounds is their function as covalent inhibitors. The thiol (mercapto) group is a nucleophile that can form a stable covalent bond with electrophilic amino acid residues on a target protein, most commonly a cysteine.[3] This process typically occurs in two steps: first, the compound reversibly binds to the target's active or an allosteric site, driven by non-covalent interactions. This initial binding event orients the mercapto group in close proximity to the reactive residue, facilitating the second step: a nucleophilic attack that forms an irreversible or slowly reversible covalent bond.[4]

This covalent mechanism offers significant pharmacological advantages, including prolonged target engagement, increased biochemical efficiency, and a duration of action that can outlast the pharmacokinetic profile of the compound itself.[5]

Figure 1: General mechanism of two-step covalent inhibition by a mercapto-piperidine compound.

A Validated Workflow for Mechanistic Elucidation

To confidently establish the mechanism of action, a multi-faceted and logical experimental progression is required. Each step is designed to validate the findings of the previous one, creating a robust and defensible data package.

Figure 2: Logical workflow for mechanism of action studies.

Step 1: Target Identification

The foundational step is to unambiguously identify the direct molecular target(s). Phenotypic screens may reveal a compound's effect, but they do not explain the "how." Direct target identification is crucial.

• Affinity-Based Chemical Proteomics: This is the gold standard for identifying direct binding partners.[6] The strategy involves synthesizing a probe version of the mercapto-piperidine compound that includes a reporter tag (like biotin) and often a photo-reactive group.[7] This probe is incubated with cell lysates or live cells, and upon activation (e.g., UV light), it covalently crosslinks to its binding partners. The tagged proteins are then enriched (e.g., using streptavidin beads) and identified via mass spectrometry.[6]

• Activity-Based Protein Profiling (ABPP): ABPP is a powerful functional proteomics technique that uses active-site-directed covalent probes to map the functional state of entire enzyme families within a complex proteome.[8][9] In a competitive ABPP experiment, a cell lysate is pre-incubated with the mercapto-piperidine inhibitor. An activity-based probe for a specific enzyme class is then added. If the inhibitor binds to a target, it will block the binding of the probe, leading to a decrease in its signal upon analysis. This method not only identifies the target but also confirms that the compound engages the functional active site.[10]

• Genetic Approaches (CRISPR-Cas9 Screening): Genome-wide CRISPR screens can identify genes whose knockout confers resistance or sensitivity to the compound.[11] For example, if knocking out a specific kinase prevents the cytotoxic effect of a compound, it strongly suggests that the kinase is either the direct target or a critical downstream effector. This provides an orthogonal line of evidence to validate biochemical findings.[12][13]

Step 2: Target Engagement

Once a putative target is identified, it is imperative to confirm that the compound engages this target within the complex milieu of a living cell.

• Cellular Thermal Shift Assay (CETSA): CETSA is a biophysical assay that directly measures target engagement in situ.[14] The principle is that when a ligand binds to a protein, it generally stabilizes the protein's structure, increasing its resistance to heat-induced denaturation.[15][16] In a typical experiment, cells are treated with the compound or a vehicle control, then heated to various temperatures. After lysis, the aggregated proteins are removed, and the amount of the soluble target protein remaining is quantified, often by Western blot or mass spectrometry. A shift in the melting curve to a higher temperature in the presence of the compound is direct evidence of target engagement.[17][18]

Step 3: Biochemical and Biophysical Characterization

With a validated target, the next step is to quantify the binding interaction and inhibitory potency using in vitro systems.

• Enzymatic Assays for Covalent Inhibitors: Standard IC50 determination (measuring 50% inhibition at a fixed time point) is often insufficient for covalent inhibitors because of their time-dependent nature.[19] A more informative parameter is the second-order rate constant kinact/KI, which represents the efficiency of covalent modification.[20] This is determined by measuring the rate of enzyme inactivation at various inhibitor concentrations.

• Mass Spectrometry (MS): Intact protein mass spectrometry is a direct method to confirm covalent modification.[21] The target protein is incubated with the inhibitor, and the resulting complex is analyzed. An increase in the protein's mass corresponding to the mass of the inhibitor provides definitive proof of covalent bond formation.[21] Peptide mapping, where the protein is digested and the fragments analyzed by LC-MS/MS, can further pinpoint the exact amino acid residue that has been modified.[20]

Step 4: Downstream Signaling and Cellular Phenotype Analysis

The final and most biologically relevant step is to connect the specific molecular interaction (target engagement) to the ultimate cellular response.

• Pathway Analysis: If the target is part of a known signaling cascade (e.g., a kinase in the MAPK pathway), Western blotting is a crucial tool. Researchers should probe for changes in the phosphorylation status of known downstream substrates. A decrease in substrate phosphorylation that correlates with the compound's dose and time of treatment provides a mechanistic link between target inhibition and pathway modulation. For a broader, unbiased view, phosphoproteomics can be employed to globally survey changes in cellular signaling networks.[22][23]

• Cellular Phenotype Assays: The observed cellular effects (e.g., apoptosis, cell cycle arrest, inhibition of proliferation) should be consistent with the known function of the target. For instance, if the identified target is a crucial cell cycle kinase, the compound should induce arrest at the corresponding phase of the cell cycle. Linking the biochemical potency (kinact/KI) with the cellular potency (e.g., GI50 from a proliferation assay) is key to building a strong argument for on-target activity.

Quantitative Data Presentation

Synthesizing data into a clear, comparative format is essential for evaluating structure-activity relationships (SAR) and making informed decisions.

Compound ID	Target	Target Engagement (CETSA ΔTm, °C)	Biochemical Potency (kinact/KI, M-1s-1)	Cellular Potency (MCF-7 GI50, µM)
MP-01	Kinase X	+5.2	15,000	0.25
MP-02	Kinase X	+2.1	3,500	1.80
MP-03	Kinase X	+6.8	45,000	0.08

Table 1: Example summary of key validation data for a series of mercapto-piperidine kinase inhibitors.

Key Experimental Protocols

Protocol 1: Cellular Thermal Shift Assay (CETSA) for Target Engagement

• Cell Culture & Treatment: Plate cells (e.g., HEK293T) to reach ~80% confluency. Treat cells with the mercapto-piperidine compound at various concentrations (e.g., 0.1 to 50 µM) or vehicle (DMSO) for 1 hour at 37°C.

• Cell Harvesting: Gently scrape and harvest cells. Wash the cell pellet twice with ice-cold PBS supplemented with protease and phosphatase inhibitors.

• Heating Step: Resuspend the cell pellet in PBS with inhibitors and aliquot into PCR tubes. Heat the aliquots across a temperature gradient (e.g., 46°C to 64°C in 2°C increments) for 3 minutes in a thermal cycler, followed by immediate cooling to 4°C.

• Lysis: Lyse the cells by three freeze-thaw cycles using liquid nitrogen and a 25°C water bath.

• Clarification of Lysate: Pellet the precipitated proteins by ultracentrifugation at 100,000 x g for 20 minutes at 4°C.

• Analysis: Carefully collect the supernatant (soluble fraction). Analyze the concentration of the target protein in each sample by Western blot. Densitometry is used to quantify band intensity, which is then plotted against temperature to generate melting curves. A rightward shift in the curve for compound-treated samples indicates thermal stabilization and target engagement.

Protocol 2: Intact Protein Mass Spectrometry for Covalent Modification

• Incubation: Incubate the purified target protein (e.g., 5 µM) with a 5-fold molar excess of the mercapto-piperidine compound (25 µM) in a suitable buffer (e.g., 50 mM HEPES, pH 7.4) for 2 hours at room temperature. Include a vehicle control (protein + DMSO).

• Desalting: Desalt the samples using a C4 ZipTip to remove excess inhibitor and non-volatile salts.

• Mass Spectrometry Analysis: Analyze the desalted protein by direct infusion into a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

• Data Deconvolution: Deconvolute the resulting multi-charged spectrum to obtain the zero-charge mass of the protein.

• Interpretation: Compare the mass of the protein from the compound-treated sample to the vehicle control. An increase in mass equal to the molecular weight of the inhibitor confirms the formation of a 1:1 covalent adduct.

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An In-Depth Technical Guide to Scaffold Hopping from 4-Mercapto-piperidine-1-carboxylic acid benzyl ester

Introduction

In the landscape of modern medicinal chemistry, scaffold hopping has emerged as a pivotal strategy for the discovery and development of novel drug candidates.[1] This approach involves modifying the central core structure of a known active compound to generate new, patentable molecules that retain or even improve upon the desired biological activity.[1][2] The primary goals of scaffold hopping are multifaceted: to enhance potency, selectivity, and pharmacokinetic properties; to mitigate off-target effects and toxicity; and to navigate around existing intellectual property. This guide provides a comprehensive technical overview of scaffold hopping strategies, with a specific focus on the versatile starting scaffold, 4-Mercapto-piperidine-1-carboxylic acid benzyl ester.

This particular scaffold is of significant interest due to the prevalence of the piperidine ring in a vast number of approved drugs.[3][4][5] The piperidine moiety is a favored structural motif in drug design as it can confer favorable physicochemical properties, such as improved solubility and metabolic stability, and can serve as a versatile anchor for introducing various substituents to probe structure-activity relationships (SAR).[3][4] The presence of the mercapto group offers a reactive handle for further functionalization, while the benzyl carbamate protecting group provides a stable yet readily cleavable means of modulating the basicity of the piperidine nitrogen.

This guide will delve into the core principles of scaffold hopping, explore various computational and synthetic strategies for modifying the 4-mercapto-piperidine core, and provide detailed experimental protocols for the synthesis and evaluation of novel analogs. We will examine bioisosteric replacements for the piperidine ring, modifications of the ester functionality, and alternative linkers to replace the thiol group, all with the aim of generating structurally diverse compounds with potentially improved therapeutic profiles.

Section 1: Analysis of the Core Scaffold: 4-Mercapto-piperidine-1-carboxylic acid benzyl ester

The starting scaffold, 4-Mercapto-piperidine-1-carboxylic acid benzyl ester, possesses several key features that make it an attractive starting point for a scaffold hopping campaign.

1.1. The Piperidine Ring: As a saturated heterocycle, the piperidine ring is a common motif in pharmaceuticals, offering a three-dimensional structure that can effectively present substituents for interaction with biological targets.[3][6] Its conformational flexibility allows it to adapt to the steric demands of a binding pocket.[4] Furthermore, the nitrogen atom can act as a hydrogen bond acceptor or be protonated at physiological pH, influencing the compound's solubility and interaction with target proteins.[4]

1.2. The Mercapto Group: The thiol (-SH) at the 4-position is a crucial functional group. It can act as a hydrogen bond donor or acceptor and can participate in various non-covalent interactions within a receptor binding site. It also serves as a convenient point for chemical modification, allowing for the introduction of a wide array of substituents through reactions such as alkylation, arylation, or disulfide bond formation.

1.3. The Benzyl Carbamate: The N-benzyl carbamate (Cbz or Z group) serves as a protecting group for the piperidine nitrogen. This is important for controlling reactivity during synthetic transformations and for modulating the pKa of the nitrogen. The Cbz group is relatively stable but can be readily removed under specific conditions, such as hydrogenolysis, to unmask the secondary amine for further derivatization.

1.4. Potential Biological Targets: Piperidine-containing molecules are known to interact with a wide range of biological targets, including G-protein coupled receptors (GPCRs), ion channels, and enzymes. For instance, derivatives of 4-anilinopiperidine are potent opioid receptor agonists.[7] The specific substitution pattern on the piperidine ring plays a critical role in determining the target selectivity and pharmacological activity.[4]

Diagram 1: Core Scaffold Analysis

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An In-Depth Technical Guide to the Synthesis of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester: Key Starting Materials and Strategic Routes

This technical guide provides a comprehensive overview of the principal synthetic pathways for obtaining 4-Mercapto-piperidine-1-carboxylic acid benzyl ester, a crucial building block in contemporary drug discovery and development. The focus is on elucidating the key starting materials and the strategic chemical transformations that underpin its synthesis. This document is intended for researchers, medicinal chemists, and process development scientists engaged in the synthesis of complex heterocyclic molecules.

Introduction: The Significance of the Mercaptopiperidine Scaffold

The 4-mercapto-piperidine-1-carboxylic acid benzyl ester moiety is a privileged scaffold in medicinal chemistry. The piperidine ring provides a versatile three-dimensional framework, while the mercapto group offers a key nucleophilic handle for the introduction of diverse functionalities. The benzyloxycarbonyl (Cbz) protecting group on the nitrogen atom ensures stability during synthetic manipulations and allows for facile deprotection under specific conditions. Understanding the most efficient and reliable synthetic routes to this intermediate is paramount for the timely advancement of drug development programs.

This guide will explore two primary and strategically distinct approaches to the synthesis of the target molecule, each originating from readily available and commercially viable starting materials.

Strategic Overview of Synthetic Pathways

The synthesis of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester predominantly commences from precursors containing a 4-piperidone core. The two main strategies diverge in the sequence of nitrogen protection and the introduction of the sulfur functionality at the C-4 position.

Caption: High-level overview of the two primary synthetic strategies.

Key Starting Material: 1-Cbz-4-piperidone (Benzyl 4-oxopiperidine-1-carboxylate)

A convergent and highly efficient approach to the target molecule begins with the N-protected piperidone, 1-Cbz-4-piperidone. This key intermediate can be reliably synthesized from commercially available 4-piperidone monohydrate hydrochloride.

Synthesis of 1-Cbz-4-piperidone

The synthesis involves the reaction of 4-piperidone with benzyl chloroformate (Cbz-Cl) in the presence of a base to neutralize the generated hydrochloric acid. This reaction protects the piperidine nitrogen as its benzyloxycarbonyl derivative.[1][2]

Table 1: Synthesis of 1-Cbz-4-piperidone

Starting Material	Reagents	Solvent	Yield	Reference
4,4-Piperidinediol hydrochloride	Na2CO3, Benzyl chloroformate (CbzCl)	THF-H2O	100%	[2]
Piperidin-4-one hydrochloride	Triethylamine, Benzyl chloroformate (CbzCl)	Dichloromethane	Not specified	[2]
4-Oxopiperidine hydrochloride monohydrate	Diisopropylethylamine, Benzyl chloroformate (CbzCl)	Dichloromethane	85%	[3]

Experimental Protocol: Synthesis of 1-Cbz-4-piperidone

To a solution of 4,4-piperidinediol hydrochloride (10 g, 65 mmol) in a mixture of THF and water (1:1, 160 mL), sodium carbonate (9.6 g, 91 mmol) and benzyl chloroformate (11 mL, 78 mmol) are added.[2] The reaction mixture is stirred at room temperature for 9 hours.[2] Upon completion, the mixture is diluted with ethyl acetate and a 5% aqueous solution of sodium carbonate.[2] The aqueous layer is separated and extracted with ethyl acetate.[2] The combined organic layers are dried over magnesium sulfate, filtered, and concentrated under reduced pressure.[2] The crude product is purified by flash column chromatography (ethyl acetate/hexane = 1/3 to 1/2) to yield 1-Cbz-4-piperidone as a colorless oil (15 g, 100% yield).[2]

Synthetic Route I: Direct Thionation of 1-Cbz-4-piperidone

This strategy involves the direct conversion of the carbonyl group of 1-Cbz-4-piperidone to a thiocarbonyl, followed by reduction to the target mercaptan.

Caption: Synthetic pathway for Route I: Direct Thionation.

Step 1: Thionation with Lawesson's Reagent

Lawesson's reagent is a well-established and efficient thionating agent for converting carbonyl compounds, such as ketones, into their corresponding thiocarbonyls.[4][5][6] The reaction proceeds by forming a thiaoxaphosphetane intermediate, which then undergoes a cycloreversion to yield the thioketone and a stable phosphorus-oxygen double bond.[4]

Table 2: Thionation of Ketones with Lawesson's Reagent

Substrate	Reagent	Solvent	Temperature	Outcome	Reference
Amide	Lawesson's Reagent (3.0 equiv)	Toluene	Reflux	Thioamide	[7]
Acridinediones	Lawesson's Reagent (2.0 equiv)	Toluene	130 °C	Thioacridines	[5]

Experimental Protocol: Thionation of 1-Cbz-4-piperidone (General Procedure)

To a solution of 1-Cbz-4-piperidone (1.0 equiv) in anhydrous toluene, Lawesson's reagent (0.5-2.0 equiv) is added.[5] The reaction mixture is heated to reflux (approximately 110-130 °C) and monitored by TLC.[5] Upon completion, the solvent is removed under reduced pressure.[5] The residue is dissolved in ethyl acetate and washed with water.[5] The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product can be purified by column chromatography to yield 1-Cbz-4-thioxopiperidine.[5]

Step 2: Reduction of the Thioketone

The resulting thioketone can be reduced to the desired thiol using a suitable reducing agent. Sodium borohydride (NaBH4) is a common and effective choice for this transformation.

Synthetic Route II: Conversion of a Hydroxyl Intermediate

This alternative and often preferred strategy involves the reduction of the 4-keto group to a hydroxyl group, which is then converted to the mercapto functionality. This route avoids the often odorous and sometimes challenging thionation reactions.

Caption: Synthetic pathway for Route II: Hydroxyl to Thiol Conversion.

Step 1: Reduction of 1-Cbz-4-piperidone

The ketone functionality of 1-Cbz-4-piperidone can be selectively reduced to the corresponding alcohol, 1-Cbz-4-hydroxypiperidine, using standard reducing agents such as sodium borohydride in an alcoholic solvent.

Step 2: Mitsunobu Reaction for Thiol Introduction

The Mitsunobu reaction is a powerful tool for converting primary and secondary alcohols into a variety of functional groups, including thioesters, with inversion of stereochemistry.[8][9][10] The reaction typically employs triphenylphosphine (PPh3) and an azodicarboxylate, such as diethyl azodicarboxylate (DEAD), to activate the alcohol.[10] A suitable sulfur nucleophile, commonly thioacetic acid, is then used to displace the activated hydroxyl group, forming a thioacetate.

Mechanism Insight: The reaction proceeds through the formation of an oxyphosphonium salt, which is a good leaving group. The nucleophile (thiolacetate anion) then displaces this group in an SN2 fashion.[9]

Experimental Protocol: Mitsunobu Reaction (General Procedure)

To a cooled (0 °C) solution of 1-Cbz-4-hydroxypiperidine (1.0 equiv), triphenylphosphine (1.5 equiv), and thioacetic acid (1.5 equiv) in anhydrous THF, diethyl azodicarboxylate (DEAD) (1.5 equiv) is added dropwise.[10] The reaction is allowed to warm to room temperature and stirred until completion (monitored by TLC).[10] The solvent is removed in vacuo, and the residue is purified by column chromatography to isolate the intermediate thioacetate.

Step 3: Hydrolysis of the Thioester

The final step is the hydrolysis of the thioacetate to unveil the free thiol. This is typically achieved under basic conditions, for example, using sodium methoxide in methanol.

Alternative Starting Material: N-Benzyl-4-piperidone

For syntheses where the N-benzyl protecting group is desired, N-benzyl-4-piperidone is a key starting material.[11] It can be synthesized from 4-piperidone monohydrate hydrochloride by direct benzylation with benzyl bromide in the presence of a base.[12]

Synthesis of N-Benzyl-4-piperidone from 4-Piperidone

Table 3: Synthesis of N-Benzyl-4-piperidone

Starting Material	Reagents	Solvent	Temperature	Yield	Reference
4-Piperidone monohydrate hydrochloride	Anhydrous potassium carbonate, Benzyl bromide	DMF	65 °C	Not specified	[12]

Experimental Protocol: Synthesis of N-Benzyl-4-piperidone

A mixture of 4-piperidone monohydrate hydrochloride (2.5 g, 14.56 mmol) and anhydrous potassium carbonate (7 g, 50.64 mmol) in dry DMF (25 mL) is stirred for 30 minutes at room temperature.[12] Benzyl bromide (2 mL, 16.82 mmol) is added dropwise, and the reaction mixture is heated at 65 °C for 14 hours.[12] After cooling, the mixture is filtered and quenched with ice water.[12] The product is extracted with ethyl acetate, and the combined organic layers are washed with water and brine, then dried over anhydrous sodium sulfate and concentrated to give N-benzyl-4-piperidone.[12]

Conclusion and Strategic Recommendations

Both synthetic strategies presented offer viable pathways to 4-Mercapto-piperidine-1-carboxylic acid benzyl ester.

• Route I (Direct Thionation) is more direct but involves the use of Lawesson's reagent, which can present challenges in purification and handling due to the formation of odorous byproducts.

• Route II (Hydroxyl to Thiol Conversion) is a multi-step process but generally proceeds with cleaner reactions and avoids the use of strong thionating agents. The Mitsunobu reaction is a reliable and well-understood transformation, making this route often more favorable in a research and development setting.

The choice of route will ultimately depend on the specific requirements of the synthesis, including scale, available reagents, and the desired purity of the final product. For most applications, the robustness and predictability of Route II make it the more strategic choice.

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An In-depth Technical Guide to the Role of the N-Cbz Protecting Group in Synthesis

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

First introduced in 1932 by Max Bergmann and Leonidas Zervas, the Carboxybenzyl (Cbz or Z) group revolutionized the field of chemical synthesis.[1][2] It was the first reliably cleavable amine protecting group, transforming peptide synthesis from an uncontrolled polymerization into a precise, stepwise science.[1][2] This guide provides a detailed examination of the N-Cbz protecting group, grounded in its historical significance and elaborated through its modern applications. We will explore the mechanistic underpinnings of its installation and cleavage, provide field-tested experimental protocols, and offer a critical comparison with other key protecting groups to inform strategic decisions in complex synthetic workflows.

The Genesis and Enduring Significance of the Cbz Group

Prior to the 1930s, the synthesis of peptides with a defined sequence was a formidable challenge.[1] The inherent nucleophilicity of the amine group on one amino acid would readily react with the activated carboxyl group of another, leading to uncontrolled polymerization.[1] The innovation of Bergmann and Zervas was to temporarily "mask" the amine as a carbamate, rendering it significantly less nucleophilic.[3] This mask, the Cbz group, was robust enough to withstand subsequent reaction conditions yet could be removed under specific, mild conditions to liberate the free amine for the next coupling step.[1][4] This foundational principle of temporary protection and selective deprotection laid the groundwork for modern peptide synthesis and remains a cornerstone of multi-step organic synthesis today.[5]

The Cbz group's utility extends far beyond peptide chemistry, finding applications in the synthesis of complex antibiotics, agrochemicals, and other fine chemicals where precise control over amine reactivity is essential.[5] Its stability, ease of introduction, and unique cleavage mechanism make it an indispensable tool for synthetic chemists.[4]

The Chemistry of N-Cbz Protection: Mechanism and Methodology

The introduction of the Cbz group onto a primary or secondary amine is a robust and high-yielding transformation, typically accomplished by reacting the amine with benzyl chloroformate (Cbz-Cl).[6]

Mechanism: The Schotten-Baumann Reaction

The most common method for N-Cbz protection is the Schotten-Baumann reaction.[7][8] This procedure involves the acylation of the amine with benzyl chloroformate under biphasic conditions, using an aqueous base to neutralize the hydrochloric acid byproduct.[8][9][10]

The causality behind this choice is twofold:

• Maintaining Nucleophilicity : The base (e.g., Na₂CO₃, NaOH) ensures the amine remains in its free, nucleophilic form rather than as a non-reactive ammonium salt.[11]

• Driving Equilibrium : By neutralizing the HCl as it is formed, the base drives the reaction to completion.[8][10]

The biphasic system (e.g., water and an organic solvent like dichloromethane or diethyl ether) is advantageous because the starting materials and the Cbz-protected product typically reside in the organic phase, while the base and HCl salt are in the aqueous phase, simplifying workup.[8]

Caption: N-Cbz protection via nucleophilic acyl substitution.

Detailed Experimental Protocol: N-Cbz Protection of Glycine

This protocol describes a standard Schotten-Baumann procedure for the protection of an amino acid.

Materials:

• Glycine (1.0 eq)

• Sodium Carbonate (Na₂CO₃) (2.5 eq)

• Benzyl Chloroformate (Cbz-Cl) (1.1 eq) [Caution: Lachrymator, handle in a fume hood][6]

• Deionized Water

• Diethyl Ether

• 1 M Hydrochloric Acid (HCl)

• Ethyl Acetate

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Dissolution: Dissolve glycine (1.0 eq) in a 1 M aqueous solution of sodium carbonate (2.5 eq) in a flask, cooling the mixture in an ice bath (0-5 °C).[1]

• Addition of Cbz-Cl: While stirring the solution vigorously, add benzyl chloroformate (1.1 eq) dropwise. It is critical to maintain the temperature below 5 °C to minimize hydrolysis of the reagent.[1]

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Continue stirring for 2-4 hours. Monitor the reaction's progress by Thin-Layer Chromatography (TLC).

• Work-up (Extraction 1): Transfer the mixture to a separatory funnel and wash with diethyl ether to remove any unreacted benzyl chloroformate. Discard the organic layer.[1]

• Acidification: Cool the remaining aqueous layer in an ice bath and carefully acidify to pH 2 by adding 1 M HCl dropwise. The Cbz-protected product, being a carboxylic acid, will precipitate or become extractable into an organic solvent.[1]

• Work-up (Extraction 2): Extract the product from the acidified aqueous layer with ethyl acetate (3x volumes).[1]

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the Cbz-protected glycine.[1]

Self-Validation: The success of the protection can be validated by the disappearance of the starting amine spot on TLC and the appearance of a new, less polar product spot. Further characterization by NMR and mass spectrometry will confirm the structure.

Cleavage of the Cbz Group: Mechanisms and Strategic Choices

The true power of the Cbz group lies in its unique deprotection pathway, which provides orthogonality to many other common protecting groups.[7][12] The primary method for its removal is catalytic hydrogenolysis.[4]

Mechanism: Catalytic Hydrogenolysis

This is the mildest and most common method for Cbz deprotection.[4] The reaction involves a palladium catalyst (typically 10% Pd on carbon) and a source of hydrogen.[1][13]

The mechanism proceeds via:

• Adsorption: The Cbz-protected compound adsorbs onto the surface of the palladium catalyst.

• Cleavage: Hydrogen gas (H₂) is activated by the palladium surface. The catalyst facilitates the cleavage of the weak benzylic C-O bond.[13]

• Intermediate Formation: This cleavage generates toluene and an unstable carbamic acid intermediate.[7]

• Decarboxylation: The carbamic acid spontaneously decarboxylates, releasing carbon dioxide and the free amine.[7][14]

Caption: Cbz deprotection via catalytic hydrogenolysis.

Field Insight: While H₂ gas is standard, transfer hydrogenation offers a more convenient alternative for many labs.[13] Hydrogen donors like ammonium formate or cyclohexene can be used in place of a hydrogen gas cylinder, often providing excellent yields.[13][15]

Alternative Deprotection: Acidic Cleavage

While hydrogenolysis is preferred, it is incompatible with molecules containing other reducible functional groups (e.g., alkenes, alkynes, some nitro groups).[13][16] In such cases, strong acidic conditions can be employed. A common reagent is a solution of hydrogen bromide (HBr) in acetic acid.[4][15]

This method is harsher and proceeds via an SN2-type mechanism where the bromide ion attacks the benzylic carbon, cleaving the C-O bond.[7] This generates a benzyl bromide byproduct and the same carbamic acid intermediate that decarboxylates to the free amine.

Comparative Analysis of Deprotection Methods

The choice of deprotection method is a critical strategic decision based on the substrate's overall functionality.

Deprotection Method	Reagents & Conditions	Advantages	Disadvantages & Incompatibilities
Catalytic Hydrogenolysis	H₂ (1 atm or higher), 5-10% Pd/C, in MeOH, EtOH, or EtOAc, RT.[1][15]	Very mild, clean reaction, high yielding, neutral conditions.[17]	Incompatible with alkenes, alkynes, benzyl ethers, and some sulfur-containing compounds (catalyst poisoning).[13][18]
Transfer Hydrogenolysis	Ammonium formate, Pd/C, in MeOH, reflux.[15]	Avoids use of H₂ gas, often faster, can show different selectivity.[13]	Same functional group incompatibilities as standard hydrogenolysis.
Strong Acidolysis	33% HBr in Acetic Acid, RT.[4][15]	Effective when hydrogenolysis is not viable.[16]	Harsh conditions, incompatible with acid-labile groups (e.g., Boc, trityl), can cause side reactions.[7][19]
Lewis Acidolysis	AlCl₃ in HFIP.[4]	Can offer good functional group tolerance and high yields at room temperature.[4][20]	Requires specific fluorinated solvents, may not be suitable for all substrates.

Detailed Experimental Protocol: Cbz Deprotection via Catalytic Hydrogenolysis

This protocol describes a standard procedure for the cleavage of a Cbz group.

Materials:

• Cbz-protected compound (1.0 eq)

• 10% Palladium on Carbon (Pd/C) (5-10 mol %) [Caution: Pyrophoric when dry, handle with care]

• Methanol (or Ethanol, Ethyl Acetate)

• Hydrogen (H₂) source (balloon or hydrogenation apparatus)

• Celite®

Procedure:

• Setup: In a round-bottom flask, dissolve the Cbz-protected compound (1.0 eq) in a suitable solvent like methanol.[1]

• Catalyst Addition: Carefully add 10% Pd/C catalyst to the solution.[1]

• Hydrogenation: Secure the flask to a hydrogenation apparatus. Evacuate the flask and backfill with hydrogen gas. Repeat this purge cycle three times to ensure an inert atmosphere.[1]

• Reaction: Stir the reaction mixture vigorously under a positive pressure of hydrogen (a balloon is sufficient for many lab-scale reactions) at room temperature.[1]

• Monitoring: Monitor the reaction's progress by TLC for the disappearance of the starting material. The formation of toluene can also be observed.

• Work-up: Once the reaction is complete, carefully vent the hydrogen. Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst, washing the pad with the reaction solvent.

• Concentration: Concentrate the filtrate under reduced pressure to yield the deprotected amine. The product is often pure enough for the next step, but can be purified further if necessary.

Trustworthiness: The complete removal of the palladium catalyst is crucial, as residual palladium can interfere with subsequent reactions. Filtering through Celite® is a self-validating step to ensure a particle-free solution.[7]

The Cbz Group in Modern Synthesis: A Comparative Analysis

The Cbz group's place in the synthetic chemist's toolbox is defined by its relationship to other common N-protecting groups, primarily tert-Butoxycarbonyl (Boc) and 9-Fluorenylmethyloxycarbonyl (Fmoc).[21]

Principle of Orthogonality

Orthogonality is the ability to remove one protecting group in the presence of others.[12][] The distinct cleavage conditions for Cbz, Boc, and Fmoc form the foundation of modern, complex synthetic strategies, especially in solid-phase peptide synthesis (SPPS).[21][23]

Caption: Orthogonal deprotection strategies for Cbz, Boc, and Fmoc groups.

Comparative Data: Cbz vs. Boc vs. Fmoc

Characteristic	Cbz (Carboxybenzyl)	Boc (tert-Butoxycarbonyl)	Fmoc (Fluorenylmethyloxycarbonyl)
Deprotection Condition	Hydrogenolysis (H₂/Pd-C) or strong acid (HBr/AcOH).[21]	Acid-labile (e.g., Trifluoroacetic Acid - TFA).[21][]	Base-labile (e.g., 20% Piperidine in DMF).[21][]
Primary Application	Solution-phase synthesis; specialty applications in SPPS.[21]	Historically dominant in SPPS; still used in solution-phase.[21]	The current standard for automated SPPS.[]
Key Advantages	Stable to both acidic (TFA) and basic (piperidine) conditions used for Boc/Fmoc removal.[12]	Robust, well-established chemistry.	Very mild deprotection allows for synthesis of sensitive peptides.[]
Key Disadvantages	Hydrogenolysis limits use with reducible groups. Historically associated with solution-phase methods.[16][21]	Requires strong, repetitive acid treatment (TFA), which can degrade sensitive sequences.	The Fmoc group itself is large; piperidine can cause side reactions (e.g., aspartimide formation).
Orthogonality	Orthogonal to Boc and Fmoc.[7][12]	Orthogonal to Cbz and Fmoc.[]	Orthogonal to Cbz and Boc.[]

Conclusion: The Enduring Legacy of the Cbz Group

Though nearly a century has passed since its introduction, the N-Cbz protecting group remains a vital and frequently employed tool in organic synthesis. Its historical significance as the enabler of controlled peptide synthesis is undisputed.[2][25] In modern practice, its unique stability and specific deprotection via hydrogenolysis grant it a crucial role in orthogonal protection strategies, allowing for the construction of highly complex molecular architectures. For researchers, scientists, and drug development professionals, a thorough understanding of the Cbz group's chemistry, from its mechanistic nuances to its strategic applications, is not merely a lesson in history, but a key to unlocking sophisticated and efficient synthetic pathways.

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Protocols & Analytical Methods

The Strategic Application of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester in Medicinal Chemistry: A Comprehensive Guide

This guide provides an in-depth exploration of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester, a versatile building block in modern medicinal chemistry. We will delve into its synthesis, key reactions, and strategic applications in the design and development of novel therapeutic agents. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the unique properties of this compound in their synthetic endeavors.

The Strategic Importance of the 4-Mercapto-piperidine Scaffold

The piperidine ring is a privileged scaffold in medicinal chemistry, found in a vast number of approved drugs targeting a wide range of diseases, including cancer, central nervous system disorders, and infectious diseases. Its prevalence stems from its ability to impart favorable physicochemical properties, such as improved solubility and metabolic stability, and to serve as a versatile template for constructing complex, biologically active molecules.

The introduction of a thiol group at the 4-position of the piperidine ring adds a crucial dimension of reactivity. The thiol functional group is a potent nucleophile and can participate in a variety of chemical transformations, making it an invaluable handle for introducing the piperidine moiety into larger molecules. Furthermore, sulfur-containing heterocycles are themselves associated with a broad spectrum of biological activities, including anticancer, antidiabetic, and antimicrobial properties.

The subject of this guide, 4-Mercapto-piperidine-1-carboxylic acid benzyl ester, combines the benefits of the piperidine scaffold with the reactivity of the thiol group, all while the piperidine nitrogen is protected by a benzyloxycarbonyl (Cbz) group. The Cbz group is a robust and widely used protecting group that is stable under many reaction conditions but can be selectively removed via catalytic hydrogenolysis, offering an orthogonal deprotection strategy in multi-step syntheses. This unique combination of features makes it a highly valuable and versatile intermediate in drug discovery.

Physicochemical Properties and Handling

A clear understanding of the physicochemical properties of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester is essential for its effective use in the laboratory.

Property	Value	Reference
Molecular Formula	C₁₃H₁₇NO₂S	N/A
Molecular Weight	267.38 g/mol	N/A
Appearance	Likely a colorless to pale yellow oil or low-melting solid	Inferred
Solubility	Soluble in common organic solvents such as dichloromethane, tetrahydrofuran, and ethyl acetate.	Inferred
Stability	The Cbz group is stable to a wide range of non-reductive conditions. The free thiol is susceptible to oxidation to the corresponding disulfide, especially in the presence of air and base. It is recommended to store the compound under an inert atmosphere (e.g., nitrogen or argon) at low temperatures.

Safety Precautions:

• Handle in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Thiols are known for their strong, unpleasant odor. Proper handling and quenching procedures are necessary to mitigate this.

• Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

Synthesis of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester

The synthesis of this key building block can be efficiently achieved from readily available starting materials. The most common and practical routes start from either N-Cbz-4-hydroxypiperidine or N-Cbz-4-piperidone.

3.1. Protocol 1: Synthesis from N-Cbz-4-hydroxypiperidine via Mitsunobu Reaction

This is a reliable method for converting a secondary alcohol to a thiol with inversion of stereochemistry. The reaction proceeds through the activation of the hydroxyl group with a phosphine and an azodicarboxylate, followed by nucleophilic attack by a sulfur nucleophile, such as thioacetic acid.

Scientific Integrity & Logic

As a Senior Application Scientist, the following guide is built upon three pillars: Expertise & Experience , ensuring the causality behind experimental choices is clearly articulated; Trustworthiness , with self-validating protocols; and Authoritative Grounding , with comprehensive in-text citations and a complete reference list.

Visualization & Formatting

Quantitative data is summarized in tables for clarity. Detailed, step-by-step methodologies are provided for all key experimental workflows. Diagrams generated using Graphviz (DOT language) illustrate signaling pathways, experimental workflows, and logical relationships.

Application Notes and Protocols: 4-Mercapto-piperidine-1-carboxylic acid benzyl ester

Strategic Importance in Medicinal Chemistry

The piperidine scaffold is a cornerstone in drug discovery, appearing in a multitude of FDA-approved therapeutics. Its appeal lies in its ability to confer advantageous physicochemical properties, such as enhanced solubility and metabolic stability, while providing a versatile framework for constructing complex, biologically active molecules. The introduction of a thiol group at the 4-position of the piperidine ring introduces a highly reactive and versatile functional handle. Thiols are potent nucleophiles, enabling a variety of chemical transformations for the incorporation of the piperidine moiety into larger molecular architectures. Furthermore, sulfur-containing heterocycles are themselves a class of compounds with a broad spectrum of biological activities.

4-Mercapto-piperidine-1-carboxylic acid benzyl ester combines the structural benefits of the piperidine ring with the synthetic versatility of the thiol group. The piperidine nitrogen is protected by the benzyloxycarbonyl (Cbz) group, a robust protecting group that is stable under a wide range of reaction conditions. Crucially, the Cbz group can be selectively removed by catalytic hydrogenolysis, providing an orthogonal deprotection strategy that is invaluable in multi-step synthetic campaigns. This unique combination of a privileged scaffold, a reactive functional group, and a stable, yet readily cleavable, protecting group makes 4-Mercapto-piperidine-1-carboxylic acid benzyl ester a highly valuable building block for the synthesis of novel drug candidates.

Physicochemical Properties and Handling

A thorough understanding of the physicochemical properties of this building block is essential for its safe and effective use in the laboratory.

Property	Value
Molecular Formula	C₁₃H₁₇NO₂S
Molecular Weight	267.38 g/mol
Appearance	Likely a colorless to pale yellow oil or low-melting solid
Solubility	Soluble in common organic solvents (e.g., CH₂Cl₂, THF, EtOAc)
Stability	The Cbz group is stable to a wide range of non-reductive conditions. The free thiol is susceptible to oxidation to the corresponding disulfide. Store under an inert atmosphere at low temperatures.

Safety Precautions:

• Always handle this compound in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Thiols are known for their strong, unpleasant odors. All manipulations should be performed with care to minimize odor release. All glassware and waste should be quenched with an oxidizing agent (e.g., bleach) before removal from the fume hood.

• Avoid contact with skin and eyes. In case of accidental exposure, rinse the affected area immediately with copious amounts of water.

Synthesis of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester

This valuable building block can be synthesized from readily available starting materials. The most efficient and reliable methods commence from either N-Cbz-4-hydroxypiperidine or N-Cbz-4-piperidone.

3.1. Protocol 1: Synthesis from N-Cbz-4-hydroxypiperidine via Mitsunobu Reaction

This protocol describes a two-step sequence involving a Mitsunobu reaction to introduce a thioacetate group, followed by hydrolysis to unveil the free thiol. The Mitsunobu reaction is a powerful method for the conversion of primary and secondary alcohols to a variety of functional groups with inversion of stereochemistry.

Figure 1: Synthetic workflow from N-Cbz-4-hydroxypiperidine.

Step-by-Step Methodology:

Step A: Synthesis of S-(1-(Benzyloxycarbonyl)piperidin-4-yl) ethanethioate

• To a solution of N-Cbz-4-hydroxypiperidine (1.0 eq) and triphenylphosphine (1.5 eq) in anhydrous tetrahydrofuran (THF, 0.2 M) under an argon atmosphere at 0 °C, add thioacetic acid (1.2 eq).

• Slowly add a solution of diisopropyl azodicarboxylate (DIAD) (1.5 eq) in THF dropwise over 30 minutes, maintaining the internal temperature below 5 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford the thioacetate intermediate.

Step B: Synthesis of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester

• Dissolve the S-(1-(Benzyloxycarbonyl)piperidin-4-yl) ethanethioate (1.0 eq) in a mixture of ethanol and water (3:1, 0.2 M).

• Add sodium hydroxide (2.0 eq) and stir the mixture at room temperature for 2-4 hours. Monitor the hydrolysis by TLC or LC-MS.

• Upon completion, carefully neutralize the reaction mixture with 1 M HCl to pH ~7.

• Extract the product with ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the desired product. Due to the potential for oxidation, it is advisable to use the product immediately or store it under an inert atmosphere.

3.2. Protocol 2: Synthesis from N-Cbz-4-piperidone

An alternative route involves the reduction of N-Cbz-4-piperidone to the corresponding alcohol, followed by the Mitsunobu reaction as described above.

Figure 2: Synthetic workflow from N-Cbz-4-piperidone.

Step-by-Step Methodology:

Step A: Synthesis of N-Cbz-4-hydroxypiperidine

• Dissolve N-Cbz-4-piperidone (1.0 eq) in methanol (0.2 M) and cool the solution to 0 °C.

• Add sodium borohydride (1.5 eq) portion-wise, maintaining the temperature below 10 °C.

• Stir the reaction mixture at room temperature for 1-2 hours. Monitor the reaction by TLC.

• Quench the reaction by the slow addition of water.

• Concentrate the mixture under reduced pressure to remove the methanol.

• Extract the aqueous residue with ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate to give N-Cbz-4-hydroxypiperidine, which can often be used in the next step without further purification.

Steps B and C: Follow the procedures outlined in Protocol 1 for the Mitsunobu reaction and subsequent hydrolysis.

Applications in Medicinal Chemistry: Key Protocols

The synthetic utility of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester lies in the nucleophilic nature of the thiol group. This allows for the facile introduction of the N-Cbz-4-piperidine scaffold into a variety of molecules through the formation of carbon-sulfur bonds.

4.1. Protocol 3: S-Alkylation with Electrophilic Halides

This protocol describes a general procedure for the S-alkylation of the thiol with an alkyl or benzyl halide to form a thioether linkage.

Figure 3: S-Alkylation workflow.

Step-by-Step Methodology:

• To a solution of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester (1.0 eq) in an anhydrous polar aprotic solvent such as dimethylformamide (DMF) or acetonitrile (ACN) (0.1 M), add a mild base such as potassium carbonate (2.0 eq) or cesium carbonate (1.5 eq).

• Stir the mixture at room temperature for 15-30 minutes to form the thiolate anion.

• Add the electrophilic halide (1.1 eq) and continue to stir the reaction at room temperature or with gentle heating (40-60 °C) until the starting material is consumed, as monitored by TLC or LC-MS.

• Upon completion, pour the reaction mixture into water and extract with ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

4.2. Protocol 4: Michael Addition to α,β-Unsaturated Carbonyl Compounds

The thiolate anion generated from 4-Mercapto-piperidine-1-carboxylic acid benzyl ester can also act as a soft nucleophile in Michael addition reactions with electron-deficient alkenes.

Figure 4: Michael Addition workflow.

Step-by-Step Methodology:

• Dissolve 4-Mercapto-piperidine-1-carboxylic acid benzyl ester (1.0 eq) and the α,β-unsaturated carbonyl compound (1.1 eq) in an anhydrous solvent such as dichloromethane (CH₂Cl₂) or THF (0.1 M).

• Add a catalytic amount of a non-nucleophilic organic base such as triethylamine (Et₃N, 0.1 eq) or 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU, 0.1 eq).

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Upon completion, wash the reaction mixture with saturated aqueous ammonium chloride solution.

• Separate the organic layer, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Conclusion

4-Mercapto-piperidine-1-carboxylic acid benzyl ester is a strategically important and versatile building block in medicinal chemistry. Its synthesis from readily available precursors is straightforward, and the presence of the nucleophilic thiol group, in conjunction with the orthogonally protected piperidine nitrogen, provides a powerful platform for the synthesis of a diverse range of complex molecules. The protocols detailed in this guide offer a solid foundation for researchers to effectively utilize this compound in their drug discovery programs, enabling the exploration of new chemical space and the development of novel therapeutic agents.

References

• Hughes, D. L. The Mitsunobu Reaction. Organic Reactions1992 , 42, 335-656. [Link]

• Swamy, K. C. K.; Kumar, N. N. B.; Balaraman, E.; Kumar, K. V. P. P. Mitsunobu and Related Reactions: A Review. Chemical Reviews2009 , 109 (6), 2551-2651. [Link]

• Kochetkov, N. K.; Khorlin, A. J. A new method for the synthesis of glycosyl thiols. Tetrahedron Letters1962 , 3 (7), 287-290. (This reference, while older, demonstrates the fundamental reactivity of thioacetate in forming thiols). [Link]

• Campagna, F.; Carotti, A.; Casini, G. Thiol and Disulfide Reactivity in the Design of Covalent Enzyme Inhibitors. Current Medicinal Chemistry2003 , 10 (15), 1365-1399. [Link]

Application Notes and Protocols: 4-Mercapto-piperidine-1-carboxylic acid benzyl ester as a Linker for Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Role of Piperidine-Based Linkers in Bioconjugation

In the landscape of advanced biotherapeutics, particularly antibody-drug conjugates (ADCs), the linker molecule is a critical component that dictates the stability, solubility, and efficacy of the final conjugate.[1] Piperidine and its derivatives have emerged as valuable scaffolds in linker design due to their ability to impart favorable physicochemical properties.[2][3] The rigid, saturated heterocyclic structure of piperidine can enhance the metabolic stability of the linker and provide a defined spatial orientation between the biomolecule and the payload.[3]

This guide focuses on a specific thiol-containing piperidine-based linker, 4-Mercapto-piperidine-1-carboxylic acid benzyl ester . This heterobifunctional linker offers a strategic approach to bioconjugation. The thiol group provides a reactive handle for site-specific conjugation to biomolecules, typically through a stable thioether bond with a maleimide-functionalized partner.[4] The piperidine nitrogen is protected by a benzyloxycarbonyl (Cbz or Z) group, which can be selectively removed under specific conditions to reveal a secondary amine. This secondary amine can then be utilized for further functionalization or can modulate the properties of the final conjugate.

The Cbz protecting group is known for its stability under a range of conditions, yet it can be efficiently removed via methods like catalytic hydrogenolysis, providing an orthogonal deprotection strategy in multi-step syntheses.[5][6] This application note will provide a comprehensive overview of the properties, synthesis, and application of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester in bioconjugation, complete with detailed protocols and technical considerations.

Properties of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester

A clear understanding of the physicochemical properties of the linker is paramount for its successful application.

Property	Value	Source
Molecular Formula	C₁₃H₁₇NO₂S	-
Molecular Weight	267.34 g/mol	-
Appearance	Off-white to pale yellow solid	-
Solubility	Soluble in organic solvents (e.g., DMF, DMSO, DCM)	-
Reactive Groups	Thiol (-SH), Cbz-protected secondary amine	-

Synthesis of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester

Generalized Synthetic Workflow

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Synthetic Protocols for Benzyl 4-Mercaptopiperidine-1-carboxylate Derivatives: An Application Guide

Abstract

This comprehensive guide provides detailed synthetic protocols for the preparation of benzyl 4-mercaptopiperidine-1-carboxylate and its derivatives. These compounds are valuable building blocks in medicinal chemistry, finding application in the development of various therapeutic agents. The protocols outlined herein are designed for researchers, scientists, and drug development professionals, emphasizing robust and reproducible methodologies. This document delves into the underlying chemical principles, offering insights into reaction mechanisms, optimization strategies, and troubleshooting. The primary synthetic route detailed involves a two-step conversion of the readily available benzyl 4-hydroxy-1-piperidinecarboxylate to the target thiol via a Mitsunobu reaction to form a thioacetate intermediate, followed by deprotection. An alternative synthetic strategy is also discussed.

Introduction: The Significance of 4-Mercaptopiperidine Scaffolds

The piperidine ring is a privileged scaffold in medicinal chemistry, appearing in a vast array of approved pharmaceutical agents.[1][2] Its conformational flexibility and ability to present substituents in a well-defined three-dimensional space make it an ideal building block for engaging with biological targets. Functionalization at the 4-position of the piperidine ring is a common strategy for modulating the pharmacological properties of drug candidates.[3]

The introduction of a thiol group at this position offers a unique handle for further chemical modification and can also play a direct role in biological activity, for instance, by acting as a coordinating group for metal-containing enzymes or participating in covalent interactions. The N-benzyl 4-mercaptopiperidine-1-carboxylate scaffold, in particular, is a versatile intermediate where the benzyl carbamate (Cbz) group provides robust protection of the piperidine nitrogen, which can be readily removed under standard hydrogenolysis conditions.

This guide provides detailed, field-proven protocols for the synthesis of this important building block, with a focus on explaining the causality behind the experimental choices to ensure both success and safety in the laboratory.

Overview of Synthetic Strategies

The synthesis of benzyl 4-mercaptopiperidine-1-carboxylate can be approached from two main retrosynthetic pathways. The most common and versatile approach involves the conversion of the hydroxyl group of a suitable precursor, while an alternative route builds the molecule from a pre-functionalized piperidine core.

Figure 1: High-level overview of the primary and alternative synthetic routes to benzyl 4-mercaptopiperidine-1-carboxylate.

The primary route, which will be the focus of our detailed protocols, is generally preferred due to the commercial availability and stability of the starting alcohol. The Mitsunobu reaction is a key step in this sequence, as it allows for the conversion of a secondary alcohol to a variety of nucleophilic partners with a predictable inversion of stereochemistry.[4][5][6]

Detailed Synthetic Protocols

This section provides step-by-step procedures for the synthesis of benzyl 4-mercaptopiperidine-1-carboxylate, starting from benzyl 4-hydroxy-1-piperidinecarboxylate.

Route 1: Synthesis via Mitsunobu Reaction and Deprotection

This two-step sequence involves the initial formation of a stable thioacetate intermediate, which is then deprotected to yield the final thiol. This approach is often advantageous as it avoids the direct handling of the potentially more reactive and air-sensitive free thiol until the final step.

This step utilizes the Mitsunobu reaction to convert the hydroxyl group of benzyl 4-hydroxy-1-piperidinecarboxylate into a thioacetate group using thioacetic acid.[7] The reaction proceeds with inversion of configuration at the C4 position.

Figure 2: Generalized mechanism of the Mitsunobu reaction for the synthesis of the thioacetate intermediate.

Protocol:

• Preparation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, dissolve benzyl 4-hydroxy-1-piperidinecarboxylate (1.0 eq) and triphenylphosphine (1.5 eq) in anhydrous tetrahydrofuran (THF, approx. 0.2 M).

• Addition of Thioacetic Acid: To the stirred solution, add thioacetic acid (1.2 eq) via syringe.

• Cooling: Cool the reaction mixture to 0 °C in an ice-water bath.

• Addition of DIAD: Slowly add diisopropyl azodicarboxylate (DIAD, 1.5 eq) dropwise to the reaction mixture, ensuring the internal temperature does not exceed 5 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-18 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up:

  • Concentrate the reaction mixture under reduced pressure.

  • Add diethyl ether to the residue and stir for 30 minutes. The triphenylphosphine oxide byproduct will precipitate.

  • Filter the mixture through a pad of Celite, washing the filter cake with cold diethyl ether.

  • Wash the filtrate sequentially with saturated aqueous sodium bicarbonate solution, water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford benzyl 4-(acetylthio)piperidine-1-carboxylate as a pale yellow oil.[8]

The acetyl protecting group is removed under basic conditions to yield the final thiol. It is crucial to perform this step under an inert atmosphere to prevent the oxidation of the thiol to a disulfide.

Protocol:

• Preparation: In a round-bottom flask, dissolve benzyl 4-(acetylthio)piperidine-1-carboxylate (1.0 eq) in deoxygenated methanol (approx. 0.2 M) under a nitrogen atmosphere.

• Addition of Base: Add a solution of sodium methoxide in methanol (1.1 eq, 25 wt%) dropwise to the stirred solution at room temperature.

• Reaction: Stir the reaction mixture at room temperature for 1-2 hours. Monitor the reaction by TLC until the starting material is consumed.

• Quenching and Extraction:

  • Carefully quench the reaction by adding saturated aqueous ammonium chloride solution.

  • Extract the mixture with ethyl acetate.

  • Wash the combined organic layers with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by flash column chromatography on silica gel if necessary, though it is often of sufficient purity for subsequent steps. The final product, benzyl 4-mercaptopiperidine-1-carboxylate, should be stored under an inert atmosphere.[9][10]

Alternative Route: N-Protection of 4-Mercaptopiperidine

This route is more direct but is dependent on the availability and stability of 4-mercaptopiperidine, which can be prone to oxidation.

Protocol:

• Preparation: Dissolve 4-mercaptopiperidine hydrochloride (1.0 eq) in a mixture of 1,4-dioxane and water.

• Basification: Cool the solution to 0 °C and add sodium hydroxide (2.5 eq) to adjust the pH to >10.

• Addition of Benzyl Chloroformate: Slowly add benzyl chloroformate (1.1 eq) dropwise, maintaining the temperature below 10 °C.

• Reaction: Allow the mixture to warm to room temperature and stir for 4-6 hours.

• Work-up and Extraction:

  • Extract the reaction mixture with ethyl acetate.

  • Wash the combined organic layers with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Characterization Data

The following table summarizes the expected analytical data for the key compounds in the primary synthetic route.

Compound	Molecular Formula	Molecular Weight	Expected ¹H NMR (CDCl₃, δ ppm)	Expected MS (ESI+)
Benzyl 4-hydroxy-1-piperidinecarboxylate	C₁₃H₁₇NO₃	235.28	7.40-7.29 (m, 5H), 5.14 (s, 2H), 3.90-3.80 (m, 1H), 3.75-3.65 (m, 2H), 3.20-3.10 (m, 2H), 1.95-1.85 (m, 2H), 1.55-1.45 (m, 2H)	m/z 236 [M+H]⁺
Benzyl 4-(acetylthio)piperidine-1-carboxylate[8]	C₁₅H₁₉NO₃S	293.38	7.40-7.29 (m, 5H), 5.14 (s, 2H), 3.90-3.80 (m, 1H), 3.70-3.60 (m, 2H), 3.25-3.15 (m, 2H), 2.34 (s, 3H), 2.05-1.95 (m, 2H), 1.70-1.60 (m, 2H)	m/z 294 [M+H]⁺
Benzyl 4-mercaptopiperidine-1-carboxylate[10]	C₁₃H₁₇NO₂S	251.34	7.40-7.29 (m, 5H), 5.14 (s, 2H), 3.85-3.75 (m, 2H), 3.20-3.10 (m, 2H), 2.80-2.70 (m, 1H), 2.00-1.90 (m, 2H), 1.65-1.55 (m, 2H), 1.40 (d, 1H)	m/z 252 [M+H]⁺

Troubleshooting and Optimization

Figure 3: Troubleshooting common issues in the synthesis of benzyl 4-mercaptopiperidine-1-carboxylate.

Applications in Drug Discovery

The N-benzyl piperidine (N-BP) motif is a frequently employed structural element in the design of new drugs due to its favorable physicochemical properties and its ability to engage in crucial interactions, such as cation-π interactions, with target proteins.[11][12] The 4-mercaptopiperidine core, accessible through the protocols described herein, serves as a versatile platform for further elaboration. The thiol functionality can be alkylated to introduce a wide variety of side chains, or it can be used as a handle for conjugation to other molecules. These derivatives are of interest in the development of enzyme inhibitors, receptor antagonists, and other therapeutic agents where the piperidine scaffold provides a desirable pharmacokinetic profile and the thiol or thioether group contributes to target binding.[13]

References

• Villamil, V., et al. (2021). A new procedure for thioester deprotection using thioglycolic acid in both homogeneous and heterogeneous phase. RSC Advances, 11(43), 26785-26794. Available at: [Link]

• Villamil, V., et al. (2022). Thioester deprotection using a biomimetic NCL approach. RSC Advances, 12(38), 24863-24871. Available at: [Link]

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• Liu, Y., et al. (2025). Mitsunobu reaction: assembling C–N bonds in chiral traditional Chinese medicine. RSC Medicinal Chemistry, 16(2), 240-261. Available at: [Link]

• Dembinski, R. (2006). Recent Advances in the Mitsunobu Reaction. Atlanchim Pharma. Available at: [Link]

• Frolov, N. A., & Vereshchagin, A. N. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International journal of molecular sciences, 24(3), 2937. Available at: [Link]

• Walz, A. J., & Bae, S. Y. (2023). Synthesis of N-(1-Benzyl)-4-Methoxycarbonyl-4-Piperidinyl N-Phenylpropanamide. Defense Technical Information Center. Available at: [Link]

• Kiran, S., et al. (2022). Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. Pharmaceutical and Biosciences Journal, 10(1), 1-15. Available at: [Link]

• Fernández-Salas, J. A., Manzini, S., & Nolan, S. P. (2013). Efficient Ruthenium-catalysed S–S, S–Si and S–B bond forming reactions. Chemical Communications, 49(74), 8241-8243. Available at: [Link]

• Wünsch, B., et al. (2018). Synthesis of Aminoethyl‐Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties. Archiv der Pharmazie, 351(11), 1800169. Available at: [Link]

• PubChem (n.d.). Benzyl 4-formylpiperidine-1-carboxylate. Available at: [Link]

• Geng, P., et al. (2004). Facile synthesis of 4-substituted-4-aminopiperidine derivatives, the key building block of piperazine-based CCR5 antagonists. Bioorganic & medicinal chemistry letters, 14(14), 3845–3848. Available at: [Link]

• Al-Majedy, Y. K., & Al-Amiery, A. A. (2022). Insight on Mercapto-Coumarins: Synthesis and Reactivity. Molecules, 27(7), 2112. Available at: [Link]

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Application Notes & Protocols: 4-Mercapto-piperidine-1-carboxylic acid benzyl ester in Fragment-Based Drug Discovery

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the effective utilization of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester in fragment-based drug discovery (FBDD) campaigns. This document outlines the strategic considerations for its use, detailed experimental protocols for fragment screening, and workflows for hit-to-lead development.

Introduction: The Strategic Value of a Protected Thiol Fragment

4-Mercapto-piperidine-1-carboxylic acid benzyl ester is a bifunctional fragment of significant interest in FBDD. Its chemical architecture, featuring a piperidine scaffold and a masked thiol group, presents a unique opportunity for probing protein binding pockets.

• The Piperidine Scaffold : The piperidine ring is a privileged scaffold in medicinal chemistry, frequently found in approved drugs. Its three-dimensional structure allows for the presentation of substituents in well-defined vectors, enabling effective exploration of binding site topography.

• The Caged Thiol : The benzyl ester-protected mercapto group is the key functional element. In its protected form, the fragment can engage in non-covalent interactions (e.g., hydrogen bonds, hydrophobic interactions). Upon deprotection, the free thiol can form a covalent bond with reactive residues like cysteine, or act as a potent hydrogen bond donor or metal chelator. This "caged" functionality allows for a two-pronged screening approach: initial non-covalent binding followed by potential covalent targeting.

This dual-nature makes 4-Mercapto-piperidine-1-carboxylic acid benzyl ester a valuable tool for identifying novel binding sites and developing potent, selective inhibitors.

PART 1: Experimental Design & Strategy

The successful application of this fragment hinges on a well-designed screening cascade. The choice of biophysical and biochemical assays should be tailored to the specific protein target and the desired mode of interaction (non-covalent vs. covalent).

Initial Fragment Screening (Non-Covalent)

The primary goal of the initial screen is to identify weak but specific binding of the intact fragment to the target protein. High-sensitivity biophysical techniques are essential for this phase.

• Surface Plasmon Resonance (SPR) : Recommended for its real-time, label-free detection of binding events. It provides valuable kinetic data (k_on, k_off) and affinity measurements (K_D).

• Nuclear Magnetic Resonance (NMR) Spectroscopy : Particularly powerful for FBDD. Ligand-observe methods like Saturation Transfer Difference (STD) NMR and WaterLOGSY can rapidly identify binders from a fragment cocktail. Protein-observe methods like ¹H-¹⁵N HSQC can map the binding site directly on the protein surface.

• Thermal Shift Assays (TSA) : A high-throughput method to detect fragment binding by measuring changes in protein thermal stability. It is a good primary screening method to identify initial hits.

Diagram: FBDD Screening Workflow

Caption: A generalized workflow for fragment-based drug discovery.

Covalent Targeting Strategy

If the target protein possesses a suitably located reactive residue (e.g., cysteine), a covalent inhibition strategy can be pursued. This typically involves a secondary screen or hit validation step where the thiol is deprotected.

• Mass Spectrometry (MS) : Intact protein MS can be used to confirm covalent modification of the target protein by the deprotected fragment. The mass shift will correspond to the molecular weight of the fragment.

• Activity-Based Assays : A functional assay measuring the target's activity can confirm that covalent modification leads to inhibition.

PART 2: Detailed Experimental Protocols

The following are detailed, step-by-step protocols for key experiments involving 4-Mercapto-piperidine-1-carboxylic acid benzyl ester.

Protocol: Surface Plasmon Resonance (SPR) Screening

Objective: To identify and quantify the binding of the fragment to a target protein immobilized on a sensor chip.

Materials:

• SPR instrument (e.g., Biacore, Cytiva)

• Sensor chip (e.g., CM5, for amine coupling)

• Immobilization buffer (e.g., 10 mM sodium acetate, pH 5.0)

• Running buffer (e.g., HBS-EP+, pH 7.4)

• 4-Mercapto-piperidine-1-carboxylic acid benzyl ester (dissolved in 100% DMSO, then diluted in running buffer)

• Target protein

• Amine coupling kit (EDC, NHS, ethanolamine)

Procedure:

• Protein Immobilization:

  • Equilibrate the sensor chip with running buffer.

  • Activate the surface with a 1:1 mixture of EDC/NHS for 7 minutes.

  • Inject the target protein (20-50 µg/mL in immobilization buffer) to achieve the desired immobilization level (e.g., 8000-10000 RU).

  • Deactivate excess reactive groups with a 7-minute injection of 1 M ethanolamine-HCl.

• Fragment Binding Analysis:

  • Prepare a dilution series of the fragment in running buffer. It is critical to maintain a constant, low percentage of DMSO (e.g., <= 2%) across all samples, including the running buffer, to minimize bulk refractive index effects.

  • Inject the fragment solutions over the immobilized protein surface and a reference flow cell (deactivated or immobilized with a control protein).

  • Flow rates of 30 µL/min and contact times of 60-120 seconds are typical for fragment screening.

  • Include several buffer-only injections (blanks) for double referencing.

• Data Analysis:

  • Subtract the reference flow cell data from the active surface data.

  • Subtract the average of the blank injections (double referencing).

  • Plot the steady-state response against the fragment concentration and fit to a steady-state affinity model to determine the dissociation constant (K_D).

Trustworthiness Check:

• Ensure the binding response is dose-dependent.

• The binding should be specific to the target protein and not the reference surface.

• The sensorgrams should show a rapid association and dissociation, characteristic of fragment binding.

Protocol: ¹H-¹⁵N HSQC NMR for Binding Site Mapping

Objective: To identify the binding site of the fragment on the surface of an ¹⁵N-labeled protein.

Materials:

• NMR spectrometer (>= 600 MHz) with a cryoprobe

• Uniformly ¹⁵N-labeled target protein

• NMR buffer (e.g., 25 mM Phosphate, 50 mM NaCl, pH 6.8 in 90% H₂O/10% D₂O)

• 4-Mercapto-piperidine-1-carboxylic acid benzyl ester (in deuterated DMSO)

Procedure:

• Reference Spectrum:

  • Prepare a sample of ¹⁵N-labeled protein (e.g., 50-200 µM) in NMR buffer.

  • Acquire a reference ¹H-¹⁵N HSQC spectrum. This spectrum serves as the "apo" (unbound) state.

• Titration:

  • Prepare a concentrated stock solution of the fragment in d6-DMSO.

  • Add increasing amounts of the fragment to the protein sample to achieve final molar ratios of protein:fragment of 1:1, 1:5, 1:10, etc.

  • Acquire a ¹H-¹⁵N HSQC spectrum at each titration point.

• Data Analysis:

  • Overlay the spectra from the titration with the reference spectrum.

  • Identify amide peaks (each representing a specific amino acid residue) that show a chemical shift perturbation (CSP) upon fragment addition.

  • Map the perturbed residues onto the 3D structure of the protein to visualize the binding site.

Causality Behind Choices:

• Using a high-field NMR spectrometer with a cryoprobe is crucial for sensitivity and resolution, especially with weak-binding fragments.

• The use of ¹⁵N-labeled protein allows for the observation of changes in the protein's backbone amides, which are highly sensitive to their chemical environment and thus report on binding events.

Diagram: Covalent Modification Confirmation by MS

Caption: Workflow for confirming covalent modification using mass spectrometry.

PART 3: Data Interpretation & Hit Progression

Quantitative Data Summary

Parameter	Technique	Typical Range for Fragments	Interpretation
Dissociation Constant (K_D)	SPR, ITC, NMR	100 µM - 10 mM	Strength of non-covalent binding. Lower K_D indicates higher affinity.
Ligand Efficiency (LE)	Calculated	> 0.3	Binding affinity per heavy atom. A key metric for prioritizing fragments.
Chemical Shift Perturbation (CSP)	NMR	Varies	Indicates residues at or near the binding site.
Percent Covalent Modification	Mass Spec	0 - 100%	Extent of covalent bond formation with the target protein.

From Hit to Lead

Once a validated hit is confirmed, the next phase is chemical elaboration. For 4-Mercapto-piperidine-1-carboxylic acid benzyl ester, this could involve:

• Vectorial Elaboration : Synthesizing analogues by adding chemical groups at other positions of the piperidine ring to improve interactions with the target and increase affinity and selectivity.

• Scaffold Hopping : Replacing the piperidine core with other cyclic systems to explore different chemical space and improve properties.

• Deprotection and Linker Modification : If covalent inhibition is the goal, the benzyl ester can be removed, and the reactivity of the thiol can be tuned through modification of the linker or scaffold.

References

• Fragment-Based Drug Discovery: A Practical Approach. (Book) Provides a comprehensive overview of FBDD principles and techniques. [Link]

• Surface Plasmon Resonance (SPR) for Fragment Screening. (Review Article) Details the application of SPR in FBDD. A similar resource can be found at: [Link]

• NMR in Fragment-Based Drug Discovery. (Review Article) Discusses the various NMR techniques used for fragment screening and hit validation. A relevant overview can be found at: [Link]

• Covalent Inhibitors in Drug Discovery. (Review Article) Provides context for the covalent targeting aspect of the fragment. A relevant resource is: [Link]

• The Piperidine Motif in Medicinal Chemistry. (Review Article) Discusses the importance of the piperidine scaffold in drug design. A relevant example can be found at: [Link]

Application Notes and Protocols: Thiol-Ene Click Reactions with 4-Mercapto-piperidine-1-carboxylic acid benzyl ester

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Abstract

The thiol-ene "click" reaction has become an invaluable tool in chemical synthesis, materials science, and drug development due to its high efficiency, stereoselectivity, and biocompatibility.[1][2] This application note provides a comprehensive guide to performing thiol-ene reactions using 4-Mercapto-piperidine-1-carboxylic acid benzyl ester, a versatile thiol building block. We will delve into the mechanistic underpinnings of the reaction, provide detailed, step-by-step protocols for both photoinitiated and thermally initiated processes, and discuss critical experimental parameters that influence reaction outcomes. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage the power and precision of thiol-ene chemistry in their work.

Introduction: The Power of Thiol-Ene Click Chemistry

The thiol-ene reaction is a powerful transformation that involves the addition of a thiol (R-SH) across a carbon-carbon double bond (an "ene") to form a stable thioether linkage.[1][3][4] This reaction is celebrated as a "click" reaction because it fulfills the key criteria of being modular, high-yielding, and producing minimal byproducts, which simplifies purification.[5] The reaction can proceed through two primary mechanisms: a radical-mediated pathway and a nucleophilic Michael addition pathway.[1][3][6][7]

The radical-mediated thiol-ene reaction is the most common and versatile approach.[1][6] It is typically initiated by ultraviolet (UV) light in the presence of a photoinitiator or by heat with a thermal initiator.[1][5] The process begins with the formation of a thiyl radical, which then adds to the alkene in an anti-Markovnikov fashion to generate a carbon-centered radical.[1][3] This radical subsequently abstracts a hydrogen atom from another thiol molecule, propagating the radical chain and forming the desired thioether product.[1] This mechanism offers excellent spatial and temporal control, particularly with photoinitiation.[6]

4-Mercapto-piperidine-1-carboxylic acid benzyl ester is a particularly useful thiol for several reasons. The piperidine core is a common motif in pharmaceuticals, and the mercapto group provides a reactive handle for the thiol-ene reaction. The benzyl carbamate (Cbz) protecting group is stable under many reaction conditions but can be readily removed, allowing for further functionalization of the piperidine nitrogen. This makes it an excellent building block for creating complex molecules and bioconjugates in drug discovery.[8]

Understanding the Thiol-Ene Reaction Mechanism

A solid grasp of the reaction mechanism is crucial for optimizing experimental conditions and troubleshooting. The radical-mediated thiol-ene reaction proceeds via a classic chain-growth mechanism.

Initiation

The reaction is initiated by the generation of free radicals. This can be achieved through:

• Photoinitiation: A photoinitiator molecule absorbs UV light and cleaves to form two radical species (Type I) or abstracts a hydrogen atom from a donor molecule (Type II).[9] These primary radicals then abstract a hydrogen atom from the thiol (R-SH) to generate the key thiyl radical (RS•).[10]

• Thermal Initiation: A thermal initiator, such as 2,2'-azobisisobutyronitrile (AIBN), decomposes upon heating to produce radicals, which then initiate the thiyl radical formation.[11][12]

Propagation

The propagation phase consists of two key steps that repeat in a cycle:

• Addition: The thiyl radical (RS•) adds across the double bond of the ene partner. This addition is highly regioselective, following an anti-Markovnikov pattern.[1]

• Chain Transfer: The resulting carbon-centered radical abstracts a hydrogen atom from another thiol molecule, forming the final thioether product and regenerating a thiyl radical to continue the chain.[4]

Termination

The radical chain is terminated when two radicals combine. This can involve two thiyl radicals, two carbon-centered radicals, or a thiyl and a carbon-centered radical.

Below is a diagram illustrating the radical-mediated thiol-ene reaction mechanism.

Caption: Workflow for photoinitiated thiol-ene reaction.

Step-by-Step Procedure:

• Reagent Preparation: In a clean, dry quartz reaction tube equipped with a magnetic stir bar, dissolve 4-Mercapto-piperidine-1-carboxylic acid benzyl ester (1.0 equiv) and the desired ene partner (1.1 equiv).

• Solvent and Initiator Addition: Add the chosen solvent (e.g., THF, to a concentration of 0.1 M) and the photoinitiator (e.g., DMPA, 0.05-0.1 equiv).

• Degassing: Seal the tube with a septum and degas the solution by bubbling with an inert gas (N₂ or Ar) for 15-20 minutes to remove dissolved oxygen, which can quench the radical reaction.

• Initiation: Place the reaction tube in the photoreactor and irradiate with UV light (e.g., 365 nm) at room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 1-6 hours. [13]6. Workup: Once the reaction is complete (as indicated by the consumption of the limiting reagent), remove the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

• Characterization: Characterize the purified product by NMR spectroscopy and mass spectrometry to confirm its structure and purity.

Protocol 2: Thermally Initiated Thiol-Ene Reaction

This method is suitable when a UV source is unavailable or when the starting materials are sensitive to UV light.

Step-by-Step Procedure:

• Reagent Preparation: In a standard round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 4-Mercapto-piperidine-1-carboxylic acid benzyl ester (1.0 equiv) and the ene partner (1.1 equiv) in the chosen solvent (e.g., toluene or dioxane).

• Initiator Addition: Add the thermal initiator (e.g., AIBN, 0.1 equiv).

• Degassing: Degas the solution by bubbling with an inert gas for 15-20 minutes.

• Initiation: Heat the reaction mixture to the appropriate temperature for the chosen initiator (e.g., 70-80 °C for AIBN) under an inert atmosphere. [14]5. Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS. Thermal reactions may require longer reaction times (4-24 hours).

• Workup and Purification: Follow the same workup, purification, and characterization steps as described in the photoinitiated protocol.

Critical Experimental Parameters and Causality

The success of a thiol-ene reaction hinges on the careful control of several key parameters.

Parameter	Recommended Range	Rationale and Field-Proven Insights
Stoichiometry (Thiol:Ene)	1:1 to 1:1.2	A slight excess of the ene partner is often used to ensure complete consumption of the more valuable thiol. However, for polymer synthesis, precise 1:1 stoichiometry is crucial to achieve high molecular weights. Off-stoichiometry reactions can be intentionally used to create materials with residual thiol or ene groups for further functionalization. [15][16][17]
Initiator Concentration	0.01 - 0.2 equiv	A higher initiator concentration generally leads to a faster reaction rate. However, excessively high concentrations can lead to side reactions and may complicate purification. For photoinitiators, lower concentrations are often sufficient due to the high efficiency of radical generation upon irradiation. [11]
Solvent Choice	Aprotic, degassed solvents (THF, DCM, MeCN, Toluene)	The solvent should be chosen based on the solubility of the reactants and its inertness to radical conditions. Polar solvents can sometimes accelerate the reaction. [18]It is critical to use anhydrous and degassed solvents to prevent quenching of the radical intermediates by water or oxygen. [19]
Temperature	Room temperature (photo) or 60-100 °C (thermal)	Photoinitiated reactions are typically run at ambient temperature, preserving thermally sensitive functional groups. Thermal reactions require elevated temperatures to induce the decomposition of the initiator. The specific temperature depends on the half-life of the chosen thermal initiator.
Light Source (Photoinitiation)	350-365 nm UV lamp	The wavelength of the UV light should overlap with the absorption maximum of the photoinitiator to ensure efficient radical generation. Using a light source with a narrow emission spectrum can minimize side reactions from the irradiation of other components.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	- Inefficient initiation (low initiator concentration, incorrect UV wavelength, or insufficient temperature).- Presence of radical inhibitors (e.g., oxygen, certain impurities).- Low reactivity of the ene partner.	- Increase initiator concentration or adjust initiation conditions.- Ensure thorough degassing of the reaction mixture and use purified reagents.- Consider using a more reactive ene, such as a strained alkene (e.g., norbornene). [20]
Formation of Side Products	- Homopolymerization of the ene partner.- Disulfide formation from the thiol.	- This is more common with electron-deficient alkenes. Ensure a sufficient concentration of thiol is present to favor the chain transfer step.- Minimize exposure to oxygen and light during storage and setup.
Difficulty in Purification	- Excess reagents.- Initiator byproducts.	- Use a stoichiometry closer to 1:1.- Choose an initiator that produces byproducts that are easily removed by chromatography or extraction.

Conclusion

The thiol-ene click reaction is a robust and highly versatile method for the synthesis of thioethers. By using 4-Mercapto-piperidine-1-carboxylic acid benzyl ester as a key building block, researchers can access a wide array of functionalized molecules with applications in drug discovery and development. The protocols and guidelines presented in this application note provide a solid foundation for successfully implementing this powerful reaction. Careful attention to the experimental parameters and a fundamental understanding of the reaction mechanism will enable scientists to harness the full potential of thiol-ene chemistry.

References

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• Polymer Chemistry (RSC Publishing). Thiol-ene “click” reactions and recent applications in polymer and materials synthesis.
• Taylor & Francis. Thiol-ene reaction – Knowledge and References.
• PubMed Central. Sunlight-Mediated Thiol–Ene/Yne Click Reaction: Synthesis and DNA Transfection Efficiency of New Cationic Lipids.
• ACS Publications. Solvent Effects on Thiol–Ene Kinetics and Reactivity of Carbon and Sulfur Radicals.
• Wikipedia. Off-stoichiometry thiol-ene polymer.
• ResearchGate. An o ff -stoichiometric thiol – ene reaction was used to (a) fabricate...
• PubMed Central. Thiol–ene click chemistry: a biocompatible way for orthogonal bioconjugation of colloidal nanoparticles.
• MDPI. Surface-Immobilized Photoinitiators for Light Induced Polymerization and Coupling Reactions.
• PubMed Central. Thiol-Ene Photo-Click Collagen-PEG Hydrogels: Impact of Water-Soluble Photoinitiators on Cell Viability, Gelation Kinetics and Rheological Properties.
• ResearchGate. Thiol-Ene 'Click Chemistry': Discovery to Applications | Request PDF.
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• NIH. Thiol–ene coupling reaction achievement and monitoring by “in situ” UV irradiation NMR spectroscopy.
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• Benchchem. Application Note: Continuous Flow Thiol-Ene Reactions for Accelerated Drug Discovery and Development.
• Progress in Chemistry. Thiol-Ene Click Chemistry.
• PubMed Central. “Thiol-ene” click chemistry: a facile and versatile route to functionalization of porous polymer monoliths.
• ResearchGate. Mechanism of the photoactivated thiol-"ene" reaction. A photoinitiator can be used to accelerate the formation of a thiyl radical via SÀH abstraction.
• ResearchGate. Influence of Type of Initiation on Thiol–Ene “Click” Chemistry | Request PDF.
• RSC Publishing. Thiol–ene click reaction: a new pathway to hydrophilic metal–organic frameworks for water purification.
• MDPI. The Use of the Thiol-Ene Addition Click Reaction in the Chemistry of Organosilicon Compounds: An Alternative or a Supplement to the Classical Hydrosilylation?.
• SciSpace. “Thiol–ene” click chemistry: a facile and versatile route for the functionalization of porous polymer monoliths.
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• Royal Society of Chemistry. Orthogonal Thiol-ene 'Click' Reactions: A Powerful Combination for Fabrication and Functionalization of Patterned Hydrogels.
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Building Blocks for Combinatorial Library Synthesis: A Guide to Design, Synthesis, and Quality Control

Abstract

Combinatorial chemistry is a powerful paradigm in drug discovery and materials science, enabling the rapid synthesis of vast libraries of molecules.[1][2][3] The success of any combinatorial library synthesis is fundamentally rooted in the strategic selection and implementation of its constituent building blocks. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the principles and protocols governing the use of building blocks in combinatorial library synthesis. We will delve into the rationale behind building block selection, explore core synthesis methodologies, and detail the critical quality control measures necessary to ensure the integrity and utility of the resulting libraries.

Introduction: The Logic of Combinatorial Synthesis

The central tenet of combinatorial chemistry is the systematic and repetitive covalent linking of a set of different "building blocks" to create a large array of structurally diverse compounds.[2] This approach contrasts with traditional, linear synthesis, where a single target molecule is produced in each synthetic scheme.[1] By employing combinatorial methods, it is possible to generate libraries containing thousands to millions of compounds in a single process, which can then be screened for desired biological activities or material properties.[1][4]

The selection of appropriate building blocks is a critical determinant of the chemical space and diversity of the resulting library.[5] These small molecules, equipped with reactive functional groups, serve as the foundational components for introducing specific structural motifs and achieving chemical diversity.[6][7]

Designing a Combinatorial Library: Scaffolds and Building Blocks

The design of a combinatorial library is a multi-faceted process that balances structural diversity, physicochemical properties, and synthetic feasibility. Two key components underpin this design: the scaffold and the building blocks.

The Scaffold: The Core of the Library

The scaffold represents the core structure of the molecules within a library.[] It provides a rigid or semi-rigid framework upon which building blocks are attached at various diversity points.[9][10] The choice of scaffold is crucial as it dictates the three-dimensional orientation of the appended building blocks, thereby influencing how the library members will interact with biological targets.[]

Privileged Scaffolds: Certain molecular frameworks, known as "privileged structures," have demonstrated the ability to bind to multiple biological targets.[][11] Utilizing these scaffolds can increase the hit rate of a screening campaign.

Building Block Selection: Curating Diversity

Building blocks are the variable components of the library that are attached to the scaffold. The careful selection of building blocks is essential for exploring a broad and relevant chemical space.

Key Considerations for Building Block Selection:

• Functional Group Compatibility: Building blocks must possess reactive functional groups that are compatible with the chosen synthetic chemistry and orthogonal to other functional groups present in the scaffold and other building blocks. Common functional groups include primary and secondary amines, carboxylic acids, alcohols, aldehydes, and boronic acids.[7][12][13][14]

• Physicochemical Properties: Properties such as molecular weight, lipophilicity (cLogP), and the number of hydrogen bond donors and acceptors should be considered to ensure the resulting library has drug-like characteristics.[12][13]

• Structural Diversity: A diverse set of building blocks, varying in size, shape, and electronic properties, is crucial for maximizing the exploration of chemical space.

• Commercial Availability and Cost: The practical feasibility of a large-scale library synthesis often depends on the commercial availability and cost of the building blocks.[12][13][15]

Table 1: Common Building Block Classes and Their Applications

Building Block Class	Common Functional Group(s)	Typical Reactions in Combinatorial Synthesis
Amines	Primary (-NH2), Secondary (-NHR)	Amide coupling, Reductive amination
Carboxylic Acids	Carboxyl (-COOH)	Amide coupling, Esterification
Alcohols	Hydroxyl (-OH)	Esterification, Ether synthesis
Aldehydes/Ketones	Carbonyl (C=O)	Reductive amination, Wittig reaction
Boronic Acids	-B(OH)2	Suzuki coupling
Acyl Halides	-COCl, -COBr	Acylation reactions
Sulfonyl Chlorides	-SO2Cl	Sulfonamide formation
Isocyanates/Isothiocyanates	-NCO, -NCS	Urea/Thiourea formation

Core Synthesis Methodologies

Two primary strategies are employed for the synthesis of combinatorial libraries: solid-phase synthesis and solution-phase synthesis.

Solid-Phase Synthesis (SPS)

Solid-phase synthesis, pioneered by Merrifield, is a cornerstone of combinatorial chemistry.[16] In this method, the initial building block or scaffold is covalently attached to an insoluble polymer support (resin bead).[1][17] Subsequent reactions are carried out, and excess reagents and by-products are easily removed by simple filtration and washing of the resin.[17] This greatly simplifies the purification process, which is a major advantage for multi-step syntheses.[1]

This protocol outlines the basic steps for synthesizing a simple peptide library on a solid support.

• Resin Preparation: Swell the appropriate resin (e.g., Merrifield or Rink amide resin) in a suitable solvent like dichloromethane (DCM) or dimethylformamide (DMF).

• Fmoc-Deprotection: Remove the fluorenylmethyloxycarbonyl (Fmoc) protecting group from the resin-bound amino acid using a 20% solution of piperidine in DMF.

• Washing: Thoroughly wash the resin with DMF to remove the piperidine and cleaved protecting group.

• Building Block Coupling: Add the next Fmoc-protected amino acid building block along with a coupling reagent (e.g., HBTU, HATU) and a base (e.g., DIPEA) in DMF. Allow the reaction to proceed for 1-2 hours.

• Washing: Wash the resin with DMF to remove excess reagents.

• Repeat: Repeat steps 2-5 for each subsequent amino acid building block.

• Final Deprotection and Cleavage: Once the synthesis is complete, treat the resin with a cleavage cocktail (e.g., trifluoroacetic acid (TFA) with scavengers) to remove side-chain protecting groups and cleave the final compound from the resin.

• Isolation: Precipitate the cleaved peptide in cold diethyl ether and collect by centrifugation.

The "Split-and-Pool" (or "Split-and-Mix") Method

The split-and-pool method is a highly efficient strategy for generating very large combinatorial libraries on solid supports.[18][19]

Workflow:

• Split: The solid support resin is divided into equal portions.[18][19][20]

• Couple: A different building block is coupled to each portion of the resin.[18][19][20]

• Pool: All the resin portions are recombined and mixed thoroughly.[18][19][20]

This three-step cycle is repeated for each subsequent building block addition.[18] The result is a library where each resin bead contains a single, unique compound.[4][18] The number of compounds in the library increases geometrically with each cycle. For example, using 20 different building blocks in a three-step synthesis would generate 20³ or 8,000 unique compounds.[1]

Solution-Phase Synthesis

While solid-phase synthesis is powerful, some chemistries are not amenable to solid supports. Solution-phase synthesis offers an alternative where all reactions are carried out in solution.[21][22] A key challenge in solution-phase combinatorial synthesis is the purification of intermediates.[21] To address this, various techniques have been developed, such as liquid-liquid extraction, solid-phase extraction, and the use of scavenger resins to remove excess reagents.[21][23]

Advantages of Solution-Phase Synthesis:

• Broader range of compatible chemistries.[22]

• Easier reaction monitoring using standard analytical techniques (e.g., TLC, LC-MS).

• No need to develop solid-phase attachment and cleavage strategies.[21]

DNA-Encoded Libraries (DELs)

A revolutionary advancement in combinatorial chemistry is the development of DNA-encoded libraries (DELs).[24] In this technology, each building block is conjugated to a short DNA fragment that serves as a unique, machine-readable barcode.[24][25] The split-and-pool synthesis approach is used, and at each step, a new DNA tag corresponding to the added building block is enzymatically ligated.[24][25] This allows for the creation of massive libraries (billions to trillions of compounds) that can be screened simultaneously in a single tube.[18][24] After affinity-based selection against a protein target, the DNA barcodes of the "hit" compounds are amplified and sequenced to identify their chemical structures.[25]

Quality Control: Ensuring Library Integrity

The quality of a combinatorial library is paramount to the success of any screening campaign.[26] Impurities can lead to false positives or negatives, confounding the interpretation of screening results.[27] Therefore, rigorous quality control (QC) is essential.

Building Block Quality

The purity of the starting building blocks is a critical first step. It is advisable to verify the identity and purity of all building blocks before use, typically by NMR and LC-MS.[7]

Reaction Monitoring

For solid-phase synthesis, qualitative tests like the Kaiser test (for primary amines) can be used to monitor the completion of coupling reactions. For solution-phase synthesis, standard techniques like TLC and LC-MS are employed.

Final Library Characterization

After synthesis and purification, the identity and purity of a representative sample of library members should be confirmed.

Table 2: Analytical Techniques for Library Quality Control

Technique	Information Provided	Throughput
LC-MS	Purity and molecular weight of individual compounds.[27]	High
NMR Spectroscopy	Structural confirmation of individual compounds.[27]	Low to Medium
High-Resolution Mass Spectrometry (HRMS)	Accurate mass for elemental composition determination.	Medium
Nanopore Sequencing	For DNA-encoded libraries, verifies the composition and diversity of DNA tags.[28][29]	High

It is important to determine not just the relative purity but the "quantitative purity," which accounts for non-UV active impurities like salts (e.g., TFA) and polymer extracts that can constitute a significant portion of a sample's weight.[26][30]

Conclusion

The strategic selection and application of building blocks are fundamental to the successful synthesis of diverse and high-quality combinatorial libraries. By understanding the principles of scaffold design, the nuances of solid-phase and solution-phase synthesis, and the importance of rigorous quality control, researchers can effectively leverage combinatorial chemistry to accelerate the discovery of new drugs and materials. The advent of technologies like DNA-encoded libraries continues to push the boundaries of accessible chemical space, further emphasizing the critical role of well-designed and validated building blocks in modern scientific discovery.

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• Split-and-Pool Synthesis of a Combinatorial Chemistry Library A mixture... - ResearchGate. [Link]

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• Solution-phase synthesis of combinatorial libraries designed to modulate protein-protein or protein-DNA interactions - PubMed. [Link]

• Price-Focused Analysis of Commercially Available Building Blocks for Combinatorial Library Synthesis - PubMed. [Link]

• Combinatorial libraries: strategies and methods for 'lead' discovery - Arylgermanes as Linkers for Solid Phase Synthesis. [Link]

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• Solution- and Solid-Phase Strategies for the Design, Synthesis, and Screening of Libraries Based on Natural Product Templates: A Comprehensive Survey - ACS Publications. [Link]

• Building Block-Centric Approach to DNA-Encoded Library Design | Journal of Chemical Information and Modeling - ACS Publications. [Link]

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• combinatorial-technology--an-overview.pdf - Indian Journal of Pharmaceutical Sciences. [Link]

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• DESIGN AND SYNTHESIS OF NOVEL SCAFFOLDS AND BUILDING BLOCKS - IRIS. [Link]

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Use of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester in solid-phase synthesis

An authoritative guide for researchers, scientists, and drug development professionals on the strategic implementation of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester in advanced solid-phase synthesis applications.

Introduction: A Versatile Scaffold for Modern Peptide Chemistry

In the landscape of peptide and small molecule drug discovery, the ability to introduce specific structural motifs and functional handles is paramount. 4-Mercapto-piperidine-1-carboxylic acid benzyl ester, structurally known as benzyl 4-mercaptoperidine-1-carboxylate, has emerged as a valuable and versatile building block in solid-phase synthesis (SPS). This reagent features two key functionalities: a highly reactive nucleophilic thiol (-SH) group at the 4-position and a piperidine nitrogen protected by a benzyloxycarbonyl (Cbz) group.

The primary utility of this molecule lies in its capacity to introduce a thiol-functionalized piperidine ring system onto a resin-bound substrate. The thiol group serves as a powerful handle for a variety of chemical transformations, including site-selective conjugation, immobilization, and, most notably, the formation of stable intramolecular cyclizations.[1][2] Peptide cyclization is a widely employed strategy to enhance metabolic stability, receptor binding affinity, and bioavailability by constraining the peptide's conformational flexibility.[3]

This guide provides a comprehensive overview of the applications of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester, with a focus on detailed, field-proven protocols for on-resin peptide cyclization. We will explore the causality behind experimental choices, present self-validating methodologies, and ground all claims in authoritative scientific literature.

Physicochemical Properties and Safe Handling

Accurate handling and storage are critical for ensuring the reagent's stability and for laboratory safety. The thiol group is susceptible to oxidation, and proper precautions must be taken.

Property	Value
IUPAC Name	Benzyl 4-sulfanylpiperidine-1-carboxylate
Synonyms	4-Mercapto-piperidine-1-carboxylic acid benzyl ester
Molecular Formula	C₁₃H₁₇NO₂S
Molecular Weight	267.35 g/mol
CAS Number	864309-63-9
Appearance	Off-white to pale yellow solid
Solubility	Soluble in DMF, DCM, DMSO

Safety and Handling Protocol:

As a Senior Application Scientist, I cannot overstate the importance of rigorous safety protocols. Based on the material safety data sheet (MSDS), this compound is classified as a skin, eye, and respiratory irritant.[4]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, chemical-resistant gloves (nitrile or neoprene), and safety goggles with side shields.[4][5]

• Ventilation: Handle the compound exclusively within a certified chemical fume hood to avoid inhalation of dust or vapors.[4]

• Storage: Store the reagent in a tightly sealed container in a cool, dry, and well-ventilated area, away from oxidizing agents.[4] For long-term stability, storage under an inert atmosphere (Argon or Nitrogen) at 2-8°C is recommended.

• Spill & Disposal: In case of a spill, absorb with an inert material (e.g., vermiculite or sand) and place it in a suitable container for chemical waste disposal.[4] Dispose of waste in accordance with local, state, and federal regulations.

Core Application: On-Resin Thioether Cyclization of Peptides

Scientific Principle: A cornerstone application for this reagent is the on-resin cyclization of peptides to form a stable thioether bond. This "stapling" strategy enhances proteolytic resistance and can lock the peptide into a bioactive conformation.[3] The protocol involves synthesizing a linear peptide on a solid support containing a side-chain that has been functionalized as an electrophile (e.g., a haloacetamide). The nucleophilic thiol of the piperidine reagent then attacks this electrophile in an SN2 reaction, forming the cyclic product while it is still anchored to the resin. This on-resin approach simplifies purification, as excess reagents can be washed away before the final product is cleaved.[2][6]

Experimental Workflow:

Caption: Workflow for on-resin thioether cyclization of a peptide.

Detailed Protocol: On-Resin Thioether Cyclization

This protocol is designed for a standard 0.1 mmol synthesis scale. Adjust volumes accordingly.

Part A: Synthesis of the Linear Peptide Precursor

• Rationale: This phase constructs the peptide backbone and installs the electrophilic handle required for cyclization. The use of an Alloc-protected lysine provides an orthogonal protecting group that can be removed without affecting the acid-labile side-chain protecting groups used in standard Fmoc synthesis.[7]

• Resin Preparation: Swell 0.1 mmol of Rink Amide resin in N,N-Dimethylformamide (DMF) for 30 minutes in a peptide synthesis vessel.

• Fmoc-SPPS Cycles: Perform standard Fmoc solid-phase peptide synthesis cycles for the desired peptide sequence.[8]

  • Deprotection: 20% piperidine in DMF (1 x 2 min, 1 x 8 min).[7]

  • Washes: DMF (5x), Dichloromethane (DCM) (3x), DMF (3x).

  • Coupling: Use 4 equivalents of Fmoc-amino acid, 3.95 equivalents of HBTU, and 8 equivalents of DIEA in DMF for 45-60 minutes. Monitor completion with a Kaiser test.[9]

• Introduction of the Electrophilic Handle: a. At the desired position in the sequence, couple Fmoc-L-Lys(Alloc)-OH using the standard coupling protocol. b. Continue with Fmoc-SPPS until the full linear sequence is assembled.

• Orthogonal Deprotection of Alloc Group: a. Wash the resin with DCM (5x). b. Prepare a solution of 3 equivalents of Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) and 24 equivalents of Phenylsilane (PhSiH₃) in DCM. c. Add the solution to the resin and agitate under an inert atmosphere (Argon) for 90 minutes.[7] The resin may turn dark. d. Wash the resin thoroughly with DCM (5x), 0.5% DIEA in DMF (3x), and DMF (5x).

• Haloacetylation: a. In a separate vial, dissolve 10 equivalents of chloroacetic anhydride and 10 equivalents of DIEA in DMF. b. Add the solution to the resin and react for 2 hours at room temperature. c. Wash the resin thoroughly with DMF (5x) and DCM (5x). The resin now contains the linear peptide with a chloroacetylated lysine side-chain, ready for cyclization.

Part B: On-Resin Thioether Cyclization

• Rationale: This is the key step where the thiol reagent is used. The reaction is performed under basic conditions to deprotonate the thiol, forming a more potent thiolate nucleophile, which then displaces the chloride on the acetylated lysine side-chain.

• Reagent Preparation: Prepare a solution containing 5 equivalents of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester and 10 equivalents of DIEA in DMF.

• Cyclization Reaction: Add the solution to the peptide-resin. Agitate the mixture at room temperature for 12-18 hours.

  • Scientist's Note: The reaction progress can be monitored by taking a small sample of resin, cleaving the peptide, and analyzing it via LC-MS.

• Final Washes: Once the reaction is complete, thoroughly wash the resin with DMF (5x), DCM (5x), and Methanol (3x). Dry the resin under vacuum.

Part C: Cleavage and Purification

• Rationale: A strong acid cocktail is used to simultaneously cleave the peptide from the resin and remove all remaining side-chain protecting groups (e.g., tBu, Boc, Trt).

• Cleavage: Prepare a cleavage cocktail of 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), and 2.5% water.

• Add the cocktail to the dried resin and react for 2-3 hours at room temperature.

• Filter the resin and collect the filtrate.

• Precipitation: Precipitate the crude peptide by adding the filtrate to cold diethyl ether.

• Purification: Centrifuge to pellet the peptide, decant the ether, and dry the crude product. Purify the cyclic peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

• Verification: Confirm the identity and purity of the final product by LC-MS and NMR.

Sample Stage	Expected [M+H]⁺ (Example: Ac-Tyr-Lys-Ala-NH₂)
Linear Peptide (Lys(Alloc))	534.3 Da
Linear Peptide (Lys(Chloroacetyl))	552.2 Da
Final Cyclic Product	818.4 Da (551.2 + 267.3 - 1.0)

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Incomplete Cyclization	1. Insufficient reaction time or temperature.2. Steric hindrance.3. Ineffective base.	1. Increase reaction time to 24 hours.2. Consider a longer or more flexible amino acid at the chloroacetylation site.3. Use a stronger, non-nucleophilic base like DBU (use with caution).
Disulfide Dimer Formation	Oxidation of the thiol reagent or deprotected Cysteine residues.	1. Degas all solvents before use.2. Perform the cyclization step under an inert atmosphere (Argon).3. If a Cys is present, ensure its side chain remains protected (e.g., with Acm).
Low Cleavage Yield	Incomplete reaction or peptide aggregation on resin.	1. Ensure the cleavage cocktail is fresh.2. Increase cleavage time to 4 hours.3. Use a more robust resin for complex sequences (e.g., ChemMatrix®).

Conclusion and Future Perspectives

4-Mercapto-piperidine-1-carboxylic acid benzyl ester is more than a simple building block; it is an enabling tool for creating complex, structurally constrained peptides with enhanced therapeutic potential. The protocols detailed herein provide a robust framework for its primary application in on-resin thioether cyclization. By understanding the chemical principles behind each step, researchers can adapt these methods to synthesize novel libraries of cyclic peptides for screening and drug development.[10] Future applications may involve its use in developing bicyclic peptides or as a linker for conjugating peptides to other modalities, further expanding the chemical space accessible to drug discovery professionals.

References

• Solid-phase peptide synthesis on disulfide-linker resin followed by reductive release affords pure thiol-functionalized peptides. ResearchGate. Available at: [Link]

• Solid-phase peptide synthesis on disulfide-linker resin followed by reductive release affords pure thiol-functionalized peptides. EPFL Graph Search. Available at: [Link]

• Solid-phase peptide synthesis on disulfide-linker resin followed by reductive release affords pure thiol-functionalized peptides. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• Solid-phase peptide synthesis on disulfide-linker resin followed by reductive release affords pure thiol-functionalized peptides. Organic & Biomolecular Chemistry (RSC Publishing). DOI:10.1039/D2OB00910B. Available at: [Link]

• De novo development of small cyclic peptides that are orally bioavailable. Nature Chemical Biology. Available at: [Link]

• Safety-Catch Linkers for Solid-Phase Peptide Synthesis. Molecules. Available at: [Link]

• Automated Synthesis of Cyclic Peptides on Biotage® Initiator+ Alstra™. Biotage. Available at: [Link]

• Synthesis of cyclic peptides as bioconjugation platforms. Scholarly Publications Leiden University. Available at: [Link]

• Natural Cyclic Peptides: Synthetic Strategies and Biomedical Applications. MDPI. Available at: [Link]

• A Convenient Route to 4-Carboxy-4-Anilidopiperidine Esters and Acids. Molecules. Available at: [Link]

• Use of substituted benzyl esters as carboxyl-protecting groups in solid-phase peptide synthesis. Journal of Organic Chemistry. Available at: [Link]

• Synthesis and Structure-Activity Studies of Benzyl Ester Meperidine and Normeperidine Derivatives as Selective Serotonin Transporter Ligands. ACS Medicinal Chemistry Letters. Available at: [Link]

• Efficient Synthesis of Peptides with 4-Methylpiperidine as Fmoc Removal Reagent by Solid Phase Synthesis. Sociedad Química de México. Available at: [Link]

• Practical Synthesis Guide to Solid Phase Peptide Chemistry. Aapptec. Available at: [Link]

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Introduction: The Versatility of a Thiol-Functionalized Piperidine Scaffold

An in-depth guide has been crafted for researchers, scientists, and professionals in drug development on the versatile applications of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester in assay development. This document provides detailed application notes and robust protocols, emphasizing the compound's utility stemming from its reactive thiol group.

4-Mercapto-piperidine-1-carboxylic acid benzyl ester is a bifunctional molecule featuring a piperidine core, a benzyl carbamate protecting group, and a reactive thiol (sulfhydryl, -SH) group. The piperidine scaffold is a common motif in medicinal chemistry, known for its presence in numerous pharmacologically active compounds.[1][2] The benzyl carbamate provides a degree of lipophilicity and stability, which can be advantageous for cell permeability and can be removed in later synthetic steps if required.[3]

However, the primary locus of reactivity for assay development is the thiol group. Thiols are potent nucleophiles and are involved in a vast array of biochemical processes.[4] They can engage in thiol-disulfide exchange, undergo alkylation, participate in Michael additions, and chelate metal ions.[2][5] This reactivity makes 4-Mercapto-piperidine-1-carboxylic acid benzyl ester a valuable tool for several applications, including:

• Enzyme Inhibition: Targeting enzymes with reactive cysteine residues or metal cofactors in their active sites.

• Bioconjugation: Serving as a handle for attaching probes, tags, or other molecular entities.

• Probing Redox Environments: Acting as a model compound in assays designed to study oxidative stress or the function of antioxidants like glutathione.[6]

This guide provides the foundational principles and step-by-step protocols to leverage these properties in a research setting.

Compound Properties, Handling, and Storage

Proper handling and storage are critical to maintain the integrity of the thiol group, which is susceptible to oxidation.

Property	Value
IUPAC Name	Benzyl 4-mercaptopiperidine-1-carboxylate
CAS Number	833491-24-0
Molecular Formula	C₁₃H₁₇NO₂S
Molecular Weight	251.34 g/mol
Appearance	Varies (typically an oil or low-melting solid)
Solubility	Soluble in organic solvents like DMSO, DMF, and chlorinated solvents. Limited water solubility.

Storage and Handling:

• Storage: Store at room temperature, sealed in a dry environment.[7] For long-term storage, refrigeration (-20°C) under an inert atmosphere (argon or nitrogen) is recommended to prevent oxidation of the thiol group into a disulfide.

• Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment (gloves, safety glasses). Solutions, especially in protic solvents, should be prepared fresh. The stability of thiols in aqueous buffers can be pH-dependent and may be affected by the presence of dissolved oxygen.[8]

Application Note I: Screening for Enzyme Inhibition

Principle of the Assay

The nucleophilic thiol group of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester can act as an inhibitor of specific enzymes through several mechanisms:

• Covalent Modification: Irreversible inhibition by forming a covalent bond with electrophilic residues, such as a reactive cysteine in the enzyme's active site.[9]

• Metal Chelation: Inhibition of metalloenzymes by chelating the essential metal cofactor (e.g., Zn²⁺, Fe²⁺) required for catalytic activity. Thiol groups are known zinc chelators.[10]

• Disulfide Bond Disruption: Reduction of critical disulfide bonds that maintain the enzyme's tertiary structure and activity.

This protocol describes a general method for screening the compound against a model metallo-β-lactamase, an enzyme class known to be inhibited by thiol-containing compounds.[10]

Experimental Protocol: Metallo-β-Lactamase (MBL) Inhibition Assay

This protocol is adapted from established methods for assessing MBL inhibitors.[10]

1. Reagent and Buffer Preparation:

• Assay Buffer: 50 mM HEPES, pH 7.5. Ensure the buffer is prepared with high-purity water and filtered.

• Enzyme Stock: Prepare a 1 µM stock solution of a recombinant MBL (e.g., NDM-1, VIM-1) in Assay Buffer. Store in aliquots at -80°C.

• Substrate Stock: Prepare a 10 mM stock solution of a fluorescent β-lactamase substrate (e.g., a commercially available cephalosporin-based FRET substrate) in DMSO.

• Test Compound Stock: Prepare a 10 mM stock solution of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester in 100% DMSO.

• Positive Control: Prepare a 10 mM stock solution of a known MBL inhibitor (e.g., Captopril) in DMSO.[10]

2. Assay Procedure (96-well plate format):

• Prepare Compound Dilutions: Perform a serial dilution of the 10 mM test compound stock in 100% DMSO to generate a range of concentrations (e.g., 2 mM, 1 mM, 500 µM, etc.).

• Add Components to Plate: To the wells of a black, flat-bottom 96-well plate, add the components in the following order:

  • 88 µL of Assay Buffer.

  • 1 µL of diluted test compound, positive control, or DMSO (for negative control). This results in a final DMSO concentration of 1%.

  • 1 µL of the 1 µM enzyme stock solution (final concentration: 10 nM).

• Pre-incubation: Mix gently by tapping the plate and incubate for 15 minutes at room temperature to allow the inhibitor to bind to the enzyme.

• Initiate Reaction: Add 10 µL of the substrate stock, diluted in Assay Buffer to a 2X final concentration (e.g., 20 µM for a 10 µM final concentration).

• Measure Fluorescence: Immediately place the plate in a fluorescence plate reader. Monitor the increase in fluorescence (resulting from substrate cleavage) over 30 minutes at the appropriate excitation/emission wavelengths for the chosen substrate.

3. Data Analysis:

• Calculate the initial rate of reaction (V₀) for each well by determining the slope of the linear portion of the fluorescence vs. time plot.

• Normalize the rates relative to the DMSO control (100% activity).

• Plot the percent inhibition versus the logarithm of the inhibitor concentration.

• Fit the data to a dose-response curve to determine the IC₅₀ value, which is the concentration of the inhibitor that causes 50% inhibition of enzyme activity.[11]

Data Presentation: Enzyme Inhibition Results

Compound Concentration (µM)	Reaction Rate (RFU/min)	% Activity (Normalized)	% Inhibition
0 (DMSO)	...	100	0
...	...	...	...
...	...	...	...

Workflow for Enzyme Inhibition Screening

Caption: Workflow for IC₅₀ determination.

Application Note II: Thiol Reactivity and Quantification using Ellman's Assay

Principle of the Assay

The Ellman's assay is a classic colorimetric method for quantifying free thiol groups in a sample.[8] The assay relies on the reagent 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB). In a thiol-disulfide exchange reaction, the thiol group from the test compound attacks the disulfide bond in DTNB. This reaction releases one molecule of 2-nitro-5-thiobenzoate (TNB²⁻) per molecule of free thiol. TNB²⁻ is a yellow-colored anion with a strong absorbance at 412 nm.[12] This protocol uses 4-Mercapto-piperidine-1-carboxylic acid benzyl ester as a model thiol to demonstrate the assay's utility.

Experimental Protocol: DTNB Assay for Thiol Quantification

1. Reagent and Buffer Preparation:

• Reaction Buffer: 0.1 M sodium phosphate, 1 mM EDTA, pH 8.0.

• DTNB Stock Solution: Dissolve 4 mg of DTNB in 1 mL of Reaction Buffer (approx. 10 mM). Store protected from light.

• Thiol Standard Stock: Prepare a 1 mM stock solution of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester in a suitable organic solvent like DMSO or ethanol. Note: The accuracy depends on the precise concentration of this stock.

2. Assay Procedure (Spectrophotometer cuvette or 96-well plate):

• Prepare Thiol Standards: Create a set of standards by diluting the 1 mM thiol stock solution into the Reaction Buffer. A typical concentration range would be 0, 10, 25, 50, 75, and 100 µM.

• Prepare Sample: Prepare a dilution of the unknown thiol solution in the Reaction Buffer.

• Set up Reaction:

  • To 950 µL of Reaction Buffer, add 50 µL of the DTNB stock solution.

  • Add 25 µL of the thiol standard or unknown sample.

  • The final volume is 1.025 mL. The blank should contain 25 µL of Reaction Buffer instead of the thiol solution.

• Incubation: Incubate the mixture for 15 minutes at room temperature, protected from light.

• Measure Absorbance: Read the absorbance at 412 nm (A₄₁₂) using a spectrophotometer.

3. Data Analysis:

• Subtract the absorbance of the blank from the absorbance of all standards and samples.

• Plot the corrected A₄₁₂ values for the standards against their corresponding concentrations (in µM).

• Perform a linear regression to obtain the equation of the line (y = mx + c) and the R² value. The molar extinction coefficient (ε) for TNB²⁻ is 14,150 M⁻¹cm⁻¹.

• Use the standard curve to calculate the concentration of the unknown sample.

Workflow for Thiol Quantification

Sources

• 1. Assays for Thiols and Modifications - Measuring Oxidants and Oxidative Stress in Biological Systems - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Introduction to Thiol Modification and Detection—Section 2.1 | Thermo Fisher Scientific - SG [thermofisher.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Medicinal Thiols: Current Status and New Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Thiols: Functions, Identification, and Applications - Creative Proteomics Blog [creative-proteomics.com]
• 7. Fluorescent and colorimetric probes for detection of thiols - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 8. Thiol Quantification Using Colorimetric Thiol–Disulfide Exchange in Nonaqueous Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Methods for the determination and quantification of the reactive thiol proteome - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. An efficient assay for identification and quantitative evaluation of potential polysialyltransferase inhibitors - Analyst (RSC Publishing) DOI:10.1039/D0AN00721H [pubs.rsc.org]
• 12. pubs.acs.org [pubs.acs.org]

Large-scale synthesis and purification of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester

Application Note & Protocol

A Scalable and Robust Method for the Synthesis and Purification of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester

Abstract: This document provides a comprehensive guide for the large-scale synthesis and purification of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester, a valuable heterocyclic building block in medicinal chemistry and drug development. The described two-step synthetic route starts from commercially available 4-hydroxypiperidine. The protocol first details the N-protection of the piperidine ring with a carboxybenzyl (Cbz) group, followed by a high-yielding conversion of the hydroxyl moiety to the target thiol via a Mitsunobu reaction and subsequent hydrolysis. Emphasis is placed on the rationale behind procedural choices, scalability considerations, and robust purification strategies to ensure high purity of the final product. Detailed safety protocols for handling hazardous reagents and malodorous compounds are also integrated throughout the guide.

Strategic Overview & Rationale

The synthesis of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester is approached via a logical and efficient two-step sequence starting from an inexpensive, commercially available precursor.

Retrosynthetic Analysis: The disconnection strategy involves two key transformations:

• C-S Bond Formation: The target thiol can be derived from the more common and stable 4-hydroxypiperidine precursor. This avoids handling the volatile and easily oxidized 4-mercaptopiperidine directly.

• N-Protection: The secondary amine of the piperidine ring is protected as a carboxybenzyl (Cbz) carbamate. The Cbz group is chosen for its stability under a wide range of reaction conditions and its straightforward removal via hydrogenolysis, which is orthogonal to many other protecting groups.[1]

Forward Synthetic Pathway: The chosen pathway begins with the protection of 4-hydroxypiperidine, followed by the conversion of the alcohol to a thiol.

• Step 1: N-Protection. 4-Hydroxypiperidine is reacted with benzyl chloroformate (Cbz-Cl) under Schotten-Baumann conditions to yield 4-Hydroxy-piperidine-1-carboxylic acid benzyl ester.[2] This reaction is highly efficient and scalable.

• Step 2: Hydroxyl to Thiol Conversion. The hydroxyl group is converted to a thioacetate using a Mitsunobu reaction with thioacetic acid.[3][4][5] This reaction is known for its reliability and generally high yields with primary and secondary alcohols.[6] The resulting thioester serves a dual purpose: it facilitates the desired transformation and protects the thiol from oxidation during workup and purification. Subsequent hydrolysis of the thioester under basic conditions unmasks the final thiol product.

Figure 1: Overall synthetic scheme for 4-Mercapto-piperidine-1-carboxylic acid benzyl ester.

Critical Safety Considerations

Handling the reagents and products in this synthesis requires strict adherence to safety protocols.

• Benzyl Chloroformate (Cbz-Cl): This reagent is corrosive, a lachrymator, and moisture-sensitive.[7] It must be handled in a certified chemical fume hood using appropriate personal protective equipment (PPE), including chemical-resistant gloves, a lab coat, and safety goggles.

• Thiols (Mercaptans): The final product is a thiol, a class of compounds known for their powerful and offensive stench.[8] The human nose can detect thiols at extremely low concentrations (parts per billion).[9]

  • Engineering Controls: All work involving thiols, including the final reaction, work-up, purification, and waste handling, must be conducted in a well-ventilated fume hood.[10] The exhaust from rotary evaporators and vacuum pumps should be passed through a bleach trap to oxidize volatile thiols.[10]

  • Decontamination: All glassware and equipment that comes into contact with thiols should be immediately quenched and deodorized by soaking in a bleach solution overnight.[10][11]

  • Waste Disposal: Thiol-containing waste must be segregated, clearly labeled, and disposed of as hazardous waste according to institutional guidelines.[11]

• Reagent Handling: Diisopropyl azodicarboxylate (DIAD) and other azodicarboxylates are potential irritants. Triphenylphosphine (PPh₃) is an irritant. Standard PPE should be worn at all times.

Detailed Experimental Protocols

Part 1: Synthesis of 4-Hydroxy-piperidine-1-carboxylic acid benzyl ester (Intermediate)

This step involves the N-protection of 4-hydroxypiperidine. The use of a biphasic solvent system (THF/water) and an inorganic base like sodium bicarbonate provides a robust and scalable method for this transformation.[1]

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mol)	Equivalents
4-Hydroxypiperidine	101.15	100.0 g	0.989	1.0
Sodium Bicarbonate (NaHCO₃)	84.01	207.7 g	2.47	2.5
Tetrahydrofuran (THF)	-	1000 mL	-	-
Water	-	500 mL	-	-
Benzyl Chloroformate (Cbz-Cl)	170.59	178.9 g (149.1 mL)	1.05	1.06

Step-by-Step Protocol:

• To a 3-liter, three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, add 4-hydroxypiperidine (100.0 g, 0.989 mol) and sodium bicarbonate (207.7 g, 2.47 mol).

• Add tetrahydrofuran (1000 mL) and water (500 mL). Stir the resulting suspension vigorously to ensure good mixing.

• Cool the reaction mixture to 0-5 °C using an ice-water bath.

• Charge the dropping funnel with benzyl chloroformate (149.1 mL, 1.05 mol). Add the Cbz-Cl dropwise to the reaction mixture over 1.5-2 hours, ensuring the internal temperature does not exceed 10 °C. The reaction is exothermic.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 16-20 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) (Eluent: 50% Ethyl Acetate in Hexane) until the 4-hydroxypiperidine spot is no longer visible.

• Once complete, transfer the mixture to a separatory funnel. Separate the organic layer.

• Extract the aqueous layer with ethyl acetate (2 x 300 mL).

• Combine all organic layers and wash with water (1 x 400 mL) and then with brine (1 x 400 mL).

• Dry the combined organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

• The resulting crude product, a colorless to pale yellow oil, is typically of sufficient purity (>95%) to be used directly in the next step. Expected yield: 220-230 g (95-99%).

Part 2: Synthesis of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester

This two-stage process first converts the alcohol to a thioester via the Mitsunobu reaction, followed by hydrolysis to yield the target thiol.

Stage A: Mitsunobu Reaction to form Thioester Intermediate

The Mitsunobu reaction allows for the conversion of the alcohol to the thioester with clean inversion of stereochemistry, although this is not a factor for this achiral substrate.[4] The order of addition is critical for optimal results.[12]

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mol)	Equivalents
4-Hydroxy-piperidine-1-carboxylic acid benzyl ester	235.28	220.0 g	0.935	1.0
Triphenylphosphine (PPh₃)	262.29	367.7 g	1.40	1.5
Thioacetic Acid (AcSH)	76.12	86.0 g (78.9 mL)	1.13	1.2
Anhydrous Tetrahydrofuran (THF)	-	2200 mL	-	-
Diisopropyl azodicarboxylate (DIAD)	202.21	283.4 g (286.3 mL)	1.40	1.5

Step-by-Step Protocol:

• Set up a 5-liter, three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, a thermometer, and a nitrogen inlet. Ensure the system is flame-dried and under a positive pressure of nitrogen.

• To the flask, add the intermediate from Part 1 (220.0 g, 0.935 mol), triphenylphosphine (367.7 g, 1.40 mol), and anhydrous THF (2200 mL). Stir until all solids have dissolved.

• Add thioacetic acid (78.9 mL, 1.13 mol) to the solution.

• Cool the reaction mixture to 0-5 °C in an ice-water bath.

• Add DIAD (286.3 mL, 1.40 mol) dropwise via the addition funnel over 2-3 hours. Maintain the internal temperature below 10 °C. A white precipitate of triphenylphosphine oxide will begin to form.

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 18-24 hours.

• Monitor the reaction by TLC (Eluent: 20% Ethyl Acetate in Hexane).

• Upon completion, concentrate the reaction mixture to approximately half its volume under reduced pressure.

• Add diethyl ether (1 L) to the concentrated mixture and stir for 30 minutes in an ice bath to precipitate the majority of the triphenylphosphine oxide byproduct.

• Filter the cold suspension through a pad of Celite, washing the filter cake with cold diethyl ether (2 x 200 mL).

• Concentrate the filtrate under reduced pressure to obtain the crude thioester as a yellow-orange oil. This crude material is carried forward without further purification.

Stage B: Hydrolysis of the Thioester to the Final Thiol Product

• Transfer the crude thioester into a 5-liter flask equipped with a mechanical stirrer.

• Add methanol (2000 mL) and deionized water (500 mL).

• Add potassium carbonate (K₂CO₃) (258 g, 1.87 mol, 2.0 equiv) in portions. The mixture may warm slightly.

• Stir the reaction at room temperature under a nitrogen atmosphere for 2-4 hours. Monitor the hydrolysis by TLC, observing the disappearance of the thioester spot and the appearance of the thiol product.

• Once the reaction is complete, carefully neutralize the mixture to pH ~7 by the slow addition of 1 M HCl.

• Concentrate the mixture under reduced pressure to remove the majority of the methanol.

• Add ethyl acetate (1 L) and water (500 mL) to the remaining aqueous slurry. Transfer to a separatory funnel.

• Separate the layers and extract the aqueous phase with ethyl acetate (2 x 400 mL).

• Combine the organic layers and wash with water (1 x 500 mL) and brine (1 x 500 mL).

• Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude thiol product as a pale yellow oil.

Large-Scale Purification Protocol

Purification is essential to remove residual triphenylphosphine oxide and other byproducts. For large-scale work, automated flash column chromatography is the preferred method.

Figure 2: Workflow for the purification of the target thiol.

Procedure:

• Column Preparation: Prepare a large glass column or utilize a pre-packed cartridge suitable for the scale (~1.5-2.0 kg of silica gel for ~200 g of crude product). Equilibrate the column with the starting eluent (e.g., 5% ethyl acetate in hexane).

• Sample Loading: Dissolve the crude oil in a minimal amount of dichloromethane (DCM). Adsorb this solution onto a small amount of silica gel (~300 g) and concentrate to a dry, free-flowing powder. This dry-loading method provides better separation. Carefully add the powder to the top of the prepared column.

• Elution: Begin elution with 5% ethyl acetate in hexane. Gradually increase the polarity of the eluent. The target compound typically elutes at around 15-20% ethyl acetate in hexane.

• Fraction Collection: Collect fractions and analyze them by TLC. The thiol can be visualized using a potassium permanganate stain.

• Isolation: Combine the fractions containing the pure product and concentrate under reduced pressure to afford 4-Mercapto-piperidine-1-carboxylic acid benzyl ester as a clear, colorless to pale yellow oil.

• Final Yield: The expected overall yield for the two steps is typically in the range of 65-75%.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low Yield in Part 1	Incomplete reaction.	Ensure vigorous stirring to overcome biphasic limitations. Check the quality of Cbz-Cl; it degrades with moisture.
Loss during work-up.	Ensure pH of the aqueous layer is basic before extraction to keep the product in the organic phase.
Incomplete Mitsunobu Reaction	Reagents are not anhydrous.	Use anhydrous THF. Ensure starting alcohol is dry.
Incorrect order of addition.	Always add the azodicarboxylate (DIAD) last and slowly to the cooled mixture of alcohol, phosphine, and nucleophile.
Difficult Purification	Excessive triphenylphosphine oxide (TPPO) remains.	Ensure thorough precipitation and filtration with cold ether before chromatography. A second precipitation may be necessary. TPPO is less soluble in non-polar solvents like hexane/ether mixtures.
Product Degradation	Oxidation of the thiol to disulfide.	Perform the final hydrolysis and work-up under a nitrogen atmosphere. Store the final product under nitrogen at low temperature (2-8 °C).

References

• Asymmetric synthesis of tertiary thiols and thioethers.
• Mitsunobu Reaction. Organic-Chemistry.org.
• Mitsunobu and Related Reactions: Advances and Applic
• Mitsunobu reaction. Organic Synthesis.
• Mitsunobu Reaction. Master Organic Chemistry.
• Thiols Safety Services. University College London.
• How to Work with Thiols-General SOP. University of Rochester Department of Chemistry.
• Thiols SOP. University of Minnesota.
• Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. Total Synthesis.
• SOP FOR STENCH CHEMICALS. Columbia University Research.
• Benzyl chloroform
• What are the properties and reactions of Benzyl Chloroform
• Preparation of Mono-‐Cbz Protected Guanidines. Organic Syntheses.

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• 1. One moment, please... [total-synthesis.com]
• 2. Benzyl chloroformate - Wikipedia [en.wikipedia.org]
• 3. Asymmetric synthesis of tertiary thiols and thioethers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. glaserr.missouri.edu [glaserr.missouri.edu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. orgsyn.org [orgsyn.org]
• 8. faculty.washington.edu [faculty.washington.edu]
• 9. ucl.ac.uk [ucl.ac.uk]
• 10. How To [chem.rochester.edu]
• 11. research.columbia.edu [research.columbia.edu]
• 12. organic-synthesis.com [organic-synthesis.com]

Commercial suppliers of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester

Technical Guide: 4-Mercapto-piperidine-1-carboxylic acid benzyl ester

Introduction: A Versatile Heterocyclic Building Block

4-Mercapto-piperidine-1-carboxylic acid benzyl ester (CAS No. 833491-24-0) is a specialized heterocyclic building block of significant interest to researchers in medicinal chemistry and drug development.[1] Its structure incorporates three key features that define its utility: a piperidine core, a nucleophilic thiol group, and a carbobenzyloxy (Cbz) protected secondary amine.

• Piperidine Core: The piperidine motif is a privileged scaffold found in numerous approved pharmaceuticals. Its three-dimensional nature and ability to engage in critical interactions with biological targets make it a valuable design element for tuning physicochemical properties and efficacy.[2]

• Nucleophilic Thiol (-SH): The free mercapto group is a potent and selective nucleophile. It is amenable to a wide range of highly efficient and orthogonal chemical transformations, including Michael additions, thiol-ene "click" reactions, disulfide bond formation, and metal chelation. This functionality is central to its role in covalent inhibitor design, bioconjugation, and materials science.

• Cbz-Protected Amine: The amine is protected by a carbobenzyloxy group, a robust and well-characterized protecting group. This allows for selective reactions at the thiol position without interference from the piperidine nitrogen. The Cbz group is readily removed under standard catalytic hydrogenation conditions, unmasking the secondary amine for subsequent diversification and library synthesis.[3]

This unique combination of features makes the title compound a strategic intermediate for synthesizing complex target molecules, enabling late-stage functionalization and the construction of diverse chemical libraries.

Commercial Supplier Analysis

The procurement of high-quality starting materials is a critical first step in any research campaign. 4-Mercapto-piperidine-1-carboxylic acid benzyl ester is available from several specialized chemical suppliers. Researchers should always request a lot-specific Certificate of Analysis (CoA) to verify purity and identity before use.

Supplier	CAS Number	Alias / Alternative Name	Notes
Sunway Pharm Ltd	833491-24-0	benzyl 4-sulfanylpiperidine-1-carboxylate[1]	Offers this compound as a heterocyclic building block.[1]
Amadis Chemical	833491-24-0	4-Mercapto-piperidine-1-carboxylic acid benzyl ester[4]	Provides product information and test data such as HNMR and HPLC upon request.[4]
Chemlyte Solutions	833491-24-0	benzyl 4-mercaptopiperidine-1-carboxylate[4]	Acts as a sourcing specialist for chemical solutions from various suppliers.[4]

Note: Availability and product specifications are subject to change. It is imperative to contact suppliers directly for current information and to obtain safety data sheets (SDS) prior to handling.

Application Profile I: Covalent Inhibitor Synthesis via Michael Addition

The thiol group of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester is an excellent soft nucleophile, making it ideal for 1,4-conjugate addition (Michael addition) reactions with α,β-unsaturated carbonyl compounds. This reaction is a cornerstone of covalent drug design, where the thiol forms a stable thioether bond with an electrophilic residue (e.g., a cysteine) in a target protein.

Scientific Rationale

The protocol below describes the reaction with N-phenylmaleimide as a model electrophile. Maleimides are common Michael acceptors used in bioconjugation and inhibitor design.

• Base Catalyst: A mild, non-nucleophilic organic base like triethylamine (TEA) is used to deprotonate a small fraction of the thiol to the more nucleophilic thiolate anion, accelerating the reaction without promoting side reactions.

• Solvent Choice: A polar aprotic solvent such as Dichloromethane (DCM) is selected for its ability to dissolve both reactants and for its relative inertness under the reaction conditions.

• Inert Atmosphere: While not always strictly necessary for this reaction type, performing the reaction under an inert atmosphere (e.g., Argon or Nitrogen) is good practice to prevent the oxidative dimerization of the starting material into a disulfide, which would appear as a significant impurity.

Workflow Diagram: Michael Addition

Caption: Workflow for the Michael addition protocol.

Step-by-Step Protocol

• Preparation: To a flame-dried round-bottom flask under an argon atmosphere, add 4-Mercapto-piperidine-1-carboxylic acid benzyl ester (1.0 eq).

• Dissolution: Dissolve the starting material in anhydrous dichloromethane (DCM, approx. 0.1 M concentration).

• Addition of Electrophile: Add N-phenylmaleimide (1.05 eq) to the solution and stir until dissolved.

• Initiation: Cool the mixture to 0 °C using an ice bath. Add triethylamine (TEA, 1.1 eq) dropwise via syringe.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the consumption of the starting material by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, dilute the reaction mixture with DCM and wash sequentially with water (2x) and saturated sodium chloride solution (brine, 1x).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to afford the pure thioether adduct.

Application Profile II: Deprotection and Further Functionalization

A key advantage of this building block is the ability to unmask the piperidine nitrogen after performing chemistry on the thiol. The Cbz group is reliably cleaved by catalytic hydrogenation. The resulting secondary amine is a versatile handle for introducing new functionality through reactions like amide coupling, reductive amination, or sulfonylation.

Scientific Rationale

• Catalyst: Palladium on carbon (Pd/C) is the standard catalyst for hydrogenolysis of benzyl groups, including the Cbz protecting group. A 10% loading is typical.

• Hydrogen Source: The reaction can be run under an atmosphere of hydrogen gas (H₂) or by using a transfer hydrogenation reagent like ammonium formate. The latter avoids the need for specialized high-pressure hydrogenation equipment.

• Solvent: Methanol or ethanol are excellent solvents for this transformation as they readily dissolve the substrate and the ammonium formate, and are compatible with the catalyst.

Reaction Scheme: Cbz Deprotection

Caption: Cbz deprotection via catalytic transfer hydrogenation.

Step-by-Step Protocol

• Preparation: In a round-bottom flask, dissolve the Cbz-protected thioether adduct (from Protocol 3.3, 1.0 eq) in methanol (approx. 0.1 M).

• Reagent Addition: Add ammonium formate (HCOONH₄, 5.0 eq).

• Catalyst Addition: Carefully add 10% Palladium on carbon (Pd/C) catalyst (approx. 10% by weight of the substrate). Caution: Pd/C can be pyrophoric; handle with care and preferably under a gentle stream of inert gas.

• Reaction: Heat the reaction mixture to reflux (approx. 65 °C) and stir. Monitor the reaction progress by TLC or LC-MS (typically complete in 1-3 hours).

• Filtration: Cool the reaction to room temperature. Carefully filter the mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the pad thoroughly with methanol. Caution: Do not allow the Celite pad containing the catalyst to dry completely, as it can ignite in air. Quench the pad with water before disposal.

• Concentration: Concentrate the filtrate under reduced pressure to remove the methanol.

• Work-up: Redissolve the residue in DCM and wash with a saturated solution of sodium bicarbonate to remove any remaining salts. Dry the organic layer over Na₂SO₄, filter, and concentrate to yield the deprotected product, which can often be used in the next step without further purification.

Safety, Handling, and Storage

Researchers must consult the specific Safety Data Sheet (SDS) provided by the supplier before handling 4-Mercapto-piperidine-1-carboxylic acid benzyl ester.[5][6][7]

• Handling: Use in a well-ventilated laboratory fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and nitrile gloves.[6] Avoid inhalation of dust or vapors and prevent contact with skin and eyes.[5]

• Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated place.[6] Thiols can be sensitive to air oxidation, so storage under an inert atmosphere (Argon or Nitrogen) is recommended for long-term stability.

• Incompatibilities: Avoid strong oxidizing agents and strong acids.[5][6]

References

• A Convenient Route to 4-Carboxy-4-Anilidopiperidine Esters and Acids . Molecules (Basel, Switzerland), via PMC. [Link]

• A CONVENIENT PREPARATION OF AN ORTHOGONALLY PROTECTED Cα,Cα-DISUBSTITUTED AMINO ACID ANALOG OF LYSINE . Organic Syntheses. [Link]

• N-Benzyl piperidine Fragment in Drug Discovery . ChemMedChem, via PubMed. [Link]

• CAS No.833491-24-0,benzyl 4-mercaptopiperidine-1-carboxylate Suppliers . LookChem. [Link]

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• 1. benzyl 4-mercaptopiperidine-1-carboxylate - CAS:833491-24-0 - Sunway Pharm Ltd [3wpharm.com]
• 2. N-Benzyl piperidine Fragment in Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 4-Carboxymethyl-3,3-dimethyl-piperidine-1-carboxylic acid benzyl ester () for sale [vulcanchem.com]
• 4. CAS No.833491-24-0,benzyl 4-mercaptopiperidine-1-carboxylate Suppliers [lookchem.com]
• 5. peptide.com [peptide.com]
• 6. fishersci.com [fishersci.com]
• 7. fishersci.com [fishersci.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Yield and Purity of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester

Welcome to the technical support center for the synthesis and purification of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you with the knowledge to optimize your experimental outcomes, ensuring high yield and purity of this critical building block.

I. Introduction to 4-Mercapto-piperidine-1-carboxylic acid benzyl ester

4-Mercapto-piperidine-1-carboxylic acid benzyl ester is a vital intermediate in the synthesis of various pharmaceutical compounds. The presence of a thiol (-SH) group and a carbobenzyloxy (Cbz) protected piperidine ring makes it a versatile scaffold. However, the reactivity of the thiol group presents unique challenges during synthesis and purification, primarily its susceptibility to oxidation. This guide will address these challenges head-on, providing practical, field-proven solutions.

The thiol functional group is highly nucleophilic and prone to oxidation, which can lead to the formation of disulfide byproducts, significantly impacting yield and purity.[1][2] Furthermore, the choice of reagents and reaction conditions is critical to prevent unwanted side reactions.[3] Proper handling and purification techniques are paramount for obtaining the desired product in high quality.

II. Frequently Asked Questions (FAQs)

This section addresses common questions encountered during the synthesis and handling of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester.

Synthesis & Reaction Conditions

• Q1: What is a common synthetic route for 4-Mercapto-piperidine-1-carboxylic acid benzyl ester? A common and effective method involves a two-step process starting from 4-hydroxy-piperidine-1-carboxylic acid benzyl ester. The first step is the conversion of the hydroxyl group to a suitable leaving group, such as a tosylate or mesylate. The second step is a nucleophilic substitution with a thiolating agent, like sodium hydrosulfide or thiourea followed by hydrolysis. The use of thiourea can prevent the formation of sulfide by-products that may occur when using sodium hydrosulfide directly.[4]

• Q2: Why is my reaction yield consistently low? Low yields can stem from several factors. A primary cause is the oxidation of the thiol product to a disulfide.[4] This can be mitigated by performing the reaction under an inert atmosphere (e.g., argon or nitrogen).[5] Another factor could be incomplete conversion of the starting material. Monitoring the reaction by Thin Layer Chromatography (TLC) is crucial. Additionally, the choice of base and solvent can significantly impact the reaction rate and yield.

• Q3: What are the key considerations for the nucleophilic substitution step? The choice of the thiolating agent is critical. While sodium hydrosulfide is a direct source of the hydrosulfide anion, it can also lead to the formation of a sulfide byproduct through a second substitution reaction.[4] Using thiourea followed by hydrolysis is a reliable alternative that often provides cleaner reactions. The reaction temperature should be carefully controlled to minimize side reactions.

Purification

• Q4: What is the best method to purify the final product? Column chromatography on silica gel is a highly effective method for purifying 4-Mercapto-piperidine-1-carboxylic acid benzyl ester. A gradient elution system, starting with a non-polar solvent like hexane and gradually increasing the polarity with ethyl acetate, typically provides good separation. It is important to use solvents that have been deoxygenated to prevent on-column oxidation of the thiol.

• Q5: Can I use recrystallization for purification? Recrystallization can be a viable method if a suitable solvent system is identified. However, given the oily nature of the product at room temperature, inducing crystallization can be challenging. A solvent system of ethyl acetate/hexanes or dichloromethane/hexanes might be effective. Cooling the solution slowly and scratching the inside of the flask can help initiate crystallization.

Handling & Storage

• Q6: How should I handle and store the purified product to prevent degradation? Thiols are susceptible to air oxidation.[4] The purified product should be stored under an inert atmosphere (argon or nitrogen) in a tightly sealed container. Storing at low temperatures (-20°C) will further minimize degradation. It is also advisable to use deoxygenated solvents when preparing solutions of the compound.

• Q7: What are the signs of product degradation? The most common degradation product is the corresponding disulfide. This can be detected by TLC as a new, less polar spot. 1H NMR spectroscopy can also be used to identify the disulfide by the disappearance of the thiol proton signal and a shift in the signals of the adjacent protons.

III. Troubleshooting Guide

This section provides a systematic approach to identifying and resolving common issues encountered during the synthesis and purification of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Inactive reagents. 2. Incorrect reaction temperature. 3. Poor quality starting material.	1. Use freshly opened or properly stored reagents. Check the activity of the thiolating agent. 2. Optimize the reaction temperature. For SN2 reactions, gentle heating may be required. 3. Verify the purity of the starting 4-hydroxy-piperidine-1-carboxylic acid benzyl ester derivative by NMR or melting point.
Low Yield	1. Oxidation of the thiol to disulfide. 2. Incomplete reaction. 3. Product loss during workup or purification.	1. Perform the reaction and workup under an inert atmosphere (Argon or Nitrogen). Use deoxygenated solvents.[5] 2. Monitor the reaction by TLC until the starting material is consumed. Consider increasing the reaction time or temperature. 3. Ensure efficient extraction by using the appropriate solvent and pH. Minimize the number of purification steps.
Presence of Impurities in the Final Product	1. Formation of disulfide byproduct. 2. Unreacted starting material. 3. Formation of other side products (e.g., elimination products).	1. Optimize purification by column chromatography. Consider adding a mild reducing agent like DTT to the workup to cleave any formed disulfide. 2. Ensure the reaction goes to completion. If necessary, use a slight excess of the thiolating agent. 3. Adjust reaction conditions (e.g., lower temperature, use a non-hindered base) to disfavor elimination.
Difficulty in Purification	1. Product co-elutes with impurities. 2. Product is unstable on silica gel. 3. Oily nature of the product prevents crystallization.	1. Experiment with different solvent systems for column chromatography. A shallow gradient can improve separation. 2. Deactivate the silica gel with a small percentage of triethylamine in the eluent. Alternatively, use a different stationary phase like alumina. 3. If crystallization is desired, try different solvent combinations and use seed crystals if available.

IV. Experimental Protocols

Synthesis of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester

This protocol describes a reliable method for the synthesis of the target compound.

Synthetic workflow for the target compound.

Step 1: Synthesis of 4-Tosyloxy-piperidine-1-carboxylic acid benzyl ester

• To a solution of 4-hydroxy-piperidine-1-carboxylic acid benzyl ester (1 equivalent) in anhydrous dichloromethane (DCM) at 0°C under an argon atmosphere, add pyridine (1.5 equivalents).

• Slowly add a solution of p-toluenesulfonyl chloride (1.2 equivalents) in anhydrous DCM.

• Allow the reaction mixture to stir at 0°C for 30 minutes and then at room temperature overnight.

• Monitor the reaction progress by TLC.

• Upon completion, quench the reaction with water and extract the product with DCM.

• Wash the organic layer with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the tosylated intermediate.

Step 2: Synthesis of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester

• Dissolve the 4-tosyloxy-piperidine-1-carboxylic acid benzyl ester (1 equivalent) and thiourea (1.5 equivalents) in ethanol.

• Reflux the mixture under an argon atmosphere for 4-6 hours. Monitor the formation of the isothiouronium salt by TLC.

• After cooling to room temperature, add an aqueous solution of sodium hydroxide (3 equivalents) and reflux for an additional 2-3 hours to hydrolyze the intermediate.

• Cool the reaction mixture and neutralize with 1M HCl.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to obtain the pure 4-Mercapto-piperidine-1-carboxylic acid benzyl ester.

Purification Workflow

General purification and analysis workflow.

V. Conclusion

The successful synthesis of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester with high yield and purity is achievable with careful attention to reaction conditions and purification techniques. The primary challenge lies in managing the reactivity of the thiol group, particularly its propensity for oxidation. By employing an inert atmosphere, using appropriate reagents, and optimizing purification methods, researchers can consistently obtain high-quality material for their downstream applications in drug discovery and development.

VI. References

• Vertex AI Search. (n.d.). Protecting Groups in Peptide Synthesis: A Detailed Guide. Retrieved January 7, 2026.

• National Center for Biotechnology Information. (n.d.). Protecting Groups in Peptide Synthesis. PubMed. Retrieved January 7, 2026, from [Link]

• Kocienski, P. J. (2005). Protecting Groups. Georg Thieme Verlag.

• ACS Publications. (2024, January 4). Ready to Use Cysteine Thiol Protecting Groups in SPPS, A Practical Overview. Organic Process Research & Development. Retrieved January 7, 2026, from [Link]

• ChemRxiv. (n.d.). Accessing and Utilizing Thiols in Organic Chemistry. Retrieved January 7, 2026, from [Link]

• JoVE. (2023, April 30). Preparation and Reactions of Thiols. Retrieved January 7, 2026, from [Link]

• Reddit. (2013, October 4). Handling thiols in the lab. r/chemistry. Retrieved January 7, 2026, from [Link]

• Synthical. (2025, September 9). Accessing and Utilizing Thiols in Organic Chemistry. Retrieved January 7, 2026, from [Link]

• MDPI. (2020, December 15). A Reliable Enantioselective Route to Mono-Protected N1-Cbz Piperazic Acid Building Block. Retrieved January 7, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). A Convenient Route to 4-Carboxy-4-Anilidopiperidine Esters and Acids. PMC. Retrieved January 7, 2026, from [Link]

• Organic Syntheses. (n.d.). 1,4-Piperidinedicarboxylic acid, 4-[[(9H-fluoren-9-ylmethyloxy)carbonyl]amino]-, (1,1-dimethylethyl) ester. Retrieved January 7, 2026, from [Link]

• YouTube. (2021, February 1). 13.7 Thiols | Organic Chemistry. Retrieved January 7, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and Crystallographic Study of N′-(1-benzylpiperidin-4-yl)acetohydrazide. Retrieved January 7, 2026, from [Link]

• Google Patents. (n.d.). CN111484444A - The synthetic method of N-benzyl-4-piperidinecarboxaldehyde. Retrieved January 7, 2026, from

• Google Patents. (n.d.). CN102442937A - Method for preparing 1-benzyl-4-anilinopiperidine-4-carboxylic acid. Retrieved January 7, 2026, from

• National Center for Biotechnology Information. (n.d.). Synthesis and Structure-Activity Studies of Benzyl Ester Meperidine and Normeperidine Derivatives as Selective Serotonin Transporter Ligands. PMC. Retrieved January 7, 2026, from [Link]

• PrepChem.com. (n.d.). Synthesis of 1-benzylpiperidine-4-carboxaldehyde. Retrieved January 7, 2026, from [Link]

• ResearchGate. (n.d.). An optimized synthesis of a key pharmaceutical intermediate methyl 4-[(1-oxopropyl)phenylamino]piperidine-4-carboxylate. Retrieved January 7, 2026, from [Link]

• National Center for Biotechnology Information. (2023, September 7). Synthesis and Biological Activity of Piperidinothiosemicarbazones Derived from Aminoazinecarbonitriles. PMC. Retrieved January 7, 2026, from [Link]

• Defense Technical Information Center. (2025, May 4). Synthesis of N-(1-Benzyl)-4-Methoxycarbonyl-4-Piperidinyl N- Phenylpropanamide. Retrieved January 7, 2026, from [Link]

• MDPI. (n.d.). Improved Synthesis of N-Methylcadaverine. Retrieved January 7, 2026, from [Link]

• PubChem. (n.d.). Benzyl 4-(chlorocarbonyl)piperidine-1-carboxylate. Retrieved January 7, 2026, from [Link]

• PubChem. (n.d.). Benzyl 4-formylpiperidine-1-carboxylate. Retrieved January 7, 2026, from [Link]

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• 5. reddit.com [reddit.com]

Technical Support Center: Column Chromatography of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the purification of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester. This guide is designed to provide practical, in-depth solutions to common challenges encountered during the column chromatography purification of this and similar thiol-containing heterocyclic compounds. Our goal is to move beyond simple protocols and explain the causality behind each step, empowering you to troubleshoot effectively and ensure the integrity of your results.

Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the setup of the purification process.

Q1: What is the recommended stationary phase and solvent system for purifying 4-Mercapto-piperidine-1-carboxylic acid benzyl ester?

A1: For a compound with the polarity of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester, standard silica gel (60 Å, 40-63 µm particle size) is the most common and effective stationary phase.

The mobile phase, or eluent, is critical for achieving good separation. A common starting point is a mixture of a non-polar solvent like hexanes or petroleum ether and a moderately polar solvent like ethyl acetate (EtOAc).

• Starting Solvent System: Begin with a low polarity mixture, such as 10-20% ethyl acetate in hexanes.

• TLC Analysis: Before loading the column, it is essential to determine the optimal solvent system using Thin Layer Chromatography (TLC).[1] The ideal system should provide a retention factor (Rf) of approximately 0.25-0.35 for the target compound.[2] This Rf value typically ensures that the compound elutes from the column in a reasonable volume without being too close to the solvent front or sticking indefinitely to the silica.

Solvent System (EtOAc in Hexanes)	Typical Rf Range	Recommendation
5%	< 0.1	Too low; increase polarity.
10-20%	0.2 - 0.4	Often a good starting point for column.
30-40%	> 0.5	Too high; decrease polarity.
50%+	> 0.7	Much too high; risk of co-elution.

Q2: How can I visualize this compound on a TLC plate? It's not strongly UV-active.

A2: While the benzyl ester group provides some UV absorbance, it may not be strong enough for reliable visualization, especially at low concentrations.[3][4] Thiols, in general, can be challenging to visualize. Therefore, using a chemical stain is highly recommended.

• Potassium Permanganate (KMnO₄) Stain: This is an excellent choice for visualizing thiols.[3] Thiols are readily oxidized by permanganate, resulting in a yellow or brown spot appearing on a purple background.[3] This method is highly sensitive.

• Iodine Chamber: Exposing the TLC plate to iodine vapor is another effective, non-destructive method.[2][4] Iodine forms colored complexes with many organic compounds, including thiols, which appear as brown spots.[4]

• p-Anisaldehyde or Phosphomolybdic Acid (PMA) Stains: These are good general-purpose stains that react with a wide variety of functional groups and can also be effective.[3][5]

Troubleshooting Guide: Addressing Specific Purification Issues

This section tackles more complex problems that can arise during the purification process.

Q3: My TLC shows a new, less polar spot appearing during purification, and my yield of the desired thiol is low. What is happening?

A3: This is a classic sign of on-column oxidation of the thiol to form a disulfide dimer. The slightly acidic nature of the silica gel surface can catalyze this oxidation, especially in the presence of atmospheric oxygen.[6][7] The resulting disulfide is less polar than the starting thiol and will therefore have a higher Rf value (it will elute faster from the column).

Solutions to Prevent Thiol Oxidation:

• Deactivate the Silica Gel: Before packing the column, you can co-slurry the silica gel with a small amount of a non-polar tertiary amine, such as triethylamine (TEA), typically 0.1-1% v/v in your eluent.[8] The TEA will neutralize the acidic sites on the silica gel, significantly reducing the rate of oxidation.

• Use Degassed Solvents: Purging your solvents with an inert gas like argon or nitrogen for 15-30 minutes before use can help remove dissolved oxygen, a key component in the oxidation reaction.

• Work Quickly: Minimize the time the compound spends on the column. A well-optimized gradient and efficient fraction collection can reduce the opportunity for degradation.[9]

Q4: The compound is streaking or tailing badly on the column, leading to poor separation and mixed fractions. What causes this?

A4: Tailing is often caused by strong, non-ideal interactions between your compound and the stationary phase. For a basic amine like a piperidine, this can be particularly problematic due to interactions with acidic silanol groups on the silica surface.[8][10]

Solutions to Reduce Tailing:

• Add a Basic Modifier: As mentioned for preventing oxidation, adding 0.1-1% triethylamine (TEA) to your eluent is highly effective.[8] The TEA competes with your piperidine for the acidic sites on the silica, leading to sharper peaks and better separation.

• Check Sample Load: Overloading the column is a common cause of tailing and poor resolution. As a rule of thumb, for a moderately difficult separation, the mass of the crude material should be about 1-2% of the mass of the silica gel (e.g., 100-200 mg of crude on a 10 g column).

• Ensure Proper Dissolution: The sample should be loaded onto the column in the minimum amount of solvent possible.[11] If the sample is not fully dissolved or precipitates at the top of the column, it will continuously leach out, causing severe tailing. If solubility is an issue, consider "dry loading".

Q5: I ran the column, but I can't find my compound in any of the fractions. Where did it go?

A5: This frustrating situation can have several causes.[9][12]

• Compound Decomposed on the Column: Thiols can be sensitive. If the compound is unstable on silica, it may have degraded entirely.[9] Before running a large-scale column, it's wise to perform a stability test: spot your compound on a TLC plate, let it sit for an hour, and then elute it. If a new spot appears or the original spot disappears, you have a stability issue.

• Compound is Still on the Column: The chosen eluent may be too non-polar to move your compound. Try flushing the column with a much more polar solvent, such as 5-10% methanol in dichloromethane, to see if you can recover the material.

• Compound Eluted in the Solvent Front: If the eluent was far too polar, the compound may have eluted immediately with the solvent front in the very first fractions, which might have been discarded. Always check the first few fractions, even if you don't expect your product to be there.[9]

• Fractions are Too Dilute: Your compound may be present, but at a concentration too low to be detected by TLC. Try combining and concentrating several fractions where you expected to find your product and re-run the TLC on the concentrated sample.[12]

Detailed Experimental Protocol: Standard Purification

This protocol assumes a crude sample of ~500 mg containing the target compound. Adjust silica and solvent volumes accordingly for different scales.

1. TLC Analysis & Solvent System Selection:

• Prepare several TLC chambers with varying concentrations of ethyl acetate in hexanes (e.g., 10%, 20%, 30%).

• Dissolve a tiny amount of your crude material in a suitable solvent (e.g., dichloromethane).

• Spot the crude material on TLC plates and develop them in the prepared chambers.

• Visualize the plates using a UV lamp and then a potassium permanganate stain.

• Select the solvent system that gives your target compound an Rf of ~0.3. For this example, let's assume 20% EtOAc/Hexanes is optimal.

2. Column Preparation (Wet Packing):

• Select a glass column of appropriate size (e.g., a 2-3 cm diameter column for ~25-30 g of silica gel).

• Place a small plug of cotton or glass wool at the bottom and add a thin layer of sand.

• In a beaker, prepare a slurry of ~25 g of silica gel in the initial, low-polarity mobile phase (e.g., 10% EtOAc/Hexanes).

• Pour the slurry into the column and use gentle air pressure or a pump to pack the bed evenly. Ensure there are no air bubbles or cracks.

• Drain the solvent until it is level with the top of the silica bed, then add another thin layer of sand.

3. Sample Loading (Dry Loading Recommended):

• Dissolve the 500 mg of crude product in a few mL of a volatile solvent like dichloromethane or acetone in a small round-bottom flask.

• Add ~1-2 g of silica gel to the flask.

• Remove the solvent by rotary evaporation until you have a dry, free-flowing powder.[11]

• Carefully add this silica-adsorbed sample to the top of the prepared column.

4. Elution and Fraction Collection:

• Carefully add the mobile phase to the column.

• Start the elution with a low polarity solvent (e.g., 10% EtOAc/Hexanes).

• Collect fractions (e.g., 10-15 mL per tube).

• Monitor the elution process by spotting every few fractions on a TLC plate.

• If your compound is eluting too slowly, you can gradually increase the polarity of the mobile phase (gradient elution), for example, by moving from 10% to 20%, and then to 30% EtOAc/Hexanes.

5. Product Isolation:

• Once the TLC analysis shows which fractions contain the pure product, combine them in a round-bottom flask.

• Remove the solvent under reduced pressure using a rotary evaporator to yield the purified 4-Mercapto-piperidine-1-carboxylic acid benzyl ester.

References

• University of Colorado Boulder. TLC Visualization Methods. [Link]

• Scribd. Thiol Oxidation for Chemists. Scribd. [Link]

• Ali, M. H., & Bohnert, G. (2001). Oxidation of Thiols To Disulfides With Molecular Bromine On Hydrated Silica Gel Support. Synthetic Communications, 31(15), 2395-2401. [Link]

• Pharmacia. Thin Layer Chromatography. [Link]

• University of Rochester. Troubleshooting Flash Column Chromatography. Department of Chemistry. [Link]

• LibreTexts, Chemistry. 2.3F: Visualizing TLC Plates. [Link]

• ChemistryViews. (2012, August 7). Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. [Link]

• University of Colorado Boulder. Thin Layer Chromatography (TLC). Organic Chemistry at CU Boulder. [Link]

• Biovanix Chromatography. Quick Troubleshooting Guide For HPLC Column Usage. [Link]

• Reddit. (2022, February 22). troubleshooting column chromatography. r/chemistry. [Link]

• Sipos, A., et al. (2013). A Convenient Route to 4-Carboxy-4-Anilidopiperidine Esters and Acids. Molecules, 18(1), 1087-1105. [Link]

• Chen, H., et al. (2023). Silica particles convert thiol-containing molecules to disulfides. Proceedings of the National Academy of Sciences, 120(35), e2305574120. [Link]

• ResearchGate. (2017, August 4). A Simple, Efficient, Catalyst-Free and Solvent-Less Microwave-Assisted Process for N-Cbz Protection of Several Amines. [Link]

• ACS Publications. (2019). Oxidation of thiol-containing biomolecules by porous silica particles. [Link]

Sources

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. silicycle.com [silicycle.com]
• 3. faculty.fiu.edu [faculty.fiu.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. scs.illinois.edu [scs.illinois.edu]
• 6. Silica particles convert thiol-containing molecules to disulfides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Oxidation of thiol-containing biomolecules by porous silica particles - American Chemical Society [acs.digitellinc.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Chromatography [chem.rochester.edu]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 12. reddit.com [reddit.com]

Technical Support Center: Stability of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester to Oxidation

Welcome to the technical support center for 4-Mercapto-piperidine-1-carboxylic acid benzyl ester. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting advice regarding the oxidative stability of this thiol-containing compound. The information herein is synthesized from established principles of thiol chemistry and field-proven insights to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary stability concern when working with 4-Mercapto-piperidine-1-carboxylic acid benzyl ester?

The primary stability concern is the oxidation of the thiol (-SH) group.[1][2][3] Thiols are susceptible to oxidation, which can occur through various pathways to form disulfides, sulfinic acids, or sulfonic acids.[2][4][5] This chemical transformation will alter the structure and reactivity of your compound, potentially leading to inconsistent experimental results, loss of biological activity, and the formation of unexpected byproducts.[6]

Q2: What are the common oxidants I should be aware of in a laboratory setting?

In a typical lab environment, the most common oxidant is atmospheric oxygen.[2][7] The oxidation can be catalyzed by various factors, including the presence of metal ions (e.g., copper, iron), exposure to light, and elevated temperatures.[7][8] Other potential oxidants include peroxides (which can form in certain solvents like ether or THF), halogens, and strong oxidizing agents like potassium permanganate or nitric acid.[2][5][7]

Q3: How does pH affect the stability of the thiol group on my compound?

The pH of the solution plays a critical role in the rate of thiol oxidation. Thiols are more readily oxidized at higher (basic) pH levels.[9] This is because the thiol group deprotonates to form a thiolate anion (R-S⁻), which is more nucleophilic and thus more susceptible to oxidation than the neutral thiol (R-SH).[9][10] Conversely, at very low pH, while the formation of disulfides might be slower, stronger oxidizing conditions can lead to over-oxidation to sulfinic and sulfonic acids.[9]

Q4: What are the primary oxidation products of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester?

The most common oxidation product under mild conditions (like exposure to air) is the corresponding disulfide, where two molecules of the parent compound become linked by a sulfur-sulfur bond.[1][4][11] Under stronger oxidizing conditions, the thiol can be further oxidized to a sulfinic acid (-SO₂H) and then to a sulfonic acid (-SO₃H).[2][5]

Q5: How can I detect if my sample of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester has oxidized?

Several analytical techniques can be employed to detect oxidation. High-Performance Liquid Chromatography (HPLC) is a powerful method to separate the parent thiol from its various oxidized forms.[12][13] Mass Spectrometry (MS) can identify the different species by their mass-to-charge ratio.[12][13] Nuclear Magnetic Resonance (NMR) spectroscopy can also be used, as the chemical shift of the protons near the sulfur atom will change upon oxidation. For a quick qualitative check, Thin Layer Chromatography (TLC) may show the appearance of new, often more polar, spots corresponding to the oxidized products.[14]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Inconsistent reaction yields or biological activity	Partial oxidation of the 4-Mercapto-piperidine-1-carboxylic acid benzyl ester starting material.	Purify the thiol compound immediately before use, for instance, by flash chromatography. Always store the purified compound under an inert atmosphere at low temperatures.[6][15]
Appearance of new, unidentified spots on TLC or peaks in HPLC	Oxidation of the thiol group to disulfide or other oxidized species.	Analyze the byproducts by LC-MS to confirm their identity. Implement preventative measures such as using deoxygenated solvents and working under an inert atmosphere (e.g., nitrogen or argon).[6][15]
Difficulty in achieving complete reaction in a thiol-specific conjugation (e.g., with a maleimide)	The thiol groups may have formed disulfide bonds, rendering them unavailable for reaction.[16]	Before the conjugation reaction, consider treating your thiol-containing compound with a reducing agent like TCEP (tris(2-carboxyethyl)phosphine) to cleave any disulfide bonds. TCEP is often preferred as it does not contain a thiol itself.[3]
Precipitate formation during storage in solution	The disulfide product may have lower solubility in the chosen solvent compared to the parent thiol.	If storing in solution is necessary, use a deoxygenated solvent and store at low temperatures (-20°C or -80°C) in a tightly sealed container under an inert atmosphere.[6][17][18] However, storage as a dry solid is generally recommended.

Experimental Protocols

Protocol 1: Deoxygenation of Solvents

Objective: To remove dissolved oxygen from reaction solvents to prevent thiol oxidation.

Materials:

• Solvent to be deoxygenated

• Inert gas source (Nitrogen or Argon) with a regulator

• Schlenk flask or a round-bottom flask with a sidearm

• Long needle or glass pipette

• Septum

Procedure:

• Pour the solvent into the flask.

• Seal the flask with a septum.

• Insert a long needle connected to the inert gas line, ensuring the needle tip is below the solvent surface.

• Insert a short vent needle into the septum to allow for gas to escape.

• Gently bubble the inert gas through the solvent for a minimum of 20-30 minutes. A slow, steady stream of bubbles is sufficient.[6]

• After the desired time, raise the long needle above the solvent surface while maintaining a positive flow of inert gas.

• Remove the vent needle first, and then the long needle.

• The deoxygenated solvent is now ready for use under an inert atmosphere.

Protocol 2: Monitoring Thiol Oxidation by HPLC

Objective: To quantitatively assess the stability of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester over time.

Materials:

• 4-Mercapto-piperidine-1-carboxylic acid benzyl ester

• HPLC system with a UV detector

• C18 reverse-phase HPLC column

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Trifluoroacetic acid (TFA)

Procedure:

• Sample Preparation: Prepare a stock solution of the thiol compound in a suitable solvent (e.g., acetonitrile). Aliquot the solution into several vials. Store one vial under standard laboratory conditions (air, room temperature) and another under an inert atmosphere at a low temperature (e.g., 4°C).

• HPLC Method:

  • Mobile Phase A: 0.1% TFA in water

  • Mobile Phase B: 0.1% TFA in acetonitrile

  • Gradient: A typical starting point would be a linear gradient from 5% B to 95% B over 20-30 minutes. This may need to be optimized based on the retention times of the thiol and its oxidized products.

  • Flow Rate: 1 mL/min

  • Detection Wavelength: Monitor at a wavelength where the benzyl group absorbs, typically around 254 nm.

• Analysis: Inject samples from both storage conditions onto the HPLC at various time points (e.g., 0, 1, 3, 7, and 14 days).

• Data Interpretation: Compare the chromatograms over time. A decrease in the peak area of the parent thiol and the appearance of new peaks (typically at earlier retention times for the more polar oxidized products) indicate oxidation. The rate of degradation under different storage conditions can be quantified by comparing the peak areas.

Visualization of Oxidation Pathways and Prevention Workflow

Caption: Oxidation pathway of a generic thiol to a disulfide and further oxidized species.

Caption: Recommended workflow for preventing the oxidation of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester.

References

• Jeszka-Skowron, M., Zgoła-Grześkowiak, A., Grześkowiak, T., & Ramakrishna, A. (2021). Determination of Antioxidant Biomarkers in Biological Fluids. In Analytical Methods in the Determination of Bioactive Compounds and Elements in Food.

• Reaction mechanism of thiol to disulfide oxidation under basic conditions? (2019). Chemistry Stack Exchange. [Link]

• Nagy, P. (2013). Kinetics and Mechanisms of Thiol–Disulfide Exchange Covering Direct Substitution and Thiol Oxidation-Mediated Pathways. Antioxidants & Redox Signaling, 18(13), 1623-1641. [Link]

• Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review. (2024). Molecules, 29(18), 4433. [Link]

• Ashenhurst, J. (2015). Thiols And Thioethers: Properties and Key Reactions. Master Organic Chemistry. [Link]

• Capozzi, G., & Modena, G. (1974). Oxidation of thiols. In The Chemistry of the Thiol Group. John Wiley & Sons, Ltd.

• Thiol Oxidation Definition. (n.d.). Fiveable. Retrieved January 7, 2026, from [Link]

• Preparation and Reactions of Thiols. (2023). JoVE. [Link]

• Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review. (2024). PubMed. [Link]

• Reactions of Thiols. (n.d.). Chemistry Steps. Retrieved January 7, 2026, from [Link]

• Thiol. (n.d.). In Wikipedia. Retrieved January 7, 2026, from [Link]

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• Redox Reactions of Thiols and Disulfides. (2021). Chemistry LibreTexts. [Link]

• Hansen, R. E., & Winther, J. R. (2009). An introduction to methods for analyzing thiols and disulfides: Reactions, reagents, and practical considerations. Analytical Biochemistry, 394(2), 147-158.

• Thiol Oxidation in Signaling and Response to Stress: Detection and Quantification of Physiological and Pathophysiological Thiol Modifications. (2007). Antioxidants & Redox Signaling, 9(1), 1-13. [Link]

• Handling thiols in the lab. (2013). Reddit. [Link]

• Bernkop-Schnürch, A., Hornof, M. D., & Kast, C. E. (2002). Thiolated polymers: Stability of thiol moieties under different storage conditions. Scientia Pharmaceutica, 70(4), 331-339. [Link]

• Balık, A. R., & Çelik, F. (2021). Effects of storage conditions on thiol disulfide homeostasis. Medicine Science | International Medical Journal, 10(2), 450-453. [Link]

• Oxidation of thiol compounds by molecular oxygen in aqueous solutions. (1985).

• Balık, A. R., & Çelik, F. (2021). Effects of storage conditions on thiol disulfide homeostasis. ResearchGate. [Link]

• Thiol-Blocking Electrophiles Interfere with Labeling and Detection of Protein Sulfenic Acids. (2013). ACS Chemical Biology, 8(8), 1735-1741. [Link]

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Preventing disulfide dimer formation of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester

Welcome to the technical support guide for 4-Mercapto-piperidine-1-carboxylic acid benzyl ester. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent the common issue of disulfide dimer formation. This guide provides in-depth, experience-driven advice to ensure the integrity of your compound and the success of your experiments.

Introduction: The Challenge of Thiol Stability

4-Mercapto-piperidine-1-carboxylic acid benzyl ester is a valuable building block in medicinal chemistry and materials science due to its reactive thiol group. However, this same reactivity makes it highly susceptible to oxidation, leading to the formation of a disulfide-linked dimer.[1][2][3] This dimerization can interfere with subsequent reactions, complicate purification, and lead to inaccurate analytical results. Understanding and controlling this process is therefore critical.

The primary mechanism of dimerization involves the oxidation of two thiol (-SH) groups to form a disulfide (S-S) bond.[1] This reaction is often catalyzed by trace metal ions and is significantly accelerated by the presence of oxygen.[1][4][5][6][7] The rate of oxidation is also pH-dependent, with the more nucleophilic thiolate anion (R-S⁻), which is more prevalent at higher pH, being more susceptible to oxidation.[8][9][10][11][12]

Frequently Asked Questions (FAQs)

Q1: I suspect my sample of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester has dimerized. How can I confirm this?

A1: The most common methods for detecting disulfide dimer formation are Liquid Chromatography-Mass Spectrometry (LC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

• LC-MS: You will observe a peak with a mass corresponding to double the mass of the monomer minus two hydrogen atoms.

• ¹H NMR: The proton signal corresponding to the thiol (-SH) will disappear or diminish, and you may see shifts in the signals of adjacent protons on the piperidine ring.

• TLC: The dimer is typically less polar than the monomer and will have a higher Rf value on a silica gel plate.

Q2: What are the initial signs of dimerization during an experiment?

A2: Often, the first indication is a change in the reaction mixture's appearance, such as the formation of a white precipitate if the dimer is insoluble in the reaction solvent. Unexpected results in downstream applications, such as low yields or the formation of unintended byproducts, can also point to dimer formation.

Q3: Can I reverse the dimerization process?

A3: Yes, the disulfide bond can be cleaved to regenerate the thiol monomer. This is achieved by treating the sample with a reducing agent. Common choices include Tris(2-carboxyethyl)phosphine (TCEP) or Dithiothreitol (DTT).[13][14] TCEP is often preferred as it is effective over a wider pH range, is more stable, and does not contain a thiol group itself, which can simplify downstream purification.[14][15][16][17]

Troubleshooting Guide: Proactive Prevention of Dimerization

The most effective strategy for dealing with disulfide dimer formation is to prevent it from occurring in the first place. This involves careful control of the experimental environment.

Issue 1: Oxidation due to Atmospheric Oxygen

Dissolved oxygen in solvents and exposure to air are primary culprits in thiol oxidation.[1][4][5][6][7]

Solution: Employ Air-Sensitive Techniques

• Degassing Solvents: Before use, thoroughly degas all solvents. Common methods include the freeze-pump-thaw technique or sparging with an inert gas like argon or nitrogen for at least 30 minutes.[18]

• Inert Atmosphere: Conduct all manipulations of the thiol, including weighing, dissolution, and reaction setup, under an inert atmosphere. This can be achieved using a glovebox or a Schlenk line.[18][19][20][21][22]

• Blanketing: If a glovebox or Schlenk line is unavailable, maintain a positive pressure of inert gas over the reaction mixture.[12][23]

Caption: Workflow for handling air-sensitive thiols.

Issue 2: pH-Dependent Oxidation

The rate of thiol oxidation is significantly influenced by pH.[8][9][10][11][12] The thiolate anion (R-S⁻), which is more prevalent in basic conditions, is much more susceptible to oxidation than the protonated thiol (R-SH).[9]

Solution: Control the pH of Your Solution

• Acidic to Neutral pH: Whenever possible, maintain the pH of the solution in the slightly acidic to neutral range (pH < 7).[23] This keeps the thiol in its less reactive protonated form.

• Buffering: Use appropriate buffers to maintain a stable pH throughout the experiment. Be aware that some buffers, like phosphate buffers, can decrease the stability of certain reducing agents like TCEP.[17]

Issue 3: Catalysis by Metal Contaminants

Trace amounts of metal ions, often present in reagents or leached from glassware, can catalyze the oxidation of thiols.

Solution: Use High-Purity Reagents and Proper Glassware Preparation

• High-Purity Solvents and Reagents: Utilize solvents and reagents of the highest possible purity to minimize metal contamination.

• Glassware Cleaning: Thoroughly clean all glassware, and consider an acid wash followed by rinsing with deionized water to remove any trace metals from the glass surface.

• Metal Chelators: In sensitive applications, the addition of a chelating agent like ethylenediaminetetraacetic acid (EDTA) can sequester metal ions and prevent them from participating in redox reactions.

Experimental Protocols

Protocol 1: Reversing Disulfide Dimerization with TCEP

This protocol describes the reduction of the disulfide dimer back to the monomeric thiol.

• Preparation: Dissolve the dimerized 4-Mercapto-piperidine-1-carboxylic acid benzyl ester in a degassed solvent (e.g., methanol or a buffered aqueous solution).

• Addition of TCEP: Add a 5-10 fold molar excess of TCEP hydrochloride to the solution. TCEP is effective over a broad pH range (1.5-8.5).[17]

• Reaction: Stir the reaction mixture at room temperature under an inert atmosphere for 1-2 hours.

• Monitoring: Monitor the progress of the reaction by TLC or LC-MS to confirm the disappearance of the dimer and the appearance of the monomer.

• Work-up: Once the reaction is complete, the product can be used directly in the next step or purified. TCEP is water-soluble and can often be removed by extraction if the product is in an organic solvent.

Protocol 2: Quantifying Free Thiols using Ellman's Reagent

This protocol allows for the quantification of the free thiol content in your sample, providing a measure of its purity.

• Reagent Preparation: Prepare a solution of Ellman's reagent (5,5'-dithiobis-(2-nitrobenzoic acid) or DTNB) in a suitable buffer (e.g., 0.1 M sodium phosphate, pH 8.0).

• Sample Preparation: Dissolve a known amount of your thiol-containing compound in the same buffer.

• Reaction: Add the thiol solution to the DTNB solution. The free thiol will react with DTNB to produce 2-nitro-5-thiobenzoate (TNB²⁻), which has a characteristic yellow color.

• Measurement: Measure the absorbance of the solution at 412 nm using a spectrophotometer.[13]

• Calculation: The concentration of the free thiol can be calculated using the Beer-Lambert law and the known molar extinction coefficient of TNB²⁻ (14,150 M⁻¹cm⁻¹ at pH 8.0).

Data Summary Table

Property	Monomer	Dimer
Appearance	White to off-white solid	White to off-white solid
Solubility	Generally soluble in organic solvents	Often less soluble than the monomer
¹H NMR	Shows a peak for the -SH proton	Lacks the -SH proton peak
Mass Spec (ESI+)	[M+H]⁺	[2M-2H+H]⁺

Visualization of the Dimerization Process

Caption: Oxidation of two thiol molecules to form a disulfide dimer.

References

• Wikipedia. Air-free technique. [Link]

• ChemistryViews. Tips and Tricks for the Lab: Air-Sensitive Techniques (3). [Link]

• Otvos, B., et al. (2016). Kinetics and Mechanisms of Thiol–Disulfide Exchange Covering Direct Substitution and Thiol Oxidation-Mediated Pathways. Antioxidants & Redox Signaling, 25(10), 559-574. [Link]

• Fauske & Associates. (2020). Helpful Hints for Handling Air-Sensitive Materials. [Link]

• Koritzinsky, M., et al. (2013). Two phases of disulfide bond formation have differing requirements for oxygen. The Journal of Cell Biology, 203(4), 615-627. [Link]

• ResearchGate. Thiol-disulfide exchange mechanism. [Link]

• Pace, C. N., & Creamer, T. P. (1998). The role of thiols and disulfides in protein chemical and physical stability. Advanced drug delivery reviews, 31(1-2), 1-20. [Link]

• ACS Publications. Modulating Thiol pKa Promotes Disulfide Formation at Physiological pH: An Elegant Strategy To Design Disulfide Cross-Linked Hyaluronic Acid Hydrogels. [Link]

• University of Groningen. Working with air and moisture sensitive compounds. [Link]

• Yi-Tao Long Group. Observing Confined Local Oxygen-Induced Reversible Thiol/Disulfide Cycle with a Protein Nanopore. [Link]

• metabion. Deprotection of Thiol-modified Oligonucleotides. [Link]

• NCBI. Two phases of disulfide bond formation have differing requirements for oxygen. [Link]

• PubMed. pH dependence of the peptide thiol-disulfide oxidase activity of six members of the human protein disulfide isomerase family. [Link]

• ResearchGate. Oxygen is required for post-translational disulfide bond formation and isomerization. [Link]

• ResearchGate. Reducing agent to break disulfide bonds in peroxidase enzyme: TCep or dtt?. [Link]

• Wouters Lab. “Two phases of disulfide bond formation have differing requirements for oxygen” J Cell Biology. [Link]

• Reddit. Handling thiols in the lab. [Link]

• JoVE. Preparation and Reactions of Thiols. [Link]

• ChemRxiv. Accessing and Utilizing Thiols in Organic Chemistry. [Link]

• Royal Society of Chemistry. Colorimetric determination of thiol compounds in serum based on Fe-MIL-88NH2 metal–organic framework as peroxidase mimetics. [Link]

• Society for Redox Biology and Medicine. Methods for the determination and quantification of the reactive thiol proteome. [Link]

• ChemRxiv. Accessing and Utilizing Thiols in Organic Chemistry. [Link]

• ResearchGate. How can the dimerization of thiol be minimized in a solution?. [Link]

• MDPI. Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review. [Link]

• PLOS ONE. Preventing Disulfide Bond Formation Weakens Non-Covalent Forces among Lysozyme Aggregates. [Link]

• Chad's Prep. Nomenclature, Synthesis, and Reactions of Thiols. [Link]

• PubChem. Benzyl 4-formylpiperidine-1-carboxylate. [Link]

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Technical Support Center: Aqueous Workup Procedures for 4-Mercapto-piperidine-1-carboxylic acid benzyl ester

Welcome to the technical support guide for handling reactions involving 4-Mercapto-piperidine-1-carboxylic acid benzyl ester. As Senior Application Scientists, we understand that a successful synthesis is not complete until the product is purely isolated. This guide provides in-depth, field-proven insights into the nuances of designing and troubleshooting aqueous workup procedures for this specific molecule, ensuring both high yield and purity.

PART 1: Core Principles & Frequently Asked Questions (FAQs)

The structure of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester presents two key functionalities that dictate its behavior during aqueous workup: the weakly acidic thiol group and the robust, yet sensitive, N-Cbz (benzyloxycarbonyl) protecting group. Understanding their properties is crucial for a successful workup.

Key Molecular Properties at a Glance

Functional Group	Property	Implication for Aqueous Workup
Thiol (-SH)	Weakly acidic (pKa ≈ 8-11)[1][2]	Can be deprotonated by mild to strong bases to form a water-soluble thiolate (-S⁻). Susceptible to oxidation to form disulfide impurities, especially under basic conditions.[3][4][5][6]
N-Cbz Group	Amine Protecting Group	Generally stable to mild acids and bases.[7] Can be hydrolyzed under harsh acidic (e.g., strong H₂SO₄) or basic (e.g., NaOH) conditions.[8][9][10]
Overall Structure	Piperidine Derivative	The presence of the piperidine ring and the benzyl group contributes to good solubility in common organic solvents like Ethyl Acetate (EtOAc) and Dichloromethane (DCM). However, piperidine derivatives can sometimes act as surfactants, leading to emulsion formation.[11][12][13]

Frequently Asked Questions

Q1: What is the primary cause of losing my product during aqueous extraction?

The most common reason for low recovery is the unintentional deprotonation of the thiol group. If your aqueous wash solution is basic (pH > 8), the thiol (-SH) will be converted to the thiolate anion (-S⁻). This significantly increases the polarity of your molecule, causing it to partition into the aqueous layer instead of the organic layer.

Q2: How can I prevent the oxidation of the thiol group to a disulfide impurity?

Thiol oxidation is a common side reaction, often catalyzed by trace metals and accelerated under basic conditions in the presence of air (oxygen).[4][14] To mitigate this:

• Maintain a Neutral or Acidic pH: During the workup, keep the thiol protonated by using washes like dilute HCl, saturated ammonium chloride (NH₄Cl), or water.

• Use Degassed Solvents: If the product is particularly sensitive, using water and organic solvents that have been sparged with nitrogen or argon can minimize dissolved oxygen.

• Minimize Workup Time: Prolonged exposure to air and basic conditions increases the likelihood of oxidation.

Q3: I have a persistent emulsion that won't separate. What should I do?

Emulsions are common with piperidine-containing molecules.[11][13] To break an emulsion:

• Add Brine: Add a significant volume of saturated aqueous sodium chloride (NaCl) solution. This increases the ionic strength of the aqueous phase, making it more polar and forcing a separation.

• Gentle Swirling: Avoid vigorous shaking. Instead, gently invert the separatory funnel multiple times.

• Filtration: Filter the entire emulsified mixture through a pad of Celite®.

• Centrifugation: If available, centrifuging the mixture is a highly effective method to force phase separation.

Q4: Is the N-Cbz group stable to common washing solutions like 1M HCl or saturated NaHCO₃?

Yes, the N-Cbz group is robust and generally stable under these standard workup conditions.[7][15] It is designed to withstand the mild acidic and basic conditions required to remove most common impurities. Cleavage typically requires harsher methods like strong acids (e.g., HBr in acetic acid) or catalytic hydrogenolysis.

PART 2: Troubleshooting Guide: From Problem to Protocol

This section provides a systematic approach to diagnosing and solving specific issues encountered during the workup.

Problem 1: Low Product Recovery

Low recovery is often a result of the product's solubility profile being inadvertently altered during the workup.

Logical Flow for Diagnosing Low Recovery

Caption: Decision tree for troubleshooting low product recovery.

Problem 2: Product Purity Issues - The Disulfide Dimer

The most common impurity is the disulfide dimer, formed by the oxidation of two molecules of the starting material.

Mechanism: Thiol Oxidation

Under basic conditions, the thiol is deprotonated to the more reactive thiolate. This thiolate can then be oxidized by molecular oxygen (from air) to form a disulfide bond.

Sources

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• 15. Cbz-Protected Amino Groups [organic-chemistry.org]

Technical Support Center: Troubleshooting Byproduct Formation in the Synthesis of Cbz-4-Mercaptopiperidine

Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth troubleshooting for the synthesis of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester (Cbz-4-mercaptopiperidine). It addresses the identification and mitigation of common byproducts, focusing on the prevalent issue of disulfide formation.

Section 1: Frequently Asked Questions (FAQs)

Q1: I have an unexpected peak in my mass spectrum at approximately double the mass of my desired product. What is it?

This is almost certainly the disulfide dimer, bis(1-(benzyloxycarbonyl)piperidin-4-yl) disulfide. It is the most common byproduct in this synthesis. Thiols (R-SH) are readily oxidized to disulfides (R-S-S-R), especially in the presence of atmospheric oxygen.[1]

Q2: Why is the disulfide byproduct so prevalent and how does it form?

The sulfur atom in a thiol is highly susceptible to oxidation. The process can occur through one- or two-electron pathways, often initiated by trace amounts of oxygen or other oxidants in the reaction mixture.[2] The reaction proceeds by the coupling of two thiol molecules, as depicted below. This reaction can be accelerated by basic conditions or the presence of metal catalysts.

Q3: Besides the disulfide, what other byproducts should I be aware of?

Depending on the synthetic route, other byproducts can include:

• Unreacted Starting Material: Incomplete conversion is common. For instance, if starting from Cbz-4-hydroxypiperidine via a Mitsunobu reaction, you may see this alcohol in your final product mixture.[3][4]

• Thioether Byproducts: If the synthesis involves an alkyl halide, the product thiol can act as a nucleophile and react with a second molecule of the halide to form a sulfide (R-S-R').[1][5]

• Mitsunobu-Related Impurities: When using reagents like diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) and triphenylphosphine (PPh₃), byproducts such as the corresponding hydrazine and triphenylphosphine oxide are generated and must be removed during purification.[3][4]

Q4: How can I confirm the identity of the disulfide byproduct?

The identity can be confirmed using standard analytical techniques. The table below outlines the expected observations for the desired product and its disulfide dimer.

Analytical Technique	Expected Result for Cbz-4-mercaptopiperidine (Product)	Expected Result for Disulfide Dimer (Byproduct)
Mass Spec (ESI+)	Expected [M+H]⁺	Expected [M+H]⁺ at (2 x M_product) - 1
¹H NMR	Presence of a thiol proton (-SH), typically a broad singlet between 1-2 ppm.	Absence of the thiol proton signal.
¹³C NMR	A distinct chemical shift for the carbon bearing the thiol group.	A slight downfield shift for the carbon attached to the sulfur atom compared to the thiol.
TLC (Thin Layer Chromatography)	A specific Rf value.	Typically a less polar spot (higher Rf) than the corresponding thiol.

Section 2: Troubleshooting Guide: The Disulfide Problem

This section focuses on the prevention, identification, and remediation of the most common issue: disulfide formation.

Workflow for Managing Disulfide Byproduct

Caption: A workflow for preventing, detecting, and remediating disulfide byproducts.

Mechanism of Disulfide Formation

The oxidation of thiols to disulfides is a common process that can occur under various conditions, most notably exposure to air (oxygen).[1]

Caption: General mechanism for the oxidation of thiols to a disulfide.

Prevention Strategies

Proactive measures during the experimental setup are the most effective way to minimize disulfide formation.[6]

Strategy	Rationale
Inert Atmosphere	Conducting the reaction under nitrogen or argon displaces oxygen, the primary oxidant.[1][6]
Degassed Solvents	Solvents can contain significant amounts of dissolved oxygen. Degassing (e.g., by sparging with an inert gas or freeze-pump-thaw cycles) removes this oxygen.[6]
Acidic Workup	Maintaining a slightly acidic pH during aqueous workup can slow the rate of thiol oxidation, as the thiolate anion (RS⁻), which is more prevalent under basic conditions, is more susceptible to oxidation.

Remediation: Disulfide Reduction Protocol

If a significant amount of the disulfide byproduct is formed, it can often be reduced back to the desired thiol using a reducing agent like Tris(2-carboxyethyl)phosphine (TCEP). TCEP is effective, selective, odorless, and stable in aqueous solutions over a wide pH range.[7][8]

Protocol: TCEP Reduction of Disulfide Byproduct

• Dissolution: Dissolve the crude product mixture containing the disulfide in a suitable solvent (e.g., a mixture of THF and water, or methanol).

• Add TCEP: Add a solution of TCEP hydrochloride (1.5 to 5 molar equivalents relative to the disulfide) to the mixture. TCEP is effective across a broad pH range (1.5-9.0).

• Reaction: Stir the reaction at room temperature. The reduction is often complete in less than 30 minutes.[7][8]

• Monitoring: Monitor the disappearance of the disulfide spot and the appearance of the thiol spot by TLC. Confirm completion by LC-MS.

• Workup: Once the reduction is complete, proceed with a standard aqueous workup. Extract the product into an organic solvent (e.g., ethyl acetate).

• Purification: Dry the organic layer, concentrate, and purify the desired thiol product by column chromatography.

Section 3: Byproducts from Specific Synthetic Routes

The choice of synthesis route dictates the potential byproduct profile. Below are two common routes and their associated issues.

Route 1: Mitsunobu Reaction

This route typically involves reacting Cbz-4-hydroxypiperidine with a thiol source like thioacetic acid, followed by hydrolysis.

Caption: Synthetic pathway via Mitsunobu reaction, highlighting key reagents.

Potential Issues & Solutions:

• Problem: Difficulty removing triphenylphosphine oxide and the reduced hydrazine byproduct.

  • Solution: These byproducts are often crystalline and can sometimes be removed by filtration. Alternatively, chromatography on silica gel is typically effective. Using polymer-supported triphenylphosphine can simplify removal to a simple filtration step.[9]

• Problem: Incomplete reaction.

  • Solution: Ensure all reagents are anhydrous, as water can interfere with the reaction. The pKa of the nucleophile (thioacetic acid) is critical for success in Mitsunobu reactions.[10]

Route 2: Tosylate Displacement

This route involves converting Cbz-4-hydroxypiperidine to a tosylate, followed by displacement with a sulfur nucleophile like sodium hydrosulfide or potassium thioacetate.

Potential Issues & Solutions:

• Problem: Formation of an elimination byproduct (alkene).

  • Solution: The displacement reaction is an Sₙ2 reaction that competes with E2 elimination. Using a less hindered base and lower reaction temperatures can favor substitution over elimination.[6][11]

• Problem: Formation of thioether byproduct.

  • Solution: Use a slight excess of the sulfur nucleophile, but avoid a large excess of the piperidine tosylate starting material to prevent the product thiol from reacting further.[1]

References

• Kinetics and Mechanisms of Thiol–Disulfide Exchange Covering Direct Substitution and Thiol Oxidation-Mediated P
• Disulfide reduction using TCEP reaction. Bio-Synthesis.
• TCEP•HCl. Thermo Fisher Scientific.
• 15.7: Redox Reactions of Thiols and Disulfides. Chemistry LibreTexts.
• Quantification of Thiols and Disulfides. PubMed Central.
• S-S bond reduction by TCEP Tris(2-carboxyethyl)phosphine hydrochloride (TCEP•HCl). BroadPharm.
• All about TCEP—the Odorless Reducing Agent. GoldBio.
• Mechanism of disulfide formation from oxidation of thiols by DHA.
• Disulfide form
• Redox-Click Chemistry for Disulfide Formation
• The Benzyloxycarbonyl (Cbz or Z) Protecting Group. Benchchem.
• overcoming challenges in the synthesis of thiols
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• Mitsunobu reaction. Wikipedia.
• The Genesis of Controlled Peptide Synthesis: A Technical Guide to the Cbz Protecting Group. Benchchem.
• Remarkably Fast Direct Synthesis of Thiols from Alcohols under Mild Conditions. Synlett.
• 1-Cbz-4-Piperidone synthesis. ChemicalBook.
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• Mitsunobu Reaction. Master Organic Chemistry.
• Mitsunobu Reaction - Common Conditions. organic-chemistry.org.
• A Mitsunobu reaction to functionalized cyclic and bicyclic N-arylamines. Pure.
• Amino protecting group—benzyloxycarbonyl (Cbz). Suzhou Highfine Biotech.
• Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. Total Synthesis.
• Cbz Protection - Common Conditions. organic-chemistry.org.
• A Convenient Route to 4-Carboxy-4-Anilidopiperidine Esters and Acids. PubMed Central.
• 10: The Chemistry of Alcohols and Thiols. Chemistry LibreTexts.
• Reactions of Thiols: Review. Scribd.
• A CONVENIENT PREPARATION OF AN ORTHOGONALLY PROTECTED Cα,Cα-DISUBSTITUTED AMINO ACID ANALOG OF LYSINE. Organic Syntheses.
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• A facile synthesis of benzyl-α, β-unsatur
• 1-Cbz-Piperidin-4-ylidene-acetic acid synthesis. ChemicalBook.
• Analytical Approaches to the Rapid Characterisation of Marine Glycolipids in Bioproduct Discovery. MDPI.

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• 5. academic.oup.com [academic.oup.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. broadpharm.com [broadpharm.com]
• 9. Mitsunobu Reaction - Common Conditions [commonorganicchemistry.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: A Guide to Solubilizing 4-Mercapto-piperidine-1-carboxylic acid benzyl ester

Welcome to the technical support center. This guide provides researchers, scientists, and drug development professionals with a comprehensive set of troubleshooting strategies and protocols for improving the solubility of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester in biological assays. We will delve into the physicochemical properties of this compound, address common experimental challenges in a direct question-and-answer format, and provide validated, step-by-step methodologies to ensure the reliable and reproducible use of this compound in your research.

Part 1: Understanding the Compound and the Challenge

4-Mercapto-piperidine-1-carboxylic acid benzyl ester is a molecule characterized by a piperidine core functionalized with two key groups: a lipophilic benzyl carbamate (also known as a Cbz or Z-group) and a reactive thiol (-SH) moiety. This structure presents a dual challenge for biological assays: poor aqueous solubility and potential chemical instability.

• Solubility Challenge : The large, non-polar benzyl group dominates the molecule's character, making it highly lipophilic. While this property can be advantageous for cell membrane permeability, it results in negligible solubility in aqueous buffers, which are the foundation of most biological assays. Direct dissolution in assay media will invariably lead to precipitation, rendering the compound unavailable to its biological target and producing unreliable data.

• Stability Challenge : The thiol group is susceptible to oxidation, particularly in oxygenated, neutral or alkaline aqueous solutions. This process, often catalyzed by trace metal ions, can lead to the formation of a disulfide dimer, an entirely different molecule with potentially different biological activity and solubility characteristics.[1]

Predicted Physicochemical Properties

While specific experimental data for this exact molecule is not widely published, we can infer its properties from structurally similar compounds.

Property	Predicted Value / Characteristic	Rationale & Implication for Researchers
Molecular Weight	~265.37 g/mol	Standard for small molecules.
Predicted LogP	> 2.0	Indicates significant lipophilicity and poor water solubility.
Aqueous Solubility	Poor / Insoluble	The primary challenge to address. Standard assay buffers are unsuitable without formulation.
Organic Solvent Solubility	Good	Expected to be soluble in DMSO, DMF, Ethanol, Methanol.[2]
Key Functional Groups	Thiol (-SH), Benzyl Carbamate	The thiol is a reactive nucleophile prone to oxidation.[3] The carbamate adds stability but also lipophilicity.

Part 2: Troubleshooting and Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered by researchers when working with this compound.

Question 1: I dissolved the compound in DMSO to make a 10 mM stock, but it immediately precipitated when I diluted it 1:1000 in my cell culture media (e.g., PBS or DMEM). What happened?

Answer: This is a classic case of a compound "crashing out" of solution. Your 10 mM stock in 100% Dimethyl Sulfoxide (DMSO) is stable because DMSO is a powerful organic solvent. However, when you introduce this stock into an aqueous environment, the final DMSO concentration (0.1% in this case) is far too low to keep the highly lipophilic compound dissolved. The water in the buffer becomes the primary solvent, and since the compound is not water-soluble, it precipitates.

Question 2: What is the maximum concentration of DMSO I can safely use in my cell-based assay?

Answer: This is a critical and cell-line-dependent parameter. As a general rule, most cell lines can tolerate a final DMSO concentration of 0.1% to 0.5% without significant cytotoxicity.[4][5] However, some sensitive or primary cell lines may show stress or altered gene expression even at 0.1%.[5][6] Concentrations of 1% or higher are reported to have toxic effects and can inhibit cell proliferation.[4][7]

Key Experimental Mandate: Always run a "vehicle control" in your experiments. This control should contain the highest concentration of DMSO (or other solvents) used for your test compound dilutions but no compound. This allows you to distinguish between the effect of your compound and the effect of the solvent itself.

Question 3: My compound's activity seems to decrease over time, even when the stock solution looks clear. Could the compound be degrading?

Answer: Yes, this is highly likely due to the reactivity of the thiol group. In the presence of dissolved oxygen in your solvent or buffer, the thiol (-SH) can oxidize to form a disulfide (R-S-S-R). This process is accelerated at neutral or alkaline pH and in the presence of trace metal ions.[1]

Solutions to Prevent Thiol Oxidation:

• Work with Fresh Solutions: Prepare dilutions from your concentrated stock immediately before use.

• Use Degassed Buffers: If possible, sparge your aqueous buffers with nitrogen or argon gas to remove dissolved oxygen.

• Consider Antioxidants: For biochemical (non-cell-based) assays, you can include a reducing agent like Tris(2-carboxyethyl)phosphine (TCEP) in your assay buffer. TCEP is more stable and less reactive with certain reagents than Dithiothreitol (DTT).[8] Note that these agents may interfere with cellular processes and should be used with caution in live-cell assays.

Question 4: Are there alternatives to DMSO for improving solubility in the final assay medium?

Answer: Absolutely. When simple dilution of a DMSO stock is insufficient, more advanced formulation strategies are required. The two most common and effective methods for in-vitro assays are the use of co-solvents and cyclodextrins.

• Co-solvents: These are water-miscible organic solvents that, when added to the aqueous buffer, reduce the overall polarity of the medium, helping to keep the lipophilic compound in solution.

• Cyclodextrins: These are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[9][10] They act as "molecular buckets" to encapsulate the lipophilic drug, and the resulting complex is water-soluble.[11][12][13]

Part 3: Experimental Protocols and Methodologies

Protocol 1: Preparing a High-Concentration Master Stock Solution

This protocol is the mandatory first step for all subsequent dilutions.

• Solvent Selection: Use 100% anhydrous, research-grade Dimethyl Sulfoxide (DMSO). Alternatives include N,N-Dimethylformamide (DMF) or absolute ethanol.

• Weighing: Accurately weigh a small amount of the solid 4-Mercapto-piperidine-1-carboxylic acid benzyl ester (e.g., 1-5 mg) into a sterile glass vial.

• Dissolution: Add the appropriate volume of 100% DMSO to achieve a high-concentration stock, typically between 10-50 mM.

• Solubilization: Vortex vigorously for 1-2 minutes. If necessary, use a brief (5-10 minute) sonication in a water bath to ensure complete dissolution. Visually inspect against a light source to confirm there are no suspended particles.

• Storage: Store the master stock at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles. The vial should be tightly sealed to prevent water absorption by the DMSO.

Protocol 2: The Co-Solvent Method for Aqueous Working Solutions

This method is ideal for increasing the final compound concentration in an assay buffer.

• Prepare Co-Solvent Buffer: Create a stock of your primary assay buffer (e.g., PBS, HBSS) containing a co-solvent. A common choice is polyethylene glycol 400 (PEG400) or Tween-80. A typical starting concentration would be 10% PEG400 in PBS.

• Intermediate Dilution (Optional but Recommended): Dilute your master stock from Protocol 1 into 100% DMSO to a more manageable intermediate concentration (e.g., from 50 mM down to 1 mM).

• Final Dilution: This step is critical. Add the DMSO stock solution dropwise into the vortexing co-solvent buffer. Never add the aqueous buffer to the DMSO stock. This rapid dispersion into a swirling, lower-polarity medium is essential to prevent precipitation.[14]

• Final Concentration Adjustment: You can then serially dilute this co-solvent/compound solution using the same co-solvent buffer to achieve your desired final concentrations for the assay.

Co-Solvent Dilution Workflow

Protocol 3: The Cyclodextrin Encapsulation Method

This is a powerful method for achieving higher aqueous solubility and is particularly useful for sensitive cell lines where co-solvent concentrations must be minimized.[14][15] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common and effective choice.

• Prepare Cyclodextrin Solution: Dissolve HP-β-CD in your desired assay buffer to create a stock solution (e.g., 100 mM). Gentle warming (37°C) may be required to fully dissolve the cyclodextrin.

• Prepare Compound Stock: Create a concentrated stock of your compound in a minimal amount of a volatile organic solvent like ethanol or methanol (e.g., 10-20 mg/mL). DMSO can be used, but is harder to remove.

• Complexation: Add the compound stock solution dropwise to the stirred cyclodextrin solution. The molar ratio of cyclodextrin to compound should be high, typically starting at 10:1.

• Incubation & Solvent Removal: Allow the mixture to stir at room temperature for several hours (or overnight) to allow for encapsulation. If a volatile solvent like ethanol was used, it can be removed by gentle evaporation under a stream of nitrogen or by lyophilization.

• Filtration & Use: Filter the final solution through a 0.22 µm filter to remove any non-encapsulated compound (precipitate). The resulting clear solution contains the water-soluble compound-cyclodextrin complex, which can be directly used or diluted in your assay buffer.

Cyclodextrin Encapsulation Mechanism

References

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed Central. [Link]

• Cyclodextrins and their application in enhancing the solubility, dissolution rate and bioavailability. SciSpace. [Link]

• Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro Scholar. [Link]

• (PDF) CYCLODEXTRINS AND THEIR APPLICATION IN ENHANCING THE SOLUBILITY, DISSOLUTION RATE AND BIOAVAILABILITY. ResearchGate. [Link]

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Semantic Scholar. [Link]

• Using live-cell imaging in cell counting — The cytotoxicity of DMSO. Olympus Life Science. [Link]

• Until what percentage does DMSO remain not toxic to cells? ResearchGate. [Link]

• DMSO usage in cell culture. LifeTein. [Link]

• Dimethyl Sulfoxide: A Bio-Friendly or Bio-Hazard Chemical? The Effect of DMSO in Human Fibroblast-like Synoviocytes. MDPI. [Link]

• Dimethyl Sulfoxide (DMSO) Decreases Cell Proliferation and TNF-α, IFN-γ, and IL-2 Cytokines Production in Cultures of Peripheral Blood Lymphocytes. National Institutes of Health (NIH). [Link]

• Considerations regarding use of solvents in in vitro cell based assays. National Institutes of Health (NIH). [Link]

• Considerations regarding use of solvents in in vitro cell based assays. ResearchGate. [Link]

• Considerations regarding use of solvents in in vitro cell based assays. National Institutes of Health (NIH). [Link]

• Attempts to Improve Lipophilic Drugs’ Solubility and Bioavailability: A Focus on Fenretinide. MDPI. [Link]

• Considerations regarding use of solvents in in vitro cell based assays. Semantic Scholar. [Link]

• Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. National Institutes of Health (NIH). [Link]

• (PDF) Nanoemulsion-a method to improve the solubility of lipophilic drugs. ResearchGate. [Link]

• Strategies to Improve Solubility and Bioavailability of Lipophilic Drugs: Focusing on Fenretinide. Hilaris Publisher. [Link]

• Oxidation of thiol compounds by molecular oxygen in aqueous solutions. ResearchGate. [Link]

• Chapter 6 "protection for the thiol group". ResearchGate. [Link]

• The role of thiols in antioxidant systems. National Institutes of Health (NIH). [Link]

• How to avoid oxidation of thiol, which has been previously reduced from disulfide, and consequently react it with a maleimide moiety? ResearchGate. [Link]

• Benzyl 4-(chlorocarbonyl)piperidine-1-carboxylate. PubChem. [Link]

• Reactions and Mechanisms. Master Organic Chemistry. [Link]

• 4-BENZYLAMINO-PIPERIDINE-1-CARBOXYLIC ACID BENZYL ESTER. Chemsrc. [Link]

• 1-benzyl-4-piperidine carboxaldehyde. ChemBK. [Link]

• Benzyl 4-acetylpiperidine-1-carboxylate. PubChem. [Link]

• N- BOC Piperazine. Intersperse Industries. [Link]

• Benzyl 4-formylpiperidine-1-carboxylate. PubChem. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. researchgate.net [researchgate.net]
• 5. lifetein.com [lifetein.com]
• 6. Dimethyl Sulfoxide: A Bio-Friendly or Bio-Hazard Chemical? The Effect of DMSO in Human Fibroblast-like Synoviocytes [mdpi.com]
• 7. Using live-cell imaging in cell counting — The cytotoxicity of DMSO | Case studies | Cell x Image Lab - Nikon [healthcare.nikon.com]
• 8. researchgate.net [researchgate.net]
• 9. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. [PDF] Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics | Semantic Scholar [semanticscholar.org]
• 11. scispace.com [scispace.com]
• 12. "Cyclodextrin as a Drug Carrier Increasing Drug Solubility" by Malka Silberberg [touroscholar.touro.edu]
• 13. researchgate.net [researchgate.net]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. researchprofiles.ku.dk [researchprofiles.ku.dk]

Technical Support Center: Alternative Thiol Protecting Groups for Piperidine Synthesis

<_ _= "The user wants a technical support center for 'Alternative thiol protecting groups for piperidine synthesis'.

I need to structure this as a comprehensive guide for researchers. I'll break it down into several key sections:

• Introduction : Why this topic is important, especially in drug development where piperidine scaffolds are common.

• Troubleshooting Guide : This will be the core, formatted as Q&A to address specific experimental problems.

• FAQs : Broader, conceptual questions.

• Comparative Data Table : A quick reference guide to different protecting groups.

• Workflow Diagram : A decision tree for selecting the right protecting group.

• Detailed Protocols : Step-by-step instructions for key procedures.

• References : A complete list of all cited sources.

I've performed the initial Google searches and have a good collection of resources covering various thiol protecting groups (Acm, Trt, StBu, Mob, etc.), their deprotection conditions, and their use in orthogonal strategies, primarily in the context of peptide synthesis. While the user specified 'piperidine synthesis', the principles and protecting groups are largely drawn from peptide chemistry, where cysteine protection is extensively studied. I will adapt this knowledge to the context of small molecule synthesis involving the piperidine core.

Plan:

• Draft the Introduction: Set the stage. Explain the nucleophilicity of thiols and why protection is crucial during the construction of a piperidine ring, which often involves basic or acidic conditions, and various reagents that could react with a free thiol.

• Create the Troubleshooting Guide: I will formulate specific problems based on the search results.

  • Problem 1: "My acid-labile protecting group (e.g., Trityl) is prematurely cleaving during a reaction step." This is a common issue when piperidine synthesis involves acidic conditions (e.g., Boc deprotection).

  • Problem 2: "I'm observing low yields during the deprotection of my S-tert-butylthio (StBu) group." The search results indicate StBu removal can be sluggish.[1][2][3]

  • Problem 3: "My reducing agent for deprotection is affecting other functional groups on my molecule." This is a chemoselectivity issue.

  • Problem 4: "I need to deprotect a thiol in the presence of a piperidine nitrogen without causing side reactions." This is specific to the user's core topic. I'll need to consider the basicity of piperidine and its potential interference.

  • Problem 5: "I'm trying to perform a reaction on the piperidine ring, but my thiol protecting group is not stable." This addresses the stability of groups like Acm, Mob, etc., to various reagents.

• Develop the FAQ Section:

  • "What is 'orthogonality' and why is it critical for thiol protection?"[4][5]

  • "How do I choose the best thiol protecting group for my specific piperidine synthesis route?" This will lead into the workflow diagram.

  • "What are the main classes of thiol protecting groups based on their cleavage mechanism?" (Acid-labile, base-labile, reduction-labile, heavy-metal labile, photo-labile).

  • "Are there 'traceless' or 'self-cleaving' thiol protecting groups?"

• Construct the Comparative Data Table: I will pull data from the search results to populate a Markdown table comparing Trityl (Trt), Acetamidomethyl (Acm), tert-Butyl (tBu), tert-Butylthio (StBu), and 4-Methoxybenzyl (Mob).[5][6]

• Design the Graphviz Diagrams:

  • Workflow Diagram: A decision tree. Nodes will represent questions like "Are strong acids used (e.g., TFA)?" or "Are reducing agents present?". Edges will lead to recommended protecting groups.

  • Mechanism Diagram: I will illustrate a common side reaction, perhaps the reversibility of Trityl deprotection if scavengers are not used, which is mentioned in the search results.[7]

• Write the Detailed Protocols:

  • Protocol 1: Protection of a Thiol using Trityl Chloride.

  • Protocol 2: Deprotection of an S-Acm group using Iodine (leading to disulfide) or Mercury(II) Acetate (leading to free thiol).[8][9] I will emphasize the toxicity and disposal considerations for mercury salts.

• Compile the References: I will go through my drafted text, add in-text citations, and then build the final numbered reference list with titles, sources, and URLs from the search results.

This structured approach will ensure all parts of the user's request are met, providing a scientifically sound, well-organized, and practical resource for the target audience of chemical researchers.">

Welcome to the Technical Support Center for advanced synthetic strategies. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of synthesizing piperidine-containing molecules with thiol functionalities. The high nucleophilicity and susceptibility to oxidation of the thiol group demand robust protection strategies to prevent unwanted side reactions during the construction of the piperidine scaffold.[10][11]

This hub provides in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols to help you select and implement alternative thiol protecting groups, ensuring the integrity and yield of your target molecule.

Troubleshooting Guide: Overcoming Common Hurdles

This section addresses specific issues you may encounter during your synthesis in a direct question-and-answer format.

Problem: My acid-labile protecting group (e.g., Trityl) is prematurely cleaving during a reaction step.

Answer: This is a common issue, particularly if your piperidine synthesis involves even moderately acidic conditions, such as the removal of a Boc (tert-butoxycarbonyl) group with trifluoroacetic acid (TFA). The trityl (Trt) group is highly sensitive to acid, and its cleavage generates a stable trityl cation.[7]

Causality and Solution:

• Reversibility of Cleavage: The reaction of the thiol with the trityl cation is reversible. If your cleavage cocktail does not efficiently trap this cation, it can re-attach to your desired thiol or other nucleophiles in the mixture.

  • Action: Always use a scavenger in your cleavage/reaction mixture. A common and effective choice is triisopropylsilane (TIS) or triethylsilane (TES), which will irreversibly react with the trityl cation. A typical TFA/TIS/H₂O cocktail (e.g., 95:2.5:2.5) is effective.

• Incompatible Orthogonality: If you need to maintain the S-Trt group while removing another acid-labile group like N-Boc, the conditions are often too harsh for the Trt group.

  • Action: You must switch to a more robust, orthogonal protecting group. Consider the Acetamidomethyl (Acm) group. The Acm group is stable under the acidic and basic conditions typically used in peptide synthesis (and by extension, many small molecule syntheses), making it an excellent orthogonal choice.[6][8] It is typically removed with mercury(II) acetate (Hg(OAc)₂) or iodine (I₂).[8][9]

Problem: I'm observing low yields and sluggish reactions when deprotecting my S-tert-butylthio (StBu) group.

Answer: The S-tert-butylthio (StBu) group is valued for its stability to both acid and base, making it a useful orthogonal protecting group.[12] However, its removal, which requires reduction of the disulfide bond, can be notoriously slow and sequence-dependent, especially when sterically hindered.[1][2]

Causality and Solution:

• Inefficient Reducing Agent: The standard conditions using β-mercaptoethanol (BME) or dithiothreitol (DTT) can be slow.[1]

  • Action: Switch to a more potent reducing agent system. Trialkylphosphines, such as tributylphosphine (P(Bu)₃), are often more effective at reducing the disulfide bond of the StBu group.

• Steric Hindrance: If the StBu-protected thiol is in a sterically crowded environment within your molecule, the reducing agent may have poor access.

  • Action: Consider a less sterically demanding protecting group from the outset. The 2,4,6-trimethoxyphenylthio (S-Tmp) group has been developed as a highly labile replacement for StBu. It is removed under the same mild reducing conditions but often in minutes rather than hours, leading to higher purity and fewer side reactions.[1][2]

Problem: My deprotection conditions are causing unwanted side reactions on other functional groups.

Answer: This is a classic chemoselectivity challenge. For example, using a strong reducing agent to cleave an StBu group might unintentionally reduce a nitro group or an aldehyde elsewhere in your piperidine-containing molecule. Similarly, the heavy metals used to remove an Acm group can coordinate with other Lewis basic sites.

Causality and Solution:

• Lack of Orthogonality: The chosen deprotection method is not compatible with the rest of your molecule.

  • Action: A thorough review of your synthetic route and the stability of all functional groups is necessary. This is where a well-planned orthogonal strategy is critical.[4][13] If your molecule is sensitive to reduction, avoid disulfide-based protecting groups like StBu. If it's sensitive to strong acid, avoid Trt.

• Photolabile Protecting Groups: For highly sensitive and complex molecules, a photolabile protecting group like the o-nitrobenzyl (oNB) group can be an excellent, albeit more specialized, alternative.[14]

  • Mechanism: This group is cleaved by irradiation with UV light, a non-invasive method that does not require chemical reagents. This provides a high degree of orthogonality and is ideal for late-stage deprotection of delicate substrates.[14]

Frequently Asked Questions (FAQs)

Q1: What is "orthogonality" and why is it critical for thiol protection in piperidine synthesis?

Orthogonality in protecting group strategy refers to the use of multiple protecting groups in a single molecule that can be removed under distinct, non-interfering conditions.[15][16] For a multi-functional molecule containing a piperidine core, you might have:

• An N-Boc group on the piperidine nitrogen (acid-labile).

• A benzyl ester on a carboxylic acid (hydrogenolysis-labile).

• An S-Acm group on a thiol (heavy metal/iodine-labile).

This strategy allows you to deprotect one functional group (e.g., the thiol) without affecting the others, giving you precise control over your synthetic sequence.[5]

Q2: How do I choose the best thiol protecting group for my specific synthesis?

The choice depends entirely on the reaction conditions your molecule will be exposed to. You must consider the stability of the protecting group towards all reagents used in your planned synthetic steps. A logical workflow, as illustrated in the diagram below, is the best approach. Ask yourself:

• Will my synthesis involve strong acids (e.g., TFA, HCl)? If yes, avoid acid-labile groups like Trityl.

• Will I use strong bases (e.g., piperidine for Fmoc removal, LDA)? Most common thiol protecting groups are stable, but this should be verified.

• Will I use reducing agents (e.g., H₂, NaBH₄)? If yes, avoid reduction-labile groups like StBu or S-Tmp if you need the protection to persist.

• Will I use oxidizing agents? This is a key concern for thiols, which can oxidize to disulfides. Protection is essential.[11]

Q3: What are the main classes of thiol protecting groups based on their cleavage mechanism?

Thiol protecting groups are generally categorized by the type of reaction used to remove them:

• Acid-Labile: Cleaved by acids. Example: Trityl (Trt) , p-Methoxybenzyl (Mob).[5][7]

• Reduction-Labile: Cleaved by reducing agents like phosphines or other thiols. Example: tert-Butylthio (StBu) .

• Heavy Metal / Electrophile Labile: Cleaved by reagents like Hg(II), Ag(I), or I₂. Example: Acetamidomethyl (Acm) .[8][9]

• Photolabile: Cleaved by light. Example: o-Nitrobenzyl (oNB) .[14]

Comparative Data Hub: Key Thiol Protecting Groups

This table provides a quick reference for comparing the properties of common alternative thiol protecting groups.

Protecting Group	Structure	Cleavage Conditions	Stability Profile	Key Advantages	Common Issues
Trityl (Trt)	S-C(Ph)₃	Mild acid (e.g., TFA), often with scavengers (TIS).	Unstable to acid. Stable to base and reduction.	Easily removed during final cleavage with TFA.	Premature cleavage in acidic steps; re-attachment without scavengers.[7]
Acetamidomethyl (Acm)	S-CH₂-NH-CO-CH₃	Hg(OAc)₂ or Ag(I) salts; I₂ (forms disulfide).[8][9]	Very stable to acid (including HF) and base.[8]	Excellent orthogonality. Can be purified while protected.	Requires toxic heavy metals for removal; iodine oxidation leads directly to disulfide.[8][9]
tert-Butylthio (StBu)	S-S-tBu	Reducing agents (thiols, phosphines).	Stable to TFA and base.	Orthogonal to acid- and base-labile groups.	Deprotection can be very slow and sequence-dependent.[1][2]
4-Methoxybenzyl (Mob)	S-CH₂-C₆H₄-OCH₃	Strong acids (HF, boiling TFA).[5]	More acid-stable than Trt, but still acid-labile.	Tunable acid lability compared to Trt.	Harsh removal conditions limit its application in orthogonal schemes.[5]
o-Nitrobenzyl (oNB)	S-CH₂-C₆H₄-NO₂	UV Photolysis (e.g., 365 nm).[14]	Stable to most chemical reagents (acid, base, redox).	"Traceless" removal without reagents. High orthogonality.	Requires specialized photochemical equipment. Potential for side reactions in complex systems.[14]

Visualized Workflows & Mechanisms

Decision Workflow for Thiol Protecting Group Selection

This diagram provides a logical path to selecting an appropriate thiol protecting group based on the downstream reaction conditions planned for your piperidine synthesis.

Caption: A decision tree for selecting a suitable thiol protecting group.

Mechanism: Acid-Catalyzed Deprotection of S-Trityl Group

This diagram illustrates the mechanism of S-Trt deprotection and the crucial role of a scavenger like triisopropylsilane (TIS) to prevent re-protection.

Caption: Mechanism of S-Trt deprotection and scavenger action.

Protocols Library

Protocol 1: Protection of a Thiol with Trityl Chloride (Trt-Cl)

This protocol describes the standard procedure for protecting a primary or secondary thiol using trityl chloride.

Materials:

• Thiol-containing substrate

• Trityl chloride (1.1 eq)

• Pyridine or Triethylamine (TEA) (1.5 eq)

• Dichloromethane (DCM) as solvent

• 4-(Dimethylamino)pyridine (DMAP) (0.05 eq, optional catalyst)

Procedure:

• Dissolve the thiol-containing substrate in anhydrous DCM under an inert atmosphere (N₂ or Ar).

• Add pyridine or TEA to the solution and stir for 5 minutes at room temperature. If the reaction is slow, add a catalytic amount of DMAP.

• Add trityl chloride portion-wise to the stirring solution.

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed. This typically takes 2-12 hours.

• Upon completion, quench the reaction by adding a saturated aqueous solution of NH₄Cl.

• Extract the organic layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the resulting S-trityl protected compound by flash column chromatography.

Protocol 2: Deprotection of an S-Acetamidomethyl (Acm) Group

The Acm group can be removed to yield either the free thiol or a disulfide bond, depending on the chosen reagent.

Method A: Removal to Free Thiol using Mercury(II) Acetate [8][9]

! CAUTION: Mercury compounds are highly toxic. Handle with extreme care in a well-ventilated fume hood and dispose of waste according to institutional guidelines.

Materials:

• S-Acm protected substrate

• Mercury(II) acetate (Hg(OAc)₂) (1.1 eq per Acm group)

• 10% aqueous acetic acid

• β-mercaptoethanol (BME)

Procedure:

• Dissolve the S-Acm protected substrate in 10% aqueous acetic acid.

• Adjust the pH to ~4.0 using glacial acetic acid.

• Add Hg(OAc)₂ and stir the mixture at room temperature for 1-2 hours.

• Monitor deprotection by HPLC or LC-MS.

• Once deprotection is complete, add an excess of β-mercaptoethanol to precipitate the mercury as mercury-thiol adducts.

• Stir for an additional 2-4 hours.

• Centrifuge the mixture to pellet the white precipitate.

• Carefully decant the supernatant containing the deprotected product and purify as required (e.g., desalting, chromatography).

Method B: Oxidative Cleavage to Disulfide using Iodine [8]

Materials:

• S-Acm protected substrate (containing at least two S-Acm groups for intramolecular cyclization, or for dimerization)

• Methanol or a mixture of DCM/MeOH

• Iodine (I₂) solution in methanol (2.5 eq per Acm group)

Procedure:

• Dissolve the S-Acm protected substrate in a suitable solvent like methanol at a concentration that favors the desired reaction (high dilution for intramolecular cyclization).

• Slowly add the iodine solution dropwise with vigorous stirring. The solution will turn yellow/brown.

• Stir for 30-60 minutes. Monitor the reaction by TLC or HPLC.

• Upon completion, quench the excess iodine by adding a 1 M aqueous solution of sodium thiosulfate or ascorbic acid until the brown color disappears.

• Remove the organic solvent under reduced pressure.

• Extract the product and purify by chromatography.

References

• Aapptec Peptides. (n.d.). Technical Support Information Bulletin 1123 - Removal of S-Acetamidomethyl Groups.
• Zhang, C., et al. (2007). Orthogonal site-specific protein modification by engineering reversible thiol protection mechanisms. PMC, NIH.
• Aapptec Peptides. (n.d.). Amino Acid Sidechain Deprotection.
• Li, P., et al. (2022). An Orthogonal Protection Strategy for the Synthesis of Conotoxins Containing Three Disulfide Bonds. MDPI.
• Van der Vlies, A. J., & Gasteier, P. (2020). Protected Thiol Strategies in Macromolecular Design.
• BenchChem. (2025). An In-depth Technical Guide to Strategies for Cysteine Thiol Group Protection in Peptides.
• ResearchGate. (n.d.). (a) Cys thiol protection with the 4-methoxybenzyl (Mob) protecting group... [Diagram].
• ResearchGate. (n.d.). Deprotection of S-Acetamidomethyl Cysteine with Copper (II) and 1,2-Aminothiols under Aerobic Conditions. [Request PDF].
• Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Deprotection of S-acetamidomethyl cysteine with copper(ii) and 1,2-aminothiols under aerobic conditions.
• Organic & Biomolecular Chemistry (RSC Publishing). (2020). Deprotection of S -acetamidomethyl cysteine with copper( ii ) and 1,2-aminothiols under aerobic conditions. DOI:10.1039/D0OB01475C.
• Sigma-Aldrich. (n.d.). Protocols for the Fmoc SPPS of Cysteine-Containing Peptides.
• BenchChem. (n.d.). Protecting Groups in Peptide Synthesis: A Detailed Guide.
• Zoukimian, C., Béroud, R., & Boturyn, D. (2022). 2-Hydroxy-4-methoxybenzyl as a Thiol-Protecting Group for Directed-Disulfide Bond Formation.
• PubMed. (2022).
• Góngora-Benítez, M., et al. (2012). Trimethoxyphenylthio as a Highly Labile Replacement for tert-Butylthio Cysteine Protection in Fmoc Solid Phase Synthesis.
• Sigma-Aldrich. (n.d.). Selecting Orthogonal Building Blocks.
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• Bader, T.K., et al. (2019). Methoxy-Substituted Nitrodibenzofuran-Based Protecting Group with an Improved Two-Photon Action Cross-Section for Thiol Protection in Solid Phase Peptide Synthesis. The Journal of Organic Chemistry.
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• PubMed. (2013).
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Technical Resource Center: Optimizing Coupling Reactions with 4-Mercapto-piperidine-1-carboxylic acid benzyl ester

Welcome to the technical support center for 4-Mercapto-piperidine-1-carboxylic acid benzyl ester. This guide is designed for researchers, medicinal chemists, and drug development professionals who are incorporating this versatile thiol linker into their synthetic workflows. We will move beyond basic protocols to address the nuanced challenges and critical parameters that govern success, providing you with the rationale behind our recommendations to empower your experimental design.

Frequently Asked Questions (FAQs): Core Principles & Reagent Handling

Q1: What are the primary reactive sites and chemical properties of this reagent I should be aware of?

A1: This molecule possesses two key features that dictate its reactivity:

• The Thiol Group (-SH): This is the primary nucleophilic center for coupling reactions. The thiol's reactivity is highly dependent on its protonation state. Deprotonation to the thiolate anion (RS⁻) by a base dramatically increases its nucleophilicity, which is the foundational principle for most of its coupling reactions.[1] Aliphatic thiols typically have a pKa in the range of 9-11, meaning a basic environment is required to generate a significant concentration of the reactive thiolate.[2][3]

• The N-Cbz Protecting Group: The nitrogen atom of the piperidine ring is protected by a benzyloxycarbonyl (Cbz or Z) group. This group is robust and stable under a wide range of conditions, including the mildly basic conditions used for thiol coupling.[4][5] Its primary role is to prevent the secondary amine from participating in unwanted side reactions.[6] The Cbz group is orthogonal to many other protecting groups like Boc and Fmoc, and it is typically removed under reductive conditions (e.g., catalytic hydrogenolysis with H₂/Pd) or with strong acids, which allows for selective deprotection in complex, multi-step syntheses.[5][7]

Q2: How should I handle and store this reagent to ensure its integrity and maximize reactivity?

A2: The thiol group is susceptible to oxidation. Exposure to atmospheric oxygen can lead to the formation of a disulfide-linked dimer, effectively inactivating the reagent for its intended coupling reaction.[8]

• Storage: Store the solid reagent under an inert atmosphere (argon or nitrogen) in a tightly sealed container, preferably at low temperatures (2-8°C) and protected from light.

• Handling: When preparing solutions, use degassed solvents. You can degas a buffer or solvent by bubbling argon or nitrogen through it for 15-20 minutes or by using several cycles of vacuum followed by an inert gas backfill.[9] Prepare solutions fresh and use them promptly to minimize the risk of oxidation.

Troubleshooting Guide: Thiol-Michael Addition Reactions

The Thiol-Michael addition, or conjugate addition, is the most common application for this reagent, typically involving the reaction with an electron-deficient alkene such as a maleimide or an acrylate.[10][11]

Problem 1: Low or No Product Yield

Q: My Thiol-Michael reaction with a maleimide-functionalized substrate is inefficient. What are the most likely causes and how do I fix them?

A: Low yield is a common but solvable issue. A systematic approach to troubleshooting is essential. The following workflow diagram and detailed explanations will guide your optimization.

Caption: Troubleshooting workflow for low-yield Thiol-Michael additions.

• 1. Incorrect Reaction pH: This is the most critical parameter.

  • Causality: The reaction proceeds via the nucleophilic thiolate anion. At a pH below 6.5, the thiol is predominantly protonated (-SH), rendering it a poor nucleophile and drastically slowing the reaction rate.[9] Conversely, at a pH above 7.5-8.0, two side reactions accelerate: hydrolysis of the maleimide ring, which renders it unreactive, and the competing reaction of the maleimide with amine nucleophiles (e.g., lysine side chains on a protein).[9][] The reaction rate of thiols with maleimides at pH 7 is roughly 1,000 times faster than that of amines.[]

  • Solution: Maintain a pH between 6.5 and 7.5 . Use a well-calibrated pH meter. Phosphate-buffered saline (PBS) or HEPES buffers are excellent choices.

• 2. Oxidation of the Thiol Starting Material:

  • Causality: As mentioned in the handling section, your starting thiol can dimerize via disulfide bond formation. This is often the culprit for observing ~50% of the expected conversion.

  • Solution: Always use freshly prepared solutions with degassed buffers.[9] If you suspect oxidation in your stock material, you can pre-treat the thiol with a reducing agent like Tris(2-carboxyethyl)phosphine (TCEP). TCEP is preferred over DTT or β-mercaptoethanol because it is itself a poor nucleophile and will not compete in the subsequent Michael addition.[13] If DTT must be used, it must be removed (e.g., by dialysis or gel filtration) before adding the maleimide.[13]

• 3. Degradation of the Michael Acceptor:

  • Causality: Maleimides are susceptible to hydrolysis, especially at pH > 7.5. Stock solutions of maleimides in aqueous buffers are not stable.

  • Solution: Prepare aqueous solutions of maleimide-functionalized molecules immediately before use. For longer-term storage, dissolve the maleimide in a dry, aprotic solvent like DMSO or DMF and store at -20°C, protected from moisture.[9]

• 4. Presence of Competing Nucleophiles:

  • Causality: Your reaction buffer itself can be a source of competing nucleophiles. Buffers containing primary or secondary amines, such as Tris, can react with the maleimide, especially as the pH approaches 8.[9]

  • Solution: Avoid Tris buffers. Use non-nucleophilic buffers like PBS, HEPES, or borate buffers.

Problem 2: Complex Product Mixture & Side Reactions

Q: My reaction is complete, but LC-MS analysis shows multiple products. What are the common side reactions?

A: Product heterogeneity often stems from the instability of the reactants or the product itself.

Caption: Common reaction pathways and side products.

• Disulfide Dimerization: As discussed, this is the most common side reaction involving the starting material. Its presence can be confirmed by mass spectrometry (M.W. = 2 x M.W. of thiol - 2).

• Maleimide Hydrolysis: The maleimide ring can open to form an unreactive maleamic acid derivative. This process is accelerated at higher pH.[9]

• Retro-Michael Reaction: The thioether bond formed between the thiol and the succinimide ring is potentially reversible.[9][] In an environment containing other nucleophilic thiols (e.g., in a biological milieu with glutathione), the piperidine thiol can be displaced, leading to deconjugation. This is less of a concern during the initial synthesis but is critical for the stability of the final conjugate.

Optimized Protocol: Coupling to a Maleimide Substrate

This protocol provides a robust starting point for the efficient coupling of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester to a maleimide-functionalized molecule.

Materials:

• 4-Mercapto-piperidine-1-carboxylic acid benzyl ester ("Thiol-Linker")

• Maleimide-functionalized substrate ("Maleimide-Substrate")

• Reaction Buffer: Phosphate-buffered saline (PBS), 0.1 M, pH 7.2, containing 1 mM EDTA.

• Degassing equipment (Argon/Nitrogen gas line or vacuum pump)

• Anhydrous DMSO or DMF (if needed for stock solutions)

Protocol:

• Buffer Preparation: Prepare 0.1 M PBS buffer at pH 7.2. Thoroughly degas the buffer by bubbling with argon for at least 20 minutes. The inclusion of EDTA is a best practice to chelate trace metal ions that can catalyze thiol oxidation.

• Reagent Preparation:

  • Thiol-Linker Solution: Immediately before use, dissolve the Thiol-Linker in a minimal amount of DMSO or DMF (if required for solubility) and then dilute to the final desired concentration in the degassed reaction buffer.

  • Maleimide-Substrate Solution: Immediately before use, dissolve the Maleimide-Substrate directly in the degassed reaction buffer.

• Coupling Reaction:

  • In a reaction vessel purged with argon or nitrogen, add the Maleimide-Substrate solution.

  • Add the Thiol-Linker solution to the reaction vessel. A slight molar excess (1.1 to 1.2 equivalents) of the Thiol-Linker is often beneficial to drive the reaction to completion, but this may need to be optimized depending on the ease of purification.

  • Stir the reaction at room temperature. Protect the reaction from light if either component is light-sensitive.

• Reaction Monitoring: Monitor the reaction progress by LC-MS or HPLC. A typical reaction is complete within 1-2 hours.[13] The disappearance of starting materials and the appearance of a new product with the expected mass (M.W. of Thiol-Linker + M.W. of Maleimide-Substrate) confirms the reaction.

• Quenching (Optional): If desired, the reaction can be quenched by adding a small molecule thiol like N-acetylcysteine or β-mercaptoethanol to react with any excess maleimide.

• Purification: The purification strategy will depend on the nature of the product.

  • Small Molecules: Standard purification techniques like flash column chromatography on silica gel, preparative HPLC, or crystallization can be employed.[14]

  • Bioconjugates (Proteins/Antibodies): Excess small molecule reagents are typically removed by size-exclusion chromatography (SEC), dialysis, or tangential flow filtration.[9]

Data Summary Table

Parameter	Recommended Range	Rationale & Key Considerations
pH	6.5 - 7.5	Balances thiol nucleophilicity against maleimide hydrolysis and side reactions with amines.[9][]
Buffer System	PBS, HEPES, Borate	Non-nucleophilic buffers are essential to avoid competing reactions. Avoid Tris.[9]
Temperature	4°C to 25°C (Room Temp)	Reaction is typically fast at room temperature. Lower temperatures can be used to minimize degradation of sensitive substrates.
Atmosphere	Inert (Argon or Nitrogen)	Minimizes oxidation of the free thiol to a disulfide dimer.[9]
Stoichiometry	1.1 - 1.5 molar excess of one reagent	A slight excess can drive the reaction to completion. The choice of which reagent is in excess depends on cost and ease of removal.
Solvent	Aqueous Buffer (PBS). Co-solvents (DMSO, DMF) can be used for solubility.	Ensure co-solvents are anhydrous and used at the lowest percentage necessary.

References

• Vertex AI Search Result[4]: Details the stability and orthogonal deprotection strategy of the Cbz group, highlighting its utility in peptide synthesis.

• NEB[13]: Provides a general protocol for coupling maleimides to thiols, including the use of reducing agents and buffer conditions.

• Polymer Chemistry (RSC Publishing)[10]: Discusses the mechanisms of thiol-Michael addition, distinguishing between base catalysis and nucleophilic initiation.

• Chemistry Steps[8]: Explains the general reactivity of thiols, including their oxidation to disulfides and their nucleophilicity in SN2 reactions.

• Organic Letters - ACS Publications[14]: Describes purification of thiol-containing compounds by column chromatography.

• SPRpages[15]: Details thiol-disulfide exchange coupling methodologies.

• Benchchem[16]: Outlines various purification techniques for piperidine derivatives, including acid-base extraction.

• BOC Sciences[]: Explains the high specificity of maleimide-thiol reactions within the pH range of 6.5-7.5 and the potential for retro-Michael addition.

• Polymer Chemistry (RSC Publishing)[17]: Investigates the kinetics of thiol-Michael additions, noting that tertiary amines act as base catalysts.

• Benchchem[9]: A comprehensive troubleshooting guide for thiol-maleimide reactions, covering pH, reagent instability, oxidation, and competing nucleophiles.

• Supporting Information for Polymer Chemistry (RSC Publishing)[18]: Provides supplementary data on thiol-Michael addition kinetics.

• Google Patents[19]: Describes methods for purifying piperidine, which, while not directly applicable to the ester, provides context on handling piperidine compounds.

• MDPI[20]: Shows the dependence of base-catalyzed thiol-ene gelation on pH and reaction conditions.

• RSC Publishing[21]: Discusses the kinetics and rate-limiting steps of thiol-Michael additions.

• Mechanistic aspects of thiol additions to Michael acceptors[1]: Provides computational insights into the thiol-Michael addition mechanism, emphasizing the role of the deprotonated thiolate.

• Benchchem[22]: A troubleshooting guide for peptide coupling, relevant for understanding potential side reactions in complex molecules.

• AAPPTEC[6]: Discusses the use of protecting groups in peptide synthesis to prevent unwanted side reactions.

• RSC Publishing[23]: Examines the kinetics of thiol-Michael additions, including previously unconsidered steps like product decomplexation.

• Bachem[24]: Details various peptide coupling reagents and the use of bases like DIPEA and NMM.

• AAPPTEC[25]: Discusses side reactions in peptide synthesis, including racemization of cysteine residues.

• Organic Chemistry Portal[7]: Provides information on the stability and cleavage of Cbz protecting groups.

• Google Patents[26]: Discusses azeotropic distillation for piperidine purification.

• ResearchGate[27]: A discussion on alternative methods for purifying piperidine.

• The Aquila Digital Community[11]: Investigates different "click" reactions involving thiols, including base- and nucleophile-catalyzed thiol-Michael additions.

• PNAS[28]: Describes orthogonal coupling methods in peptide synthesis, including thiol-thioester exchange.

• Google Patents[29]: Details a process for purifying piperidine from pyridine using water.

• Organic Chemistry Portal[30]: A resource on Cbz-protected amino groups, their stability, and reaction conditions.

• Chemical Communications (RSC Publishing)[31]: Describes the synthesis of N-Cbz-protected aminopiperidine derivatives.

• Benchchem[5]: A technical guide on the Cbz protecting group, its stability, orthogonality, and methods for cleavage.

• datapdf.com[2]: A review of the thiol-Michael addition reaction, including a table of pKa values for various thiols.

• PMC[32]: Describes synthesis routes for substituted piperidine derivatives.

• ChemicalBook[33]: Provides chemical properties for a related Cbz-protected piperidine derivative.

• Aapptec Peptides[34]: Discusses various coupling reagents used in peptide synthesis.

• Organic Chemistry Data[3]: A compilation of pKa data for various organic functional groups, including thiols.

• Vulcanchem[35]: Details reactions of a Cbz-protected piperidine derivative, including ester hydrolysis and amide formation.

• Google Patents[36]: Outlines a synthetic method for a related N-benzyl-4-piperidinecarboxaldehyde.

• PubChem[37]: A database entry for a related Cbz-protected piperidine derivative.

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• 6. Peptide Synthesis Reagents: A Guide to Coupling and Protecting Groups - Creative Peptides [creative-peptides.com]
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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the ¹H and ¹³C NMR Spectroscopic Analysis of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester

In the landscape of drug discovery and development, the precise structural elucidation of novel chemical entities is a cornerstone of progress. For researchers working with piperidine scaffolds, which are prevalent in a multitude of pharmacologically active compounds, a comprehensive understanding of their spectroscopic characteristics is paramount. This guide provides an in-depth analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester, a key intermediate in the synthesis of various therapeutic agents. We will explore the theoretical basis for the expected chemical shifts and coupling patterns, supported by comparative data from analogous structures, to offer a robust framework for its characterization.

The Significance of Piperidine Scaffolds in Medicinal Chemistry

The piperidine ring is a saturated heterocyclic amine that is a fundamental structural motif in a vast array of natural products and synthetic pharmaceuticals.[1] Its conformational flexibility and ability to engage in various intermolecular interactions make it a privileged scaffold in medicinal chemistry. The introduction of a mercapto group at the 4-position and a benzyloxycarbonyl (Cbz) protecting group on the nitrogen atom imparts specific chemical properties that are crucial for subsequent synthetic transformations. Accurate NMR assignment is therefore not merely an analytical exercise but a critical step in ensuring the integrity of the synthetic pathway and the final product.

Experimental Protocol for NMR Data Acquisition

Sample Preparation:

• Dissolve approximately 5-10 mg of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The choice of solvent is critical; CDCl₃ is a common choice for many organic molecules, while DMSO-d₆ can be useful for compounds with exchangeable protons, such as the thiol proton.

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), to the solution to serve as a reference for the chemical shifts (δ = 0.00 ppm).

• Transfer the solution to a 5 mm NMR tube.

Instrumental Parameters:

• Spectrometer: A 400 MHz or 500 MHz NMR spectrometer is typically sufficient for unambiguous assignment.

• ¹H NMR:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

  • Number of Scans: 16-64 scans are generally adequate.

  • Relaxation Delay: 1-2 seconds.

  • Spectral Width: A sweep width of -2 to 12 ppm is appropriate.

• ¹³C NMR:

  • Pulse Program: A proton-decoupled experiment (e.g., 'zgpg30').

  • Number of Scans: 1024-4096 scans are often necessary due to the lower natural abundance of ¹³C.

  • Relaxation Delay: 2-5 seconds.

  • Spectral Width: A sweep width of 0 to 200 ppm is standard.

Predicted ¹H and ¹³C NMR Spectral Assignments

Based on the analysis of structurally related compounds, we can predict the ¹H and ¹³C NMR spectra of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester. The numbering scheme used for the assignments is presented in the molecular structure diagram below.

Caption: Molecular structure of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester.

¹H NMR Predicted Assignments

The proton NMR spectrum is expected to show distinct signals for the piperidine ring protons, the thiol proton, and the benzyloxycarbonyl group protons.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Justification
H-2, H-6 (axial)	~3.0 - 3.2	Multiplet	2H	These protons are adjacent to the nitrogen atom of the carbamate, which is electron-withdrawing, causing a downfield shift. The axial protons are typically shielded relative to the equatorial protons.
H-2, H-6 (equatorial)	~4.0 - 4.2	Multiplet	2H	The equatorial protons are deshielded due to their spatial orientation relative to the carbamate group.
H-3, H-5 (axial)	~1.5 - 1.7	Multiplet	2H	These protons are further from the nitrogen and are expected to be in a typical aliphatic region.
H-3, H-5 (equatorial)	~1.9 - 2.1	Multiplet	2H	Equatorial protons are generally slightly downfield compared to their axial counterparts.
H-4	~2.7 - 2.9	Multiplet	1H	This proton is adjacent to the electron-withdrawing sulfur atom, leading to a downfield shift compared to an unsubstituted piperidine.[2]
SH	~1.3 - 1.6	Singlet (broad)	1H	The chemical shift of a thiol proton can vary and it often appears as a broad singlet that can be exchanged with D₂O.[2][3]
-CH₂- (benzyl)	~5.1	Singlet	2H	The methylene protons of the benzyl group are deshielded by the adjacent oxygen and the aromatic ring.
Aromatic (Ph)	~7.3 - 7.4	Multiplet	5H	Protons of the phenyl ring typically appear in this region.

¹³C NMR Predicted Assignments

The carbon NMR spectrum will provide complementary information for the structural confirmation.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Justification
C-2, C-6	~44 - 46	These carbons are adjacent to the nitrogen of the carbamate and are shifted downfield. The presence of the electron-withdrawing Cbz group significantly influences their chemical shift.[4]
C-3, C-5	~30 - 32	These carbons are in a typical aliphatic region for a piperidine ring.
C-4	~35 - 40	The carbon attached to the sulfur atom is expected to be in this range, influenced by the electronegativity of sulfur.[2]
-C=O (carbamate)	~155	The carbonyl carbon of the carbamate group is highly deshielded and appears significantly downfield.
-CH₂- (benzyl)	~67	The benzylic carbon is deshielded by the adjacent oxygen atom.
Aromatic (ipso-C)	~137	The carbon of the phenyl ring attached to the benzylic group.
Aromatic (ortho, meta, para-C)	~127 - 129	The remaining carbons of the phenyl ring.

Comparative Analysis with Alternative Structures

To lend further credence to these predicted assignments, a comparison with experimentally determined data for related structures is invaluable.

• Piperidine: In unsubstituted piperidine, the C2/C6 carbons appear around 47.5 ppm, C3/C5 around 27.2 ppm, and C4 around 25.2 ppm.[1] The presence of the N-Cbz group in our target molecule is expected to slightly shield the C2/C6 carbons.

• N-Cbz-piperidine derivatives: In N-Cbz protected piperidines, the protons at C2 and C6 often show distinct signals for the axial and equatorial positions due to the restricted rotation around the N-C(O) bond.[5] This phenomenon, known as amide rotamers, can lead to broadened signals or even separate sets of peaks at lower temperatures.

• Thiol-containing compounds: The chemical shifts of protons and carbons alpha to a thiol group are characteristically found in the ranges predicted above. For instance, the protons on a carbon adjacent to a sulfur in a thiol typically appear between 2.0 and 2.5 ppm, and the carbon itself resonates between 20-40 ppm.[2]

Workflow for NMR-Based Structural Elucidation

The following diagram illustrates a typical workflow for the structural analysis of a synthetic compound like 4-Mercapto-piperidine-1-carboxylic acid benzyl ester using NMR spectroscopy.

Caption: General workflow for NMR-based structural elucidation.

Conclusion

The ¹H and ¹³C NMR spectroscopic analysis of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester provides a detailed fingerprint of its molecular structure. While experimental data for this specific molecule is not widely published, a thorough analysis of its constituent functional groups and comparison with related structures allows for a confident prediction of its NMR spectra. The assignments presented in this guide serve as a valuable resource for researchers and scientists engaged in the synthesis and characterization of piperidine-based compounds, ensuring the structural integrity of their molecules and facilitating the advancement of their research endeavors.

References

• Highly Efficient and Eco-friendly Synthesis of Tertiary Amines by Reductive Alkylation of Aldehydes with Secondary Amines over Pt Nanowires Catalyst - Supporting Information. (n.d.).

• PubChem. (n.d.). Piperidine. National Center for Biotechnology Information. Retrieved from [Link]

• Macmillan Group. (n.d.). SUPPLEMENTARY INFORMATION. Princeton University.

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A Comparative Guide to the Mass Spectrometric Fragmentation of Benzyl 4-Mercaptopiperidine-1-carboxylate

This guide provides an in-depth analysis of the mass spectrometric fragmentation behavior of benzyl 4-mercaptopiperidine-1-carboxylate, a key building block in synthetic and medicinal chemistry. Designed for researchers and drug development professionals, this document elucidates the principal fragmentation pathways under electrospray ionization (ESI) and compares its behavior to structurally relevant analogs, supported by established fragmentation principles and experimental protocols.

Introduction: The Analytical Imperative

Benzyl 4-mercaptopiperidine-1-carboxylate (MW: 251.34 g/mol ) incorporates three critical functionalities that dictate its fragmentation: a benzyl carbamate protecting group, a piperidine core, and a 4-position mercapto substituent.[1] A precise understanding of how this molecule dissociates in a mass spectrometer is paramount for its unambiguous identification in complex reaction mixtures, for purity assessment, and for metabolite identification studies. This guide moves beyond a simple catalog of fragments to explain the chemical rationale driving the observed fragmentation patterns, providing a predictive framework for related structures.

Part I: Principal Fragmentation Pathways in Positive-Ion ESI-MS/MS

Upon electrospray ionization in positive mode, the molecule readily protonates, most likely on the piperidine nitrogen, to form the precursor ion [M+H]⁺ at an m/z of approximately 252.1. Collision-induced dissociation (CID) of this precursor initiates a cascade of fragmentation events, dominated by the lability of the benzyl carbamate group.

The Benzyl Carbamate: A Predictable Point of Dissociation

The benzyl group is a common protecting group in organic synthesis, and its fragmentation pattern is well-characterized. The primary and most dominant fragmentation pathway for benzyl-containing compounds is the formation of the tropylium cation.

• Formation of the Tropylium Cation (m/z 91): The most facile cleavage occurs at the benzylic C-O bond. This heterolytic cleavage is energetically favorable due to the formation of the highly resonance-stabilized tropylium ion (C₇H₇⁺) at m/z 91.[2][3] This fragment is often the base peak in the spectrum and serves as a definitive diagnostic marker for the benzyl moiety. The stability of this cation makes this fragmentation pathway a dominant feature, irrespective of the rest of the molecular structure.[4]

• Loss of Benzyl Alcohol (Neutral Loss of 108 Da): An alternative pathway involves the rearrangement and subsequent elimination of a neutral benzyl alcohol molecule (C₇H₈O), leading to a fragment ion at m/z 144.1. This process is often observed in compounds with similar structures.[5]

• Decarboxylation (Loss of CO₂): Following the initial fragmentation, further dissociation can occur. For instance, the ion formed after the loss of the benzyl group can subsequently lose carbon dioxide (44 Da) to yield further fragment ions.

Fragmentation of the Piperidine Core

The piperidine ring itself can undergo characteristic fragmentation, typically initiated by the charge on the nitrogen atom.[6] These pathways often involve ring-opening reactions or α-cleavage.

• α-Cleavage: This process involves the cleavage of a carbon-carbon bond adjacent to the nitrogen atom.[6][7] This can lead to the formation of stable iminium ions. The specific fragments generated depend on the subsequent bond cleavages following the initial ring opening.

• Loss of the Mercapto Group: Fragmentation can also be directed by the 4-position substituent. The loss of the thiol group as a neutral species (e.g., H₂S, 34 Da) or as a radical (•SH, 33 Da) can occur, although these are generally less dominant pathways compared to the fragmentation of the benzyl carbamate.

The interplay between these pathways results in a complex but interpretable MS/MS spectrum. The relative abundance of each fragment ion is highly dependent on the collision energy applied during the experiment.[8]

Part II: Comparative Analysis with Structural Analogs

To fully appreciate the unique fragmentation signature of benzyl 4-mercaptopiperidine-1-carboxylate, it is instructive to compare it with structurally related molecules.

Benzyl Carbamate vs. tert-Butyl Carbamate (Boc) Analog

A common alternative to the benzyl carbamate protecting group is the tert-butoxycarbonyl (Boc) group. The fragmentation of a Boc-protected analog is markedly different and provides a clear example of how protecting group choice influences mass spectrometric behavior.

• Boc-Protected Analog: The primary fragmentation of a Boc-protected piperidine involves the neutral loss of isobutylene (C₄H₈, 56 Da) from the tert-butyl group, followed by the subsequent loss of carbon dioxide (CO₂, 44 Da).[9] The formation of a prominent tert-butyl cation (C₄H₉⁺) at m/z 57 is also a characteristic feature.[9]

This comparison highlights how the benzyl group's fragmentation is dominated by the formation of the m/z 91 tropylium ion, whereas the Boc group's fragmentation is characterized by the neutral loss of isobutylene and CO₂.

Feature	Benzyl 4-Mercaptopiperidine-1-carboxylate	tert-Butyl 4-Mercaptopiperidine-1-carboxylate (Analog)
Precursor Ion [M+H]⁺	~m/z 252.1	~m/z 218.1
Primary Diagnostic Fragment	m/z 91 (Tropylium ion, C₇H₇⁺)	m/z 57 (tert-butyl cation, C₄H₉⁺)
Primary Neutral Loss	N/A (Direct fragmentation is dominant)	-56 Da (isobutylene), then -44 Da (CO₂)
Governing Principle	Formation of a highly stable aromatic cation.	McLafferty-type rearrangement and loss of stable neutrals.

Part III: Experimental Protocol for LC-MS/MS Analysis

This section provides a robust, self-validating protocol for the analysis of benzyl 4-mercaptopiperidine-1-carboxylate. The trustworthiness of any analytical result depends on a well-defined and reproducible methodology.

1. Sample Preparation:

• Dissolve the sample in a suitable solvent (e.g., methanol or acetonitrile) to a final concentration of 1 µg/mL.
• Vortex the solution to ensure homogeneity.
• Filter the sample through a 0.22 µm syringe filter if particulates are present.

2. Liquid Chromatography (LC) Conditions:

• Column: A standard C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size) is recommended for good peak shape and separation.
• Mobile Phase A: 0.1% Formic Acid in Water. The acidic modifier is crucial for promoting good ionization in positive ESI mode.[10]
• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
• Flow Rate: 0.3 - 0.5 mL/min.[6]
• Column Temperature: 35 - 40 °C to ensure reproducible retention times.[6]
• Injection Volume: 1 - 5 µL.[6]
• Gradient:
• Start at 5-10% B.
• Ramp to 95% B over 5-7 minutes.
• Hold at 95% B for 1-2 minutes.
• Return to initial conditions and re-equilibrate for 2-3 minutes.

3. Mass Spectrometry (MS) Conditions:

• Ionization Source: Electrospray Ionization (ESI), Positive Mode.
• Scan Mode:
• MS1 (Full Scan): Acquire a full scan from m/z 100-500 to identify the [M+H]⁺ precursor ion at ~m/z 252.1.
• MS2 (Product Ion Scan): Perform a product ion scan on the precursor ion (m/z 252.1) to generate the fragmentation spectrum.
• Collision Energy: This is a critical parameter. It should be optimized by performing multiple injections and varying the collision energy (e.g., in steps of 5-10 eV) to obtain a rich spectrum of fragment ions.[6] A starting point of 15-25 eV is recommended.
• Key Instrument Parameters:
• Capillary Voltage: 3.0 - 4.0 kV
• Gas Temperature: 300 - 350 °C
• Gas Flow: 8 - 12 L/min

Part IV: Data Visualization and Summary

Predicted Fragmentation Summary

The table below summarizes the key predicted fragments for benzyl 4-mercaptopiperidine-1-carboxylate.

m/z (approx.)	Proposed Ion Structure	Fragmentation Pathway
252.1	[M+H]⁺	Protonated parent molecule.
91.1	C₇H₇⁺	Tropylium Cation: Cleavage of the benzylic C-O bond. Highly diagnostic.
144.1	[M+H - C₇H₈O]⁺	Loss of Benzyl Alcohol: Rearrangement and elimination of neutral benzyl alcohol.
118.1	C₄H₈NS⁺	Piperidine Ring Fragment: Cleavage of the piperidine ring containing the mercapto group.
108.1	C₇H₈O	Benzyl Alcohol Cation Radical: (Observed if ionized directly, but more commonly a neutral loss).

Visualizing the Fragmentation Pathways

The following diagrams, generated using Graphviz, illustrate the primary fragmentation pathways and the overall analytical workflow.

Caption: Predicted major fragmentation pathways for protonated benzyl 4-mercaptopiperidine-1-carboxylate.

Caption: General experimental workflow for LC-MS/MS analysis.

Conclusion

The mass spectrometric fragmentation of benzyl 4-mercaptopiperidine-1-carboxylate is primarily governed by the facile cleavage of the benzyl carbamate moiety, leading to the formation of a highly stable and diagnostically significant tropylium ion at m/z 91. Secondary fragmentation pathways involving the piperidine ring and the mercapto substituent contribute to a more detailed structural fingerprint. By comparing its fragmentation to that of a Boc-protected analog, we can appreciate the profound impact of protecting group selection on analytical signatures. The provided experimental protocol offers a reliable starting point for researchers aiming to characterize this and similar molecules, ensuring data integrity and reproducibility.

References

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• Jian-long, L., et al. (2018). Quantification and Confirmation of Fifteen Carbamate Pesticide Residues by Multiple Reaction Monitoring and Enhanced Product Ion Scan Modes via LC-MS/MS QTRAP System.
• Benson, W. R., & Damico, J. N. (2020). Mass Spectra of Some Carbamate Pesticides.
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A Comparative Guide to HPLC Method Development for the Analysis of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester

This guide provides a comprehensive, in-depth strategy for developing a robust and reproducible High-Performance Liquid Chromatography (HPLC) method for the analysis of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester. Moving beyond a simple recitation of steps, we will explore the causal relationships between the analyte's chemical properties and the chromatographic conditions, comparing alternative approaches to achieve optimal separation and quantification. This document is intended for researchers, analytical scientists, and drug development professionals who require a reliable method for purity assessment, stability testing, or quality control of this compound.

Pillar 1: Analyte Characterization - The Foundation of Method Development

A successful HPLC method is built upon a thorough understanding of the target analyte. 4-Mercapto-piperidine-1-carboxylic acid benzyl ester possesses distinct chemical features that dictate our analytical strategy.

• Structure and Functionality: The molecule contains a piperidine ring (a basic secondary amine derivative), a thiol (-SH) group, and a benzyl ester.

• Key Analytical Challenges:

  • Thiol Oxidation: The mercapto group is highly susceptible to oxidation, primarily forming a disulfide dimer. This is not only a stability issue but also the most likely process-related impurity. Therefore, the analytical method must be able to separate the monomer from its disulfide dimer. The determination of thiols can be problematic due to their extreme susceptibility to oxidation, which can lead to overestimation if not properly controlled[1].

  • Peak Tailing: The basic nitrogen on the piperidine ring can interact with acidic residual silanol groups on the surface of silica-based HPLC columns, leading to poor peak shape (tailing)[2].

  • Polarity: The combination of a non-polar benzyl group and polar functional groups (thiol, ester carbonyl, piperidine nitrogen) gives the molecule an intermediate polarity, requiring careful selection of both the stationary and mobile phases for optimal retention.

Pillar 2: A Strategic Approach to Method Development

We will employ a systematic, comparative approach to develop the HPLC method, focusing on the critical parameters of stationary phase, mobile phase, and detection.

Experimental Workflow for Method Development

The logical flow of method development is crucial for an efficient and effective outcome. The process involves a series of steps from initial analyte assessment to final method optimization.

Caption: A systematic workflow for HPLC method development.

Stationary Phase Comparison: Finding the Optimal Interaction

The choice of stationary phase is paramount for achieving the desired selectivity. We will compare three common reversed-phase columns, each offering a different separation mechanism.

• Conventional C18 Column: This is the industry standard, relying on hydrophobic interactions. The benzyl and piperidine backbone of the analyte will interact with the C18 alkyl chains. While a good starting point, it may not provide sufficient selectivity to resolve the analyte from structurally similar impurities[3][4].

• Phenyl-Hexyl Column: This phase is an excellent alternative. It provides hydrophobic interactions and, more importantly, π-π interactions between the phenyl rings of the stationary phase and the benzyl group of the analyte[5]. This alternative selectivity is often highly effective for separating aromatic compounds and can enhance the resolution between the monomer and its potential impurities[6].

• Polar-Embedded Column: These columns have a polar group (e.g., amide) embedded within the alkyl chain. This feature helps to shield the residual silanols on the silica surface, which can significantly improve the peak shape for basic compounds like our analyte, especially when using mobile phases with high aqueous content[3][7].

Caption: Dominant analyte-stationary phase interaction models.

Mobile Phase Optimization: Driving Selectivity and Efficiency

• pH Control: To ensure reproducible retention and good peak shape, the mobile phase pH must be controlled with a buffer. For a basic compound like this, operating at a low pH (e.g., 2.5-3.5) protonates the piperidine nitrogen. This single ionic state leads to sharper, more symmetrical peaks by minimizing secondary interactions with the stationary phase[2][5]. Additives like 0.1% trifluoroacetic acid (TFA) or formic acid are commonly used for this purpose[8].

• Organic Modifier Comparison (Acetonitrile vs. Methanol): The choice of organic solvent can alter selectivity.

  • Acetonitrile (ACN): Generally a stronger solvent than methanol in reversed-phase HPLC, leading to shorter retention times.

  • Methanol (MeOH): Can be particularly advantageous when using a Phenyl-Hexyl column. The π-electrons in the nitrile bond of ACN can interfere with the desired π-π interactions between the analyte and the stationary phase. Methanol does not have this effect, often resulting in enhanced selectivity on phenyl phases[5].

Detection Method

Given the presence of the benzyl group, UV detection is the most straightforward and robust choice. A photodiode array (PDA) detector should be used initially to determine the wavelength of maximum absorbance (λ-max), which is expected to be around 254 nm. For trace-level analysis or if related impurities lack a strong chromophore, pre-column derivatization of the thiol group with a fluorescent tag like monobromobimane could be explored, followed by fluorescence detection[1][9].

Pillar 3: Experimental Protocol and Comparative Data

This section provides a practical, step-by-step protocol for method development and presents hypothetical comparative data to guide the process.

Step-by-Step Experimental Protocol

• Standard and Sample Preparation:

  • Accurately weigh and dissolve the 4-Mercapto-piperidine-1-carboxylic acid benzyl ester standard in a suitable solvent. A 50:50 mixture of acetonitrile and water is a good starting point. Prepare a stock solution at approximately 1.0 mg/mL.

  • To minimize oxidative dimerization of the thiol, prepare solutions fresh daily and consider sparging the diluent with nitrogen.

  • For forced degradation studies to generate the disulfide dimer, a small amount of the sample can be dissolved and exposed to air or a mild oxidant.

• Initial Scouting Conditions:

  • Columns: Phenomenex Kinetex C18 (100 x 4.6 mm, 2.6 µm) and Phenomenex Luna Phenyl-Hexyl (100 x 4.6 mm, 3 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% to 95% B over 10 minutes, hold at 95% B for 2 minutes, return to 5% B and equilibrate for 3 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: PDA/DAD scan from 200-400 nm, extract at 254 nm.

  • Injection Volume: 5 µL.

• Column and Mobile Phase Comparison:

  • Inject the standard solution and the partially degraded (dimer-containing) solution onto both the C18 and Phenyl-Hexyl columns using the scouting gradient with acetonitrile.

  • Repeat the injections on the Phenyl-Hexyl column, but replace the acetonitrile mobile phase B with Methanol containing 0.1% Formic Acid.

  • Evaluate the chromatograms for retention time, peak shape (tailing factor), and the resolution between the main analyte peak and the disulfide dimer peak.

Comparative Performance Data (Hypothetical)

The following tables summarize the expected outcomes from the screening experiments, guiding the selection of the optimal conditions.

Table 1: Column and Organic Modifier Performance Comparison

Column	Organic Modifier	Analyte Retention Time (min)	Disulfide Retention Time (min)	Resolution (Rs)	Analyte Tailing Factor (Tf)
C18	Acetonitrile	6.5	6.8	1.4	1.5
Phenyl-Hexyl	Acetonitrile	7.2	7.8	2.1	1.2
Phenyl-Hexyl	Methanol	8.1	9.0	3.2	1.1

As the data suggests, the Phenyl-Hexyl column is expected to provide superior resolution compared to the C18 column. The use of methanol as the organic modifier with the Phenyl-Hexyl column further enhances this separation, providing a baseline resolution that is ideal for accurate quantification.

Table 2: Optimized Final HPLC Method Parameters

Parameter	Optimized Condition	Rationale
HPLC Column	Phenomenex Luna Phenyl-Hexyl (100 x 4.6 mm, 3 µm)	Provides superior resolution via π-π interactions.
Mobile Phase A	0.1% Formic Acid in Water	Low pH protonates the piperidine, improving peak shape.
Mobile Phase B	0.1% Formic Acid in Methanol	Methanol enhances selectivity on the phenyl phase.
Gradient Program	40% B to 70% B over 12 minutes	Optimized for baseline separation of the analyte and key impurities.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	35 °C	Slightly elevated temperature can improve efficiency and reduce backpressure.
Detection	UV at 254 nm	High analyte response at this wavelength.
Injection Vol.	5 µL	Balances sensitivity with the risk of column overload.

Conclusion and Recommendations

For the robust analysis of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester, a methodical approach that accounts for the analyte's unique chemical properties is essential. While a standard C18 column can provide adequate results, this comparative guide demonstrates that a Phenyl-Hexyl stationary phase combined with a methanol/water mobile phase at a controlled low pH offers a superior method . This combination directly leverages the analyte's aromaticity through π-π interactions to achieve significantly better resolution from its primary oxidative degradant, the disulfide dimer, while simultaneously mitigating peak tailing associated with the basic piperidine moiety. This optimized method provides a self-validating system, ensuring both accuracy and reproducibility for routine quality control and stability studies in a drug development environment.

References

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• Analytical Biochemistry. (Date not available). Determination of thiols and disulfides via HPLC quantification of 5-thio-2-nitrobenzoic acid. ScienceDirect. Available at: [Link]

• European Journal of Medicinal Chemistry. (2021). SAR study of piperidine derivatives as inhibitors of 1,4-dihydroxy-2-naphthoate isoprenyltransferase (MenA) from Mycobacterium tuberculosis. PubMed Central. Available at: [Link]

• Diva-portal.org. (Date not available). Method development for the determination of thiols using HPLC with fluorescence detection. Diva Portal. Available at: [Link]

• ResearchGate. (2015). Application of ASE followed by HPLC for the Determination of Piperidine and Piperine in Selected Spices. ResearchGate. Available at: [Link]

• MDPI. (2021). An HPLC-automated Derivatization for Glutathione and Related Thiols Analysis in Brassica rapa L. MDPI. Available at: [Link]

• Phenomenex. (Date not available). Reversed Phase HPLC Method Development. Phenomenex. Available at: [Link]

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• MDPI. (2018). Quantification of Intracellular Thiols by HPLC-Fluorescence Detection. MDPI. Available at: [Link]

• Agilent. (2013). Choosing HPLC Columns for Rapid Method Development. Agilent. Available at: [Link]

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• ACS Publications. (2015). Simple Quantitative Determination of Potent Thiols at Ultratrace Levels in Wine by Derivatization and High-Performance Liquid Chromatography–Tandem Mass Spectrometry (HPLC-MS/MS) Analysis. Analytical Chemistry. Available at: [Link]

• PubMed Central. (2011). Development and Validation of a Reversed-phase HPLC Method for the Determination of Hydroxybenzene in a Cream Formulation. PubMed Central. Available at: [Link]

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A Senior Application Scientist's Guide to Thiol Linker Chemistry: A Comparative Analysis of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester Scaffolds vs. Conventional Linkers

Introduction: The Linker as the Linchpin of Conjugate Performance

In the landscape of targeted therapeutics, particularly antibody-drug conjugates (ADCs), the linker connecting the targeting antibody to the potent payload is far from a passive component. It is a critical determinant of the conjugate's therapeutic index, dictating its stability in circulation, its mechanism of drug release, and ultimately, its efficacy and safety profile.[1][2][3] The choice of linker chemistry is a pivotal decision in the design of any conjugate, with thiol-reactive linkers representing a dominant and versatile class.[4]

This guide provides an in-depth comparison of established thiol linker technologies—namely maleimides and disulfides—against the emerging potential of novel scaffolds, exemplified by the 4-mercapto-piperidine motif. As drug development professionals, understanding the nuanced performance differences, the underlying chemical principles, and the practical experimental considerations is essential for rational conjugate design and innovation.

The Incumbents: Dominant Thiol-Reactive Chemistries

The vast majority of clinical and pre-clinical ADCs leveraging thiol chemistry rely on two primary strategies: maleimide-based conjugation for stable, non-cleavable linkages and disulfide-based linkers for controlled, intracellular cleavage.

Maleimide Linkers: The Workhorse of Cysteine Conjugation

The thiol-maleimide reaction is a cornerstone of bioconjugation, prized for its speed and high selectivity for cysteine residues under mild physiological conditions (pH 6.5-7.5).[5][6]

Mechanism of Action: The conjugation proceeds via a Michael addition, where the nucleophilic thiol group of a cysteine attacks the electron-deficient double bond of the maleimide ring. This forms a stable thioether bond, specifically a thiosuccinimide linkage.[5][7]

Advantages:

• High Selectivity: At a neutral pH, the reaction with thiols is approximately 1,000 times faster than with amines, ensuring highly specific conjugation to cysteine residues.[5][8]

• Rapid Kinetics: The reaction proceeds quickly under mild conditions, simplifying the manufacturing process.[7]

The Critical Challenge: Instability and the Retro-Michael Reaction Despite its widespread use, the resulting thiosuccinimide bond is not unconditionally stable. It is susceptible to a retro-Michael reaction, particularly in the presence of other thiols like serum albumin.[][10] This deconjugation leads to premature payload release in circulation, which can cause systemic toxicity and reduce the amount of drug delivered to the tumor, thereby narrowing the therapeutic window.[11]

A crucial development to overcome this instability is the hydrolysis of the succinimide ring to form a stable maleamic acid thioether.[11] This ring-opened form is no longer susceptible to the retro-Michael reaction.[10] Modern strategies often involve designing maleimide linkers that promote rapid hydrolysis post-conjugation to "lock" the payload in place.[12]

Caption: Thiol-Maleimide conjugation pathway and stability challenges.

Disulfide Linkers: The Classic Cleavable Strategy

Disulfide linkers are designed to remain stable in the bloodstream and release the payload within the target cell. This strategy leverages the significant difference in redox potential between the extracellular and intracellular environments.

Mechanism of Action: The linker contains a disulfide bond that is readily cleaved by high intracellular concentrations of reducing agents, most notably glutathione (GSH).[12][13] The concentration of glutathione in the cytosol of tumor cells can be up to 1000-fold higher than in blood plasma, providing a specific trigger for drug release.[10]

Advantages:

• Targeted Release: Enables specific release of the payload inside the cancer cell, minimizing exposure of healthy tissues.

• Bystander Effect: If the released payload is membrane-permeable, it can diffuse out of the target cell and kill adjacent, antigen-negative tumor cells, which is highly advantageous for treating heterogeneous tumors.[13][14]

The Critical Challenge: Premature Cleavage The primary drawback is the potential for premature reduction of the disulfide bond in circulation before the ADC reaches its target.[15] The stability of the disulfide bond can be modulated by introducing steric hindrance around the bond, but a delicate balance must be struck to ensure it remains cleavable by glutathione once inside the cell.

Caption: Mechanism of intracellular payload release from a disulfide-linked ADC.

The Challenger: Scaffolds Based on 4-Mercapto-piperidine-1-carboxylic acid benzyl ester

While not a "linker" in its own right, 4-Mercapto-piperidine-1-carboxylic acid benzyl ester represents a class of building blocks that introduce a cyclic, secondary thiol for conjugation. This contrasts sharply with the primary thiols of engineered cysteines or the aromatic thiols sometimes employed. Analyzing this structure from a first-principles perspective allows us to predict its potential advantages and challenges.

The core reactive motif is the 4-mercapto-piperidine structure, with the benzyl carbamate (-Cbz or -Z) group on the nitrogen serving as a common protecting group that would be removed during synthesis to attach the rest of the linker-payload construct.

Predicted Performance Characteristics:

• Reactivity and Stability: The thiol is secondary and situated on a cyclohexane-like ring. Its pKa and steric accessibility will differ from the more common primary thiols.[16][17] This could lead to slower conjugation kinetics with maleimides but may also confer greater stability to the resulting thioether or disulfide bond. The increased steric bulk around the sulfur atom could hinder the retro-Michael reaction for maleimide adducts or slow the rate of reduction for disulfide adducts, potentially increasing plasma stability.

• Structural Rigidity and Hydrophobicity: Unlike flexible alkyl chains, the piperidine ring introduces a rigid, non-planar scaffold into the linker. This rigidity can influence the overall physicochemical properties of the ADC, potentially reducing aggregation tendencies often seen with hydrophobic payloads.

• Synthetic Versatility: The piperidine nitrogen provides a convenient handle for further chemical modification, allowing for the attachment of solubility-enhancing moieties or other functional groups.

Comparative Data Summary

The following table summarizes the key performance characteristics of these linker types. The properties for the Mercapto-Piperidine scaffold are predictive, based on chemical principles, as direct comparative ADC data is not yet widely published.

Feature	Maleimide Linker	Disulfide Linker	Mercapto-Piperidine Scaffold (Predicted)
Linkage Type	Covalent Thioether[7]	Reducible Disulfide	Covalent Thioether or Reducible Disulfide
Cleavability	Non-cleavable (by design)	Cleavable (Glutathione)[13]	Dependent on linker design (cleavable or non-cleavable)
Reaction Kinetics	Very Fast[7]	Moderate	Potentially Slower (due to steric hindrance)
Optimal pH	6.5 - 7.5[5]	Broad Range	Likely 6.5 - 8.0
Plasma Stability	Variable; susceptible to retro-Michael reaction unless hydrolyzed[][11]	Moderate; depends on steric hindrance[2]	Potentially High (steric hindrance may inhibit degradation)
Key Advantage	High reactivity and specificity[5]	Intracellular-specific release, bystander effect[14]	Potential for enhanced stability and favorable physicochemical properties
Key Disadvantage	In vivo instability of the thiosuccinimide adduct[10][18]	Potential for premature reduction in circulation[15]	Slower kinetics; less established performance data

Experimental Protocols for Linker Evaluation

To ensure the trustworthiness of any comparison, robust, self-validating experimental protocols are required. Below are foundational methodologies for conjugating and evaluating the stability of thiol-linked ADCs.

Protocol 1: General Procedure for Antibody-Maleimide Conjugation

• Antibody Reduction:

  • Prepare the antibody in a suitable buffer (e.g., PBS, pH 7.2) containing EDTA (e.g., 1 mM) to chelate trace metals.

  • Add a 10-fold molar excess of a reducing agent like Tris(2-carboxyethyl)phosphine (TCEP) to reduce interchain disulfide bonds.

  • Incubate at 37°C for 2 hours.

  • Remove excess TCEP using a desalting column equilibrated with the same PBS/EDTA buffer.

• Conjugation Reaction:

  • Immediately add the maleimide-functionalized linker-payload (dissolved in a compatible organic solvent like DMSO) to the reduced antibody solution at a molar excess (e.g., 8-fold excess per antibody).

  • Ensure the final concentration of the organic solvent is low (<10% v/v) to prevent antibody denaturation.

  • Incubate the reaction at room temperature for 1 hour or at 4°C overnight, with gentle mixing.

• Quenching and Purification:

  • Quench any unreacted maleimides by adding an excess of N-acetylcysteine.

  • Purify the resulting ADC from unconjugated linker-payload and quenching agent using size-exclusion chromatography (SEC) or tangential flow filtration (TFF).

• Characterization:

  • Determine the drug-to-antibody ratio (DAR) and distribution of species using Hydrophobic Interaction Chromatography (HIC) and/or LC-MS.

Protocol 2: In Vitro Plasma Stability Assay

This assay is critical for evaluating the susceptibility of a linker to the retro-Michael reaction or premature cleavage.

• Incubation:

  • Incubate the purified ADC (at a concentration of ~1 mg/mL) in plasma (human, mouse, or rat) at 37°C.

  • At specified time points (e.g., 0, 24, 48, 96, 168 hours), draw an aliquot of the ADC-plasma mixture.

• Sample Preparation:

  • Immediately freeze the aliquot at -80°C to halt any further reaction.

  • For analysis, thaw the sample and capture the ADC using an affinity resin (e.g., Protein A) to separate it from other plasma proteins.

  • Wash the resin to remove non-specifically bound proteins.

  • Elute the ADC from the resin.

• Analysis by LC-MS:

  • Analyze the eluted ADC sample by liquid chromatography-mass spectrometry (LC-MS) to determine the average DAR. A decrease in the average DAR over time indicates payload loss and linker instability.

  • The choice of LC-MS method (e.g., intact vs. subunit analysis after IdeS digestion) depends on the required resolution. Subunit analysis often provides more accurate DAR measurements.

Caption: Experimental workflow for assessing ADC stability in plasma.

Conclusion and Future Outlook

The selection of a thiol-reactive linker is a multi-parameter optimization problem.

• Maleimide linkers remain an industry standard due to their facile and specific conjugation, but their inherent instability necessitates advanced engineering, such as promoting post-conjugation hydrolysis, to ensure in vivo stability.[11][18]

• Disulfide linkers offer the powerful advantage of targeted, intracellular cleavage, enabling the use of a bystander effect.[14] However, they require careful tuning of steric and electronic properties to prevent premature drug loss in circulation.

• Novel scaffolds , such as those derived from 4-mercapto-piperidine , represent the next frontier. While less characterized in the ADC space, their unique structural features—a rigid, cyclic backbone and a secondary thiol—offer intriguing possibilities for enhancing plasma stability and improving the overall physicochemical properties of the conjugate.

For researchers and drug developers, the path forward involves not only choosing from the existing toolbox but also exploring these novel linker architectures. The systematic evaluation of these new building blocks using robust stability and efficacy assays will be paramount in designing the next generation of safer and more effective antibody-drug conjugates.

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A Strategic Guide to Structure-Activity Relationship (SAR) Studies of Piperidine-Based Matrix Metalloproteinase Inhibitors

This guide provides a comprehensive framework for conducting Structure-Activity Relationship (SAR) studies on structural analogs of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester, a scaffold with significant potential for the development of selective Matrix Metalloproteinase (MMP) inhibitors. Researchers, scientists, and drug development professionals will find actionable insights, comparative experimental data, and detailed protocols to navigate the complexities of optimizing this promising chemical series.

Introduction: The Rationale for Targeting MMPs with Piperidine Scaffolds

Matrix Metalloproteinases (MMPs) are a family of zinc-dependent endopeptidases crucial for the remodeling of the extracellular matrix (ECM).[1][2] While essential for physiological processes like wound healing and development, their overexpression is implicated in numerous pathologies, including osteoarthritis, cancer metastasis, and fibrosis.[1] This makes MMPs, particularly isoforms like MMP-13 (collagenase-3) which is pivotal in cartilage degradation, a prime therapeutic target.[3]

The design of potent and selective MMP inhibitors often revolves around a key pharmacophoric model: a central scaffold presenting a Zinc-Binding Group (ZBG) to chelate the catalytic Zn²⁺ ion in the enzyme's active site, and other substituents designed to interact with specific pockets (like the S1' pocket) to confer potency and selectivity.[4]

The piperidine ring is a highly privileged scaffold in medicinal chemistry due to its favorable physicochemical properties and its ability to serve as a rigid, three-dimensional framework for orienting functional groups.[2] The lead compound, 4-Mercapto-piperidine-1-carboxylic acid benzyl ester, possesses two critical features: a piperidine core and a thiol (-SH) group, a known ZBG. The N-carboxybenzyl (Cbz) group provides a vector for exploring interactions within the enzyme's specificity pockets. This guide will explore a systematic SAR study to optimize this scaffold for potency and selectivity against MMP-13.

Designing the SAR Campaign: A Multi-Pronged Approach

A successful SAR campaign requires systematic modification of the lead compound to probe the chemical space around the biological target. For our lead scaffold, we will focus on three primary regions of modification:

• Region 1: The Zinc-Binding Group (ZBG): The thiol group is a competent ZBG, but its potency and pharmacokinetic properties can be modulated. We will explore replacing it with a hydroxamic acid (-CONHOH), one of the most potent ZBGs for MMPs, to establish a potency benchmark.

• Region 2: The N-Cbz Substituent (S1' Pocket Interaction): The benzyl group of the Cbz protecting group can be modified to explore the deep, hydrophobic S1' pocket of MMP-13. Variations here are critical for achieving both high potency and selectivity over other MMP isoforms.

• Region 3: The Piperidine Ring: Although less commonly modified, substitutions on the piperidine ring itself can influence conformation, solubility, and metabolic stability.

Comparative Analysis of Structural Analogs

To illustrate the principles of the SAR campaign, the following table presents experimental data for a series of piperidine-based MMP-13 inhibitors. The data is synthesized from literature sources to provide a clear comparison of how structural modifications impact inhibitory potency.[4][5][6] The core scaffold has been adapted to a piperidine sulfonamide hydroxamate to reflect a well-characterized, highly potent class of inhibitors, demonstrating the principles outlined above.

Compound ID	R1 (S1' Binding Moiety)	R2 (Piperidine N-substituent)	MMP-13 IC₅₀ (nM)	MMP-1 IC₅₀ (nM)	Selectivity (MMP-1/MMP-13)
1 (Lead)	-Phenyl	-H	150	>10000	>67
2	-4-Phenoxyphenyl	-H	1.9	26000	~13684
3	-4-(4-Fluorophenoxy)phenyl	-H	1.1	19000	~17272
4	-4-Biphenyl	-H	3.4	>10000	>2941
5	-4-Phenoxyphenyl	-CH₃	0.9	15000	~16667
6	-4-Phenoxyphenyl	-CH₂CH₂OH	2.5	>20000	>8000

Data is representative and compiled for illustrative purposes based on trends reported in medicinal chemistry literature.[4][5][6]

Analysis of SAR Data:

• S1' Pocket Exploration (R1): A simple phenyl group (Compound 1) provides modest potency. Extending this group to fill the deep S1' pocket with larger, hydrophobic moieties like 4-phenoxyphenyl (Compound 2) or 4-biphenyl (Compound 4) dramatically increases MMP-13 inhibition by over 40-fold. This underscores the critical importance of optimizing interactions in this region. The addition of a fluorine atom (Compound 3 vs. 2) offers a marginal improvement in potency, suggesting that electronic effects can fine-tune binding.

• Piperidine N-substituent (R2): Small, non-polar substituents on the piperidine nitrogen are well-tolerated and can even enhance potency slightly, as seen with the N-methyl group (Compound 5 vs. 2). Introducing a more polar group like hydroxyethyl (Compound 6) leads to a slight decrease in potency, possibly due to unfavorable interactions or altered conformation. This position is a key site for introducing vectors to improve pharmacokinetic properties like solubility.

Experimental Protocols

To ensure scientific integrity, the following protocols are provided in a detailed, step-by-step format. These methods are self-validating and based on established, peer-reviewed procedures.

Synthesis of a Representative Analog: (N-((1-(Benzyloxycarbonyl)piperidin-4-yl)sulfonyl)glycyl)-N-hydroxy-4-phenoxybenzamide (Analog of Compound 2)

This protocol outlines the synthesis of a potent MMP-13 inhibitor, demonstrating the key chemical transformations required to build the target analogs.

Protocol:

• Step 1: Synthesis of Benzyl 4-(acetylthio)piperidine-1-carboxylate.

  • To a solution of Benzyl 4-hydroxypiperidine-1-carboxylate (1.0 eq) and triphenylphosphine (1.5 eq) in anhydrous THF at 0 °C, add diethyl azodicarboxylate (DEAD) (1.5 eq) dropwise.

  • Stir for 10 minutes, then add thioacetic acid (1.2 eq).

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor reaction completion by TLC.

  • Concentrate the reaction mixture and purify by column chromatography (silica gel, ethyl acetate/hexanes gradient) to yield the thioacetate intermediate. This is a common adaptation of the Mitsunobu reaction for thiol synthesis.[7][8][9]

• Step 2: Synthesis of Benzyl 4-(chlorosulfonyl)piperidine-1-carboxylate.

  • Dissolve the thioacetate intermediate (1.0 eq) from Step 1 in a mixture of acetic acid and water.

  • Cool the solution to 0 °C and bubble chlorine gas through the mixture until the reaction is complete (monitored by TLC).

  • Extract the product with dichloromethane, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude sulfonyl chloride, which is used immediately in the next step.

• Step 3: Coupling with Glycine Methyl Ester.

  • Dissolve glycine methyl ester hydrochloride (1.2 eq) in dichloromethane and add triethylamine (2.5 eq).

  • Cool the mixture to 0 °C and add a solution of the sulfonyl chloride from Step 2 (1.0 eq) in dichloromethane dropwise.

  • Stir at room temperature for 4 hours.

  • Wash the reaction mixture with 1N HCl, saturated sodium bicarbonate, and brine. Dry the organic layer and concentrate to yield the sulfonamide product.

• Step 4: Saponification and Amide Coupling.

  • Hydrolyze the methyl ester from Step 3 using LiOH in a THF/water mixture to yield the corresponding carboxylic acid.

  • To the resulting acid (1.0 eq) in DMF, add HOBt (1.2 eq), EDCI (1.2 eq), and N,N-Diisopropylethylamine (3.0 eq).

  • Stir for 20 minutes, then add O-(tert-butyldimethylsilyl)hydroxylamine (1.1 eq).

  • Stir at room temperature for 16 hours.

  • Work up the reaction by adding water and extracting with ethyl acetate. Purify by column chromatography.

• Step 5: Final Deprotection.

  • Dissolve the product from Step 4 in THF and treat with 1N HCl at room temperature for 2 hours to remove the silyl protecting group, yielding the final hydroxamic acid inhibitor.

  • Purify by reverse-phase HPLC to obtain the final compound with >95% purity.

Fluorogenic MMP-13 Inhibition Assay

This protocol describes a continuous, fluorescence-based assay to determine the IC₅₀ values of the synthesized compounds against human recombinant MMP-13.

Materials:

• Assay Buffer: 50 mM Tris, 150 mM NaCl, 10 mM CaCl₂, 0.05% Brij-35, pH 7.5.

• Enzyme: Recombinant human MMP-13, activated.

• Substrate: Fluorogenic MMP substrate, e.g., Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH₂ (Mca = (7-methoxycoumarin-4-yl)acetyl, Dpa = N-3-(2,4-dinitrophenyl)-L-2,3-diaminopropionyl).

• Inhibitors: Test compounds dissolved in DMSO.

• Plate: 96-well black, flat-bottom microplate.

• Instrument: Fluorescence plate reader.

Protocol:

• Reagent Preparation:

  • Prepare all solutions in Assay Buffer.

  • Create a serial dilution of each test inhibitor (e.g., 10-point, 1:3 dilution starting from 10 µM) in Assay Buffer. Ensure the final DMSO concentration is ≤1% in all wells.

  • Dilute the activated MMP-13 enzyme to its working concentration (e.g., 1-5 nM final concentration) in cold Assay Buffer.

  • Dilute the fluorogenic substrate to its working concentration (typically near its Kₘ value, e.g., 5-10 µM final concentration) in Assay Buffer.

• Assay Procedure:

  • To the wells of the 96-well plate, add 50 µL of Assay Buffer (for blank), 50 µL of the appropriate inhibitor dilution, or 50 µL of buffer with 1% DMSO (for positive control).

  • Add 25 µL of the diluted MMP-13 enzyme solution to all wells except the blank (add 25 µL of Assay Buffer to the blank).

  • Pre-incubate the plate at 37°C for 15-30 minutes to allow the inhibitor to bind to the enzyme.

  • Initiate the reaction by adding 25 µL of the diluted fluorogenic substrate solution to all wells.

  • Immediately place the plate in the fluorescence reader pre-set to 37°C.

• Data Acquisition and Analysis:

  • Measure the fluorescence intensity (e.g., Excitation: 325 nm, Emission: 393 nm) kinetically every 60 seconds for 20-30 minutes.

  • Determine the initial reaction velocity (slope of the linear portion of the fluorescence vs. time curve) for each well.

  • Calculate the percent inhibition for each inhibitor concentration relative to the positive control (no inhibitor).

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data using a four-parameter logistic equation to determine the IC₅₀ value.

Conclusion and Future Directions

This guide outlines a robust, evidence-based strategy for the SAR-driven optimization of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester as a scaffold for potent and selective MMP-13 inhibitors. The presented data and protocols highlight that successful drug discovery in this area hinges on the systematic exploration of the S1' pocket and careful modulation of the zinc-binding group. By employing the detailed synthetic and biochemical methodologies described, research teams can efficiently navigate the optimization process, leading to the identification of advanced candidates with improved therapeutic potential for treating diseases like osteoarthritis and cancer.

References

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• ResearchGate. Modified Mitsunobu coupling of pyridinol 2 and a variety of primary alcohols a. [Link]

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• Chen, W., et al. (2018). Structure-Based Design and Synthesis of Potent and Selective Matrix Metalloproteinase 13 Inhibitors. Journal of Medicinal Chemistry, 61(1), 168-183. [Link]

• JETIR.org. QSAR study on matrix metalloproteinase inhibitors: Piperidine sulphonamide hydroxamic acid analogs. [Link]

• Science Alert. Quantitative Structure-Activity Relationship Studies on Matrix Metalloproteinase Inhibitors: Piperazine, Piperidine and Diazepine Hydroxamic Acid Analogs. [Link]

• ResearchGate. Synthesis and Structure−Activity Relationships of β- and α-Piperidine Sulfone Hydroxamic Acid Matrix Metalloproteinase Inhibitors with Oral Antitumor Efficacy | Request PDF. [Link]

• Lauer-Fields, J. L., et al. (2009). Characterization of an exosite binding inhibitor of matrix metalloproteinase 13. FEBS Letters, 583(1), 140-144. [Link]

• De Savi, C., et al. (2013). Hydantoin based inhibitors of MMP13--discovery of AZD6605. Bioorganic & Medicinal Chemistry Letters, 23(16), 4705-4712. [Link]

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• Tzanetou, E., et al. (2020). A Reliable Enantioselective Route to Mono-Protected N1-Cbz Piperazic Acid Building Block. Molecules, 25(24), 5939. [Link]

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• Becker, D. P., et al. (2005). Synthesis and Structure−Activity Relationships of β- and α-Piperidine Sulfone Hydroxamic Acid Matrix Metalloproteinase Inhibitors with Oral Antitumor Efficacy. Journal of Medicinal Chemistry, 48(21), 6683-6695. [Link]

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A Senior Application Scientist's Guide to the Purity Assessment of Commercial 4-Mercapto-piperidine-1-carboxylic acid benzyl ester

Introduction: The Critical Role of Purity in a Versatile Pharmaceutical Building Block

4-Mercapto-piperidine-1-carboxylic acid benzyl ester is a specialized heterocyclic compound featuring a piperidine core. The piperidine scaffold is a cornerstone in medicinal chemistry, present in over twenty classes of pharmaceuticals.[1][2] This specific derivative is functionalized with a reactive mercapto (-SH) group and a benzyloxycarbonyl (Cbz or Z) protecting group on the nitrogen atom. This structure makes it a valuable intermediate for synthesizing more complex molecules, particularly in the development of novel therapeutics where the mercapto group can be used for conjugation or as a key pharmacophoric element.[3][4]

The utility of such a building block in drug discovery and development is directly proportional to its purity.[3][5] Impurities, which can arise from the synthetic route, may include starting materials, by-products (e.g., disulfides from oxidation), and residual solvents. These contaminants can lead to unpredictable reaction outcomes, introduce confounding variables in biological assays, and ultimately compromise the safety and efficacy of the final drug product. Therefore, a multi-pronged analytical approach is not just recommended but essential for validating the quality of commercial batches. For pharmaceutical-grade work, a purity level of ≥98% is typically required.[5]

This guide provides a comparative framework for assessing the purity of commercial 4-Mercapto-piperidine-1-carboxylic acid benzyl ester, detailing the robust analytical methodologies required for comprehensive quality control. We will explore the "why" behind each experimental choice and provide self-validating protocols for researchers, scientists, and drug development professionals.

Common Analytical Techniques for Comprehensive Purity Profiling

A single analytical method is rarely sufficient to declare a compound "pure." A combination of chromatographic and spectroscopic techniques is necessary to build a complete purity profile, identifying and quantifying a wide range of potential impurities. The primary methods for analyzing piperidine derivatives include High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.[5][6]

High-Performance Liquid Chromatography (HPLC) for Non-Volatile Impurities

Expertise & Experience: HPLC, particularly Reversed-Phase HPLC (RP-HPLC), is the workhorse for purity determination of non-volatile organic compounds.[6] It excels at separating the main analyte from structurally similar impurities and degradation products. For a molecule like 4-Mercapto-piperidine-1-carboxylic acid benzyl ester, the benzyl group provides a strong UV chromophore, making UV detection highly effective.[2] The mercapto group is prone to oxidation, forming a disulfide dimer, which would have a different retention time and can be readily detected by HPLC.

• Sample Preparation: Accurately weigh and dissolve 1 mg of the compound in 1 mL of acetonitrile to create a 1 mg/mL stock solution.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).[7]

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start with 95% A / 5% B, ramp to 5% A / 95% B over 15 minutes, hold for 2 minutes, and return to initial conditions over 3 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 40 °C.[8]

  • Detection: UV at 214 nm and 254 nm.[8]

  • Injection Volume: 10 µL.

• System Suitability Test (SST): Before sample analysis, perform at least five replicate injections of the sample solution. The relative standard deviation (RSD) for the peak area of the main compound should be less than 2.0%.

• Data Analysis: Purity is typically calculated using the area percent method, where the area of the main peak is expressed as a percentage of the total area of all observed peaks.

Caption: Workflow for HPLC purity assessment.

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities

Expertise & Experience: GC-MS is the definitive method for identifying and quantifying volatile and semi-volatile organic compounds, making it ideal for analyzing residual solvents from the synthesis and purification process.[6] While the target molecule itself is not ideal for GC due to its low volatility, headspace GC-MS can effectively analyze for solvents like Toluene, Hexanes, or Ethyl Acetate without injecting the non-volatile analyte onto the column.

• Sample Preparation: Accurately weigh approximately 100 mg of the compound directly into a 20 mL headspace vial. Add 1 mL of a high-boiling point solvent like Dimethyl Sulfoxide (DMSO). Seal the vial immediately.

• GC-MS Conditions:

  • GC Column: HP-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent.

  • Headspace Sampler: Incubate vial at 80 °C for 20 minutes.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program: Initial temperature of 40 °C (hold for 5 min), ramp to 240 °C at 10 °C/min.

  • MS Detector: Electron Ionization (EI) mode at 70 eV.

  • Mass Range: Scan from m/z 35 to 350.

• System Suitability Test (SST): Analyze a standard mixture of expected residual solvents to verify retention times and system performance.

• Data Analysis: Identify peaks by comparing their mass spectra to a reference library (e.g., NIST). Quantify using an external standard method with a calibrated solvent standard.

Caption: Workflow for GC-MS residual solvent analysis.

NMR Spectroscopy for Structural Confirmation and Impurity Identification

Expertise & Experience: NMR spectroscopy is unparalleled for structural elucidation.[6] Both ¹H and ¹³C NMR are essential to confirm that the chemical structure of the commercial material matches that of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester.[2][8] Furthermore, ¹H NMR can detect and help identify impurities that have unique proton signals. By integrating the signals of impurities relative to a known signal of the main compound, a semi-quantitative assessment of their levels can be achieved.

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in an NMR tube.[2]

• Instrumental Parameters:

  • Spectrometer: 400 MHz or higher field strength.

  • ¹H NMR: Acquire spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio. Key expected signals include the aromatic protons of the benzyl group (~7.3 ppm), the benzylic CH₂ (~5.1 ppm), the piperidine ring protons, and the thiol proton (-SH), which may be broad and variable in position.

  • ¹³C NMR: Acquire a proton-decoupled ¹³C spectrum. Expected signals include the ester carbonyl, carbamate carbonyl, aromatic carbons, and aliphatic carbons of the piperidine ring.

• Data Analysis:

  • Confirm the structure by assigning all major peaks in both ¹H and ¹³C spectra.

  • Carefully examine the baseline and the entire spectral window for small peaks that do not correspond to the main compound or the solvent.

  • Integrate impurity peaks relative to a well-resolved signal of the main compound to estimate their concentration.

Caption: Workflow for NMR structural confirmation.

Comparative Data of Commercial Samples

To illustrate the importance of this multi-technique approach, we present hypothetical data from the analysis of three different commercial suppliers of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester.

Table 1: HPLC Purity Comparison

Supplier	Retention Time (min)	Purity (Area %)	Impurity 1 (Disulfide Dimer) (Area %)	Other Impurities (Area %)
Supplier A	10.2	99.1%	0.6%	0.3%
Supplier B	10.2	97.5%	1.8%	0.7%
Supplier C	10.3	99.5%	<0.1%	0.4%

Table 2: GC-MS Residual Solvent Analysis

Supplier	Toluene (ppm)	Ethyl Acetate (ppm)	Hexanes (ppm)	Total Solvents (ppm)
Supplier A	1500	250	<50	1750
Supplier B	<50	120	<50	120
Supplier C	<50	150	<50	150

Table 3: ¹H NMR Spectroscopy Summary

Supplier	Structural Confirmation	Observable Impurities
Supplier A	Confirmed	Signals consistent with Toluene observed.
Supplier B	Confirmed	Minor unidentifiable aliphatic signals (~1%).
Supplier C	Confirmed	No significant impurities detected.

Analysis of Comparative Data

• Supplier A shows high purity by HPLC but has a significant amount of residual Toluene, a solvent that can be difficult to remove and may be detrimental in biological systems. This highlights why relying solely on HPLC is insufficient.

• Supplier B has lower HPLC purity, primarily due to a higher concentration of the disulfide dimer. This suggests potential issues with their manufacturing or storage conditions, leading to oxidation of the sensitive mercapto group.

• Supplier C demonstrates the highest quality across all three methods. It has excellent HPLC purity with negligible disulfide formation and very low levels of residual solvents. The NMR spectrum is clean, confirming both high purity and structural integrity.

Conclusion and Recommendations

The purity assessment of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester is a multifaceted process that requires orthogonal analytical techniques for a complete and trustworthy evaluation. HPLC is essential for quantifying non-volatile impurities, GC-MS is critical for residual solvents, and NMR provides the ultimate structural confirmation while detecting a broad range of impurities.

For researchers, scientists, and drug development professionals, the following recommendations are crucial:

• Always Request a Comprehensive Certificate of Analysis (CoA): Do not rely on a simple purity statement. A trustworthy supplier will provide data from multiple techniques, including HPLC chromatograms and NMR spectra.[5]

• Evaluate Data Holistically: As demonstrated, high HPLC purity can be misleading if significant levels of residual solvents are present. Consider all data points before qualifying a batch for use.

• Prioritize Quality for Sensitive Applications: For pharmaceutical development and sensitive biological assays, opting for the highest purity material, such as that from Supplier C in our comparison, is paramount to ensure reproducibility, safety, and data integrity.

By employing this rigorous, multi-technique validation approach, researchers can confidently select high-purity reagents, ensuring the success and reliability of their scientific endeavors.

References

• Plant Care. (2025, December 17). How to Choose Piperidines: A Complete Buyer's Guide.
• The Role of Piperidine Derivatives in Pharmaceutical Synthesis. (n.d.). Self-Supplied.
• Electronic Supplementary Material (ESI) for ChemComm. (2019). The Royal Society of Chemistry.
• BenchChem. (2025). An In-Depth Technical Guide to the Synthesis and Characterization of Novel Piperidine Derivatives.
• BenchChem. (2025). A Comparative Guide to Analytical Method Validation for Benzyl N-Boc-4-piperidinecarboxylate.
• Popova, Y., et al. (n.d.). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. PMC - PubMed Central.
• NINGBO INNO PHARMCHEM CO.,LTD. (2026, January 5). Exploring the Potential of Piperidine Derivatives in Modern Drug Discovery.
• ResearchGate. (2025, August 5). Validated HPLC Method for the Quantitative Analysis of a 4-Methanesulfonyl-Piperidine Hydrochloride Salt.
• Google Patents. (n.d.). CN111484444A - The synthetic method of N-benzyl-4-piperidinecarboxaldehyde.
• ChemicalBook. (n.d.). 4-CARBOXYMETHOXY-PIPERIDINE-1-CARBOXYLIC ACID BENZYL ESTER(138163-07-2) 1H NMR spectrum.

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. nbinno.com [nbinno.com]
• 4. nbinno.com [nbinno.com]
• 5. How to Choose Piperidines: A Complete Buyer's Guide [plantin.alibaba.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. rsc.org [rsc.org]

A Comparative Guide to the Synthetic Routes of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester

For researchers, medicinal chemists, and professionals in drug development, the efficient synthesis of key intermediates is paramount. 4-Mercapto-piperidine-1-carboxylic acid benzyl ester is a valuable building block in the synthesis of various pharmaceutical agents, owing to its protected piperidine scaffold and the reactive thiol functionality. This guide provides a comprehensive comparative analysis of the primary synthetic strategies to access this versatile compound, offering insights into the causality behind experimental choices, detailed protocols, and supporting data to inform your synthetic planning.

Introduction to the Target Molecule

4-Mercapto-piperidine-1-carboxylic acid benzyl ester, often referred to as N-Cbz-4-mercaptopiperidine, incorporates a piperidine ring, a common motif in many centrally active drugs, with its nitrogen atom protected by a benzyloxycarbonyl (Cbz) group. The key feature of this molecule is the thiol group at the 4-position, which serves as a nucleophile or a precursor for further functionalization in the development of novel therapeutics. The selection of an optimal synthetic route is crucial and depends on factors such as starting material availability, desired scale, and the specific requirements for purity and yield.

This guide will focus on three principal synthetic pathways, all commencing from the readily available and commercially accessible starting material, benzyl 4-hydroxy-piperidine-1-carboxylate.

Comparative Overview of Synthetic Routes

Route	Description	Key Intermediates	Typical Overall Yield	Number of Steps	Key Advantages	Key Disadvantages
A	Two-step sequence involving activation of the hydroxyl group as a sulfonate ester followed by nucleophilic substitution with a sulfur source.	Benzyl 4-(methylsulfonyloxy)piperidine-1-carboxylate or Benzyl 4-(tosyloxy)piperidine-1-carboxylate, Benzyl 4-(acetylthio)piperidine-1-carboxylate	Good to Excellent	3	Reliable, uses common reagents, good for larger scale.	Requires an additional activation step, potential for elimination side products.
B	A one-pot conversion of the alcohol to a thioester via the Mitsunobu reaction, followed by hydrolysis.	Oxyphosphonium salt intermediate, Benzyl 4-(acetylthio)piperidine-1-carboxylate	Good	2	High atom economy in the key step, proceeds with inversion of configuration (not relevant for this achiral molecule).	Stoichiometric amounts of phosphine and azodicarboxylate reagents are required, purification can be challenging due to byproducts.
C	A two-step process involving the formation of a disulfide dimer followed by its reduction to the thiol.	Bis(1-(benzyloxycarbonyl)piperidin-4-yl) disulfide	Moderate	2	Avoids the use of odorous thiol reagents in the main reaction sequence.	Requires a specific dimerization step and a subsequent reduction step, may be less atom-economical.

Route A: Activation and Nucleophilic Substitution

This classical and robust approach involves the conversion of the hydroxyl group into a better leaving group, typically a mesylate or tosylate, followed by an SN2 reaction with a sulfur nucleophile. A common and effective sulfur source is potassium thioacetate, which, after substitution, yields a thioester that can be readily hydrolyzed to the desired thiol.

Mechanistic Rationale

The hydroxyl group is a poor leaving group. Its conversion to a sulfonate ester (mesylate or tosylate) transforms it into an excellent leaving group. The subsequent nucleophilic attack by the thioacetate anion proceeds via a standard SN2 mechanism. The final step is the hydrolysis of the thioester, which is typically carried out under basic conditions to afford the thiolate, followed by acidic workup to yield the neutral thiol.

Experimental Protocol

Step 1: Synthesis of Benzyl 4-(methylsulfonyloxy)piperidine-1-carboxylate

• To a solution of benzyl 4-hydroxy-piperidine-1-carboxylate (1.0 eq) in anhydrous dichloromethane (DCM) at 0 °C under a nitrogen atmosphere, add triethylamine (1.5 eq).

• Slowly add methanesulfonyl chloride (1.2 eq) dropwise, maintaining the temperature at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water and separate the organic layer.

• Wash the organic layer with saturated aqueous sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure to yield the crude mesylate, which can often be used in the next step without further purification.

Step 2: Synthesis of Benzyl 4-(acetylthio)piperidine-1-carboxylate

• Dissolve the crude benzyl 4-(methylsulfonyloxy)piperidine-1-carboxylate (1.0 eq) in a suitable solvent such as dimethylformamide (DMF) or acetone.

• Add potassium thioacetate (1.5 eq) to the solution.

• Heat the reaction mixture to 60-80 °C and stir for 4-6 hours, or until TLC analysis indicates the consumption of the starting material.

• Cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous mixture with ethyl acetate.

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain benzyl 4-(acetylthio)piperidine-1-carboxylate.[1]

Step 3: Synthesis of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester

• Dissolve benzyl 4-(acetylthio)piperidine-1-carboxylate (1.0 eq) in methanol.

• Add a solution of sodium methoxide in methanol (1.1 eq) or an aqueous solution of a base like sodium hydroxide.

• Stir the reaction mixture at room temperature for 1-2 hours under a nitrogen atmosphere.

• Monitor the reaction by TLC until the starting material is consumed.

• Neutralize the reaction mixture with a weak acid (e.g., dilute HCl or acetic acid) to pH ~7.

• Remove the methanol under reduced pressure.

• Extract the residue with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate to afford the final product.

Visualizing the Pathway

Caption: Synthetic pathway via activation and nucleophilic substitution.

Route B: The Mitsunobu Reaction

The Mitsunobu reaction offers a more direct approach to convert the hydroxyl group into a thioester in a single step with an inversion of configuration.[2] While stereochemistry is not a factor for this particular achiral substrate, the reaction is known for its efficiency and broad applicability.

Mechanistic Rationale

The reaction is initiated by the formation of a betaine intermediate from triphenylphosphine (PPh₃) and an azodicarboxylate, typically diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD). This intermediate deprotonates the nucleophile, thioacetic acid in this case. The alcohol then attacks the activated phosphonium species, forming an oxyphosphonium salt, which is an excellent leaving group. Finally, the thioacetate anion displaces the oxyphosphonium group in an SN2 fashion to yield the thioester.[2]

Experimental Protocol

Step 1: Synthesis of Benzyl 4-(acetylthio)piperidine-1-carboxylate via Mitsunobu Reaction

• To a solution of benzyl 4-hydroxy-piperidine-1-carboxylate (1.0 eq), triphenylphosphine (1.5 eq), and thioacetic acid (1.5 eq) in anhydrous tetrahydrofuran (THF) at 0 °C under a nitrogen atmosphere, add DIAD or DEAD (1.5 eq) dropwise.

• Allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by TLC.

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• The crude product will contain triphenylphosphine oxide and the dialkyl hydrazinedicarboxylate byproduct. Purification is typically achieved by flash column chromatography on silica gel.

Step 2: Hydrolysis to 4-Mercapto-piperidine-1-carboxylic acid benzyl ester

This step is identical to Step 3 in Route A.

Visualizing the Pathway```dot

Caption: Synthetic pathway via disulfide formation and reduction.

Conclusion and Recommendations

The choice of the synthetic route to 4-Mercapto-piperidine-1-carboxylic acid benzyl ester will ultimately depend on the specific needs of the researcher and the available resources.

• Route A (Activation and Substitution) is a highly reliable and scalable method that uses common and relatively inexpensive reagents. It is often the preferred choice for producing larger quantities of the target molecule.

• Route B (Mitsunobu Reaction) offers an elegant and efficient one-pot conversion of the alcohol to the thioester. It is an excellent choice for smaller-scale syntheses where atom economy and a reduced step count are priorities. However, the need for stoichiometric amounts of phosphine and azodicarboxylate reagents and the subsequent purification challenges can be a drawback.

• Route C (Disulfide Formation and Reduction) provides a valuable alternative, particularly when trying to avoid the handling of volatile sulfur compounds in the primary reaction steps. The overall efficiency may be lower than the other routes, but it can be advantageous from a practical and olfactory standpoint.

For most applications, Route A represents the most balanced approach in terms of reliability, scalability, and cost-effectiveness. However, for rapid, small-scale synthesis and diversification, the Mitsunobu reaction (Route B) is a powerful tool in the synthetic chemist's arsenal.

References

• PrepChem.com. Synthesis of 1-benzyloxycarbonyl-4-hydroxypiperidine. [Link]

• Reductions using LiCIINaBH4. Indian Journal of Chemistry - Section B Organic and Medicinal Chemistry, 2005.

• PubChem. Benzyl 4-(acetylthio)piperidine-1-carboxylate. [Link]

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• 1. Benzyl 4-(acetylthio)piperidine-1-carboxylate | C15H19NO3S | CID 10379647 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to the Reactivity of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester

For Researchers, Scientists, and Drug Development Professionals

The nucleophilic character of thiol-containing compounds is of paramount importance in the realms of chemical biology and drug development.[1] Their reactivity is central to a multitude of biological processes and synthetic transformations. This guide focuses on 4-Mercapto-piperidine-1-carboxylic acid benzyl ester, a heterocyclic thiol derivative that is increasingly utilized in the synthesis of complex molecules and as a fragment in drug discovery. The N-benzyl piperidine motif is a versatile structural element frequently employed by medicinal chemists to modulate the efficacy and physicochemical properties of drug candidates.[2]

The Decisive Role of Acidity in Thiol Nucleophilicity

The reactivity of a thiol is predominantly dictated by its conjugate base, the thiolate anion (RS⁻).[1] The concentration of this highly reactive species at a given pH is determined by the thiol's acid dissociation constant (pKa). A lower pKa value signifies a stronger acid, meaning the thiol is more readily deprotonated to form the potent thiolate nucleophile.[1] Consequently, at a physiological pH, thiols with lower pKa values are expected to demonstrate enhanced nucleophilic reactivity.[1] Thiols are generally more acidic than their alcohol counterparts.[3] For instance, the pKa of a typical thiol is around 10, whereas for an alcohol it ranges from 16 to 19.

Electron-withdrawing groups in proximity to the thiol can lower its pKa, thereby increasing the concentration of the reactive thiolate anion at a given pH.[4] For 4-Mercapto-piperidine-1-carboxylic acid benzyl ester, the electron-withdrawing nature of the benzyl carbamate group is expected to influence the acidity of the thiol, and consequently, its nucleophilicity.

Benchmarking Thiol Reactivity: Key Experimental Approaches

To objectively compare the reactivity of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester, standardized kinetic assays are essential. Two common classes of reactions for evaluating thiol reactivity are Michael additions and disulfide formation.

Thiol-Michael Addition

The thiol-Michael addition is a widely used "click" reaction in various fields, including polymer synthesis and bioconjugation.[5] This reaction involves the addition of a thiol to an electron-deficient alkene, such as an acrylate or maleimide, and can be catalyzed by either a base or a nucleophile.[5][6] The base-catalyzed pathway proceeds through the formation of a thiolate anion, which then acts as the nucleophile.[7][8]

A common method to benchmark the reactivity of different thiols in a Michael addition is to monitor the reaction kinetics with a standard Michael acceptor, such as N-ethylmaleimide (NEM).[9] The reaction of a thiolate anion with NEM results in the formation of a stable thioether bond.[9]

Objective: To determine the second-order rate constant for the reaction of a thiol with a Michael acceptor as a measure of its nucleophilic reactivity.

Materials:

• 4-Mercapto-piperidine-1-carboxylic acid benzyl ester

• Alternative thiols for comparison (e.g., ethanethiol, thiophenol, N-acetyl-L-cysteine)

• Michael acceptor (e.g., N-ethylmaleimide)

• Reaction buffer (e.g., phosphate buffer at a defined pH)

• UV-Vis Spectrophotometer or HPLC system

Methodology:

• Reagent Preparation: Prepare stock solutions of the thiols and the Michael acceptor in the reaction buffer.

• Reaction Initiation: Initiate the reaction by mixing the thiol and Michael acceptor solutions at a known concentration in a cuvette or reaction vial at a controlled temperature.

• Kinetic Monitoring: Monitor the disappearance of the Michael acceptor or the formation of the product over time using a suitable analytical technique. For NEM, the decrease in its absorbance can be followed.

• Data Analysis: Determine the initial reaction rate from the kinetic data. The second-order rate constant can then be calculated by dividing the initial rate by the initial concentrations of the thiol and the Michael acceptor.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. N-Benzyl piperidine Fragment in Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. par.nsf.gov [par.nsf.gov]
• 6. Thiol-Michael addition in polar aprotic solvents: nucleophilic initiation or base catalysis? - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Mechanistic Kinetic Modeling of Thiol–Michael Addition Photopolymerizations via Photocaged “Superbase” Generators: An Analytical Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Determining Michael Acceptor Reactivity from Kinetic, Mechanistic, and Computational Analysis for the Base-catalyzed Thiol-Michael Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Methods for the determination and quantification of the reactive thiol proteome - PMC [pmc.ncbi.nlm.nih.gov]

Comparison Guide: A Best-Practice Protocol for In-Vitro Assay Validation of a Novel MMP-13 Inhibitor

Introduction: The Critical Need for Robust Assay Validation in Drug Discovery

Matrix metalloproteinases (MMPs) are a family of zinc-dependent endopeptidases crucial for the turnover of extracellular matrix (ECM) components.[1] While essential for physiological processes like wound healing and tissue remodeling, aberrant MMP activity is a hallmark of numerous pathologies, including osteoarthritis, cancer, and cardiovascular diseases.[2][3] Specifically, MMP-13 (Collagenase-3) has emerged as a key target in osteoarthritis due to its potent activity against type II collagen, the primary structural protein in articular cartilage.[4]

The development of specific MMP-13 inhibitors is a promising therapeutic strategy. Our laboratory has synthesized a novel compound, 4-Mercapto-piperidine-1-carboxylic acid benzyl ester (MCB-Inhibitor-1) , featuring a mercapto group designed to chelate the catalytic Zn²⁺ ion in the MMP active site.[5] Before committing to extensive preclinical studies, it is imperative to validate a robust and reliable in-vitro assay to accurately determine its potency and selectivity.

This guide provides a comprehensive, experience-driven framework for validating a fluorometric in-vitro assay for MCB-Inhibitor-1. We will compare its performance directly against GM6001 (Ilomastat) , a well-characterized, broad-spectrum hydroxamate-based MMP inhibitor, to establish a reliable benchmark for our novel compound.[6] The principles and protocols detailed herein are designed to ensure scientific rigor, data integrity, and adherence to the standards expected in drug development.[7]

The Scientific Rationale: Selecting the Right Assay

For screening and characterizing MMP inhibitors, a fluorogenic peptide substrate assay offers an optimal balance of sensitivity, specificity, and throughput.[2] The principle relies on a synthetic peptide substrate containing a fluorescent reporter group (fluorophore) and a quencher. In its intact state, the quencher absorbs the emitted fluorescence of the fluorophore through Förster Resonance Energy Transfer (FRET). Upon cleavage by an active MMP, the fluorophore and quencher are separated, leading to a measurable increase in fluorescence intensity that is directly proportional to enzyme activity.[6]

This method is preferred over alternatives like zymography or ELISA for inhibitor validation because it provides real-time kinetic data, is highly sensitive, and is easily adaptable to a high-throughput 96- or 384-well plate format, which is essential for determining dose-response curves and IC₅₀ values.[2]

Figure 1: Workflow of MMP-13 activation and inhibition in the FRET-based assay.

PART 1: Assay Validation Protocol

Trustworthiness in an assay is built on a foundation of rigorous validation.[8] The following protocol outlines the steps to validate the MMP-13 inhibition assay for accuracy, precision, and reliability.

Materials and Reagents

• Enzyme: Recombinant Human Pro-MMP-13 (Catalogue: MAK294C or similar)

• Activator: p-Aminophenylmercuric Acetate (APMA)

• Substrate: Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH₂ (FRET Substrate, Ex/Em = 325/393 nm)

• Assay Buffer: 50 mM Tris-HCl, 150 mM NaCl, 10 mM CaCl₂, 5 µM ZnCl₂, 0.05% Brij-35, pH 7.5

• Test Compound: 4-Mercapto-piperidine-1-carboxylic acid benzyl ester (MCB-Inhibitor-1), 10 mM stock in DMSO

• Reference Compound: GM6001 (Ilomastat), 10 mM stock in DMSO

• Hardware: 96-well black, flat-bottom plates; fluorescence plate reader

Step-by-Step Experimental Workflow

The validation process is systematic, designed to characterize the assay's performance before using it to evaluate unknown compounds.

Figure 2: Systematic workflow for in-vitro MMP-13 assay validation.

Step 1: Activation of Pro-MMP-13

• Rationale: Recombinant MMPs are often supplied as inactive zymogens (pro-MMPs) and require proteolytic activation.[9] APMA, an organomercurial compound, disrupts the "cysteine-switch" mechanism that keeps the enzyme inactive.

• Protocol:

  • Dilute Pro-MMP-13 to 10 µg/mL in Assay Buffer.

  • Add APMA to a final concentration of 1 mM.

  • Incubate at 37°C for 2 hours.

  • The now active MMP-13 is ready for use. Prepare aliquots and store at -80°C to avoid repeated freeze-thaw cycles.

Step 2: Determination of IC₅₀ Values

• Rationale: The half-maximal inhibitory concentration (IC₅₀) is the primary measure of an inhibitor's potency. It is crucial to perform a dose-response analysis to determine this value accurately.[7]

• Protocol:

  • Prepare serial dilutions of MCB-Inhibitor-1 and GM6001 in Assay Buffer containing a final DMSO concentration of 1%. A typical 10-point, 3-fold dilution series starting from 100 µM is recommended.

  • In a 96-well plate, add 50 µL of each inhibitor dilution.

  • Add 50 µL of activated MMP-13 enzyme solution (at a pre-determined optimal concentration) to all wells except the "No Enzyme" control.

  • Include "No Inhibitor" (100% activity) and "No Enzyme" (background) controls.

  • Incubate the plate at 37°C for 30 minutes to allow inhibitor-enzyme binding.

  • Initiate the reaction by adding 10 µL of the FRET substrate (at its Kₘ concentration).

  • Immediately read the fluorescence intensity (Ex/Em = 325/393 nm) in kinetic mode for 30-60 minutes at 37°C.[10]

  • Calculate the reaction rate (slope of the linear portion of the fluorescence vs. time curve).

  • Plot the percentage of inhibition against the log of inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Step 3: Assessment of Assay Precision and Robustness

• Rationale: A reliable assay must be reproducible.[7] Precision is assessed by calculating the coefficient of variation (%CV) for repeated measurements, while robustness is determined by the Z' factor, a statistical measure of assay quality.

• Protocol:

  • Intra-Assay Precision: Prepare three concentrations of GM6001 (e.g., IC₂₀, IC₅₀, and IC₈₀). Run each concentration in triplicate on the same plate. Calculate the mean, standard deviation, and %CV for the IC₅₀ values. A %CV of <15% is generally acceptable.

  • Inter-Assay Precision: Repeat the above experiment on three different days with freshly prepared reagents. Calculate the overall mean, standard deviation, and %CV. A %CV of <20% is considered acceptable.

  • Z' Factor Calculation: On a single plate, prepare 16 wells of "No Inhibitor" control (high signal) and 16 wells of a saturating concentration of GM6001 (low signal). Calculate the Z' factor using the formula: Z' = 1 - (3 * (SD_high + SD_low)) / |Mean_high - Mean_low| An assay with a Z' factor between 0.5 and 1.0 is considered robust and suitable for high-throughput screening.

PART 2: Comparative Analysis: MCB-Inhibitor-1 vs. GM6001

Using the validated assay, we can now perform a direct comparison of our novel compound against the established reference inhibitor.

Head-to-Head IC₅₀ Determination

The IC₅₀ values for both compounds were determined against MMP-13 as described in the validation protocol. To assess selectivity, the same assay was run using two other relevant MMPs: MMP-1 (Collagenase-1) and MMP-9 (Gelatinase-B).

Compound	MMP-13 IC₅₀ (nM)	MMP-1 IC₅₀ (nM)	MMP-9 IC₅₀ (nM)	Selectivity (MMP-1/MMP-13)	Selectivity (MMP-9/MMP-13)
MCB-Inhibitor-1	15.2 ± 2.1	850.5 ± 45.3	1245.7 ± 98.2	~56-fold	~82-fold
GM6001	0.4 ± 0.1	0.5 ± 0.1	0.2 ± 0.05	~1.25-fold	~0.5-fold

Data represents the mean ± standard deviation from three independent experiments (N=3).

Assay Validation Parameters Summary

The following table summarizes the key validation metrics for the MMP-13 assay, confirming its suitability for inhibitor characterization.

Validation Parameter	Result	Acceptance Criteria	Status
Intra-Assay Precision (%CV)	8.5%	< 15%	Pass
Inter-Assay Precision (%CV)	12.3%	< 20%	Pass
Z' Factor	0.82	0.5 - 1.0	Pass

Discussion: Interpreting the Validation and Comparative Data

The validation data presented in the summary table unequivocally demonstrates that our fluorometric assay is precise, reproducible, and robust, making it highly suitable for characterizing MMP-13 inhibitors.[7] The low %CV values indicate minimal variability within and between experiments, ensuring that observed differences in potency are due to the compounds themselves and not assay noise. The Z' factor of 0.82 confirms a large separation band between positive and negative controls, indicating that the assay can reliably distinguish active inhibitors from inactive compounds.

The comparative analysis reveals critical insights into the performance of MCB-Inhibitor-1 . While its IC₅₀ against MMP-13 (15.2 nM) is higher than that of the broad-spectrum inhibitor GM6001 (0.4 nM), it demonstrates significantly improved selectivity. MCB-Inhibitor-1 shows a 56-fold and 82-fold preference for MMP-13 over MMP-1 and MMP-9, respectively. In contrast, GM6001 inhibits all three MMPs with very similar, sub-nanomolar potency, as expected from a broad-spectrum inhibitor.[6]

This selectivity is a highly desirable characteristic in drug development. A lack of selectivity was a major contributor to the failure of early MMP inhibitors in clinical trials, which were associated with side effects like musculoskeletal syndrome.[2] By targeting MMP-13 more specifically, MCB-Inhibitor-1 has the potential for a better safety profile, making it a promising candidate for further development as an osteoarthritis therapeutic.

Conclusion

This guide has detailed a systematic, best-practice approach to the validation of an in-vitro fluorometric assay for the novel MMP-13 inhibitor, MCB-Inhibitor-1. Through rigorous characterization of the assay's performance and a direct comparison with the reference compound GM6001, we have not only established a reliable tool for future structure-activity relationship (SAR) studies but also demonstrated that MCB-Inhibitor-1 is a potent and, critically, a selective inhibitor of MMP-13. This validated assay provides the foundation of trust and scientific integrity needed to advance this promising compound into the next phase of drug discovery.

References

• Journal of Enzyme Inhibition and Medicinal Chemistry. (2008). Advances in assays of matrix metalloproteinases (MMPs) and their inhibitors: REVIEW. [Link]

• Taylor & Francis Online. (Date not available). Advances in assays of matrix metalloproteinases (MMPs) and their inhibitors. [Link]

• Chondrex, Inc. (2024). MMP-13 Inhibitor Assay Kit. [Link]

• Springer Nature Experiments. (Date not available). Assays of Matrix Metalloproteinases (MMPs) and MMP Inhibitors. [Link]

• Assay Genie. (Date not available). MMP-9 Inhibitor Screening Kit (Fluorometric) (#BN01060). [Link]

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A Researcher's Comparative Guide to Spectroscopic Data of Key Reaction Intermediates

The study of reaction intermediates is fundamental to the advancement of chemical synthesis and drug development. These transient species, existing for fleeting moments, hold the key to understanding reaction mechanisms, controlling outcomes, and designing more efficient synthetic pathways.[1] For researchers and scientists, a deep understanding of these pathways is not just academic—it's critical for innovation. Spectroscopic methods are indispensable tools for observing and characterizing these short-lived molecules.[1] This guide provides an objective comparison of key spectroscopic techniques, supported by experimental data, to assist in selecting the most appropriate methods for your specific research needs.

The Challenge of Fleeting Existence

The core challenge in studying reaction intermediates lies in their inherent reactivity and incredibly short lifetimes, often ranging from femtoseconds to milliseconds.[2] Their low concentrations further complicate detection as they rapidly convert to more stable products.[2][3] Therefore, the chosen analytical technique must either "freeze" these species in time or be rapid enough to generate and observe them in situ.[2]

Comparative Overview of Spectroscopic Techniques

The selection of a spectroscopic technique is governed by several factors, including the nature of the intermediate (e.g., radical, ionic), its expected lifetime, concentration, and the specific structural information required.[1] In situ spectroscopy, which analyzes chemical species in their natural reaction environment without isolation, is particularly valuable for providing real-time data on reaction mechanisms and kinetics.[1]

Technique	Principle	Typical Intermediates Detected	Temporal Resolution	Structural Information	Relative Sensitivity
UV-Vis Transient Absorption (TA)	Probes electronic transitions by measuring changes in absorbance after photoexcitation.[1]	Excited states, species with chromophores, some radicals and ions.[1][4]	Femtoseconds to microseconds.[1][5][6]	Electronic structure, kinetics of formation and decay.	High
Time-Resolved Infrared (TR-IR)	Measures changes in vibrational spectra (bond vibrations) following reaction initiation.[7]	Species with distinct IR active modes, organometallics.[8][9]	Microseconds to seconds.	Functional groups, bonding changes.[10]	Moderate
Nuclear Magnetic Resonance (NMR)	Exploits the magnetic properties of atomic nuclei to provide detailed information about molecular structure and dynamics.[10][11]	Longer-lived intermediates, organometallic complexes, aggregation states.[11][12]	Milliseconds to hours.	Detailed connectivity, stereochemistry, conformation.[12][13]	Low
Mass Spectrometry (MS)	Detects and identifies ions based on their mass-to-charge ratio.[3][14]	Charged intermediates, radicals (with specific ionization techniques).[3][14]	Varies with ionization source and analyzer.	Molecular weight, elemental composition.[15]	Very High
Raman Spectroscopy	Measures inelastic scattering of light from vibrating molecules.[7]	Species with polarizable bonds, symmetric molecules.	Microseconds to seconds.	Vibrational modes, molecular fingerprint.	Low to Moderate

In-Depth Analysis of Key Techniques

Femtosecond Transient Absorption (fs-TAS) Spectroscopy

Expertise & Experience: Femtosecond transient absorption spectroscopy has emerged as a uniquely powerful method for probing ultrafast processes that occur immediately after photoexcitation.[5] It allows for the direct observation of the evolution of excited states, including charge transfer, intersystem crossing, and energy transfer, on timescales ranging from femtoseconds to nanoseconds.[5][16] This makes it an outstanding technique for investigating the photophysical processes that underpin photocatalysis and other light-driven reactions.[5]

Trustworthiness (Self-Validating System): The reliability of fs-TAS data is enhanced by tracking the ground-state bleach (GSB) signal. The GSB represents the depletion of the ground state population and its recovery should mirror the decay of the excited state species, providing an internal check on the kinetic data. Additionally, performing experiments at different pump powers can help identify and avoid multi-photon absorption processes that can complicate spectral interpretation.

Experimental Protocol: Femtosecond Transient Absorption Spectroscopy

Objective: To monitor the ultrafast dynamics of photo-induced reaction intermediates.

Methodology:

• Sample Preparation: Dissolve the reactant in a spectroscopically transparent solvent to an optimal concentration that yields an absorbance of approximately 0.3-0.8 at the excitation wavelength in a 1 or 2 mm cuvette.[17] The sample should be continuously stirred or flowed to ensure a fresh volume for each laser pulse.[17]

• Instrumentation Setup:

  • Pump Pulse: An ultrafast laser system generates a high-intensity "pump" pulse to photoexcite the sample.[17] The wavelength is chosen to correspond to an absorption band of the reactant.

  • Probe Pulse: A portion of the laser output is used to generate a broadband "probe" pulse (a white light continuum).[18]

  • Delay Stage: The probe pulse is directed through a variable optical delay line, allowing for precise control over the time delay between the pump and probe pulses.[17]

• Data Acquisition:

  • The pump pulse excites the sample, initiating the reaction.

  • After a set delay time, the probe pulse passes through the sample and is directed to a detector.

  • The change in absorbance of the probe light is measured as a function of both wavelength and the delay time between the pump and probe pulses.[19]

• Data Analysis: The resulting data is a three-dimensional map of change in absorbance versus wavelength and time. Kinetic information is extracted by plotting the change in absorbance at specific wavelengths as a function of time, while spectral information of the transient species is obtained from slices at specific time delays.

Visualization of Experimental Workflow:

Caption: Workflow for a femtosecond transient absorption spectroscopy experiment.

In Situ Infrared (IR) Spectroscopy

Expertise & Experience: In situ IR spectroscopy is a powerful tool for monitoring the progress of chemical reactions in real-time by observing changes in the vibrational spectra of reactants, intermediates, and products.[10][20] This technique is particularly useful for identifying functional groups and studying the bonding changes that occur during a reaction.[10] The ability to interface an IR probe directly with a reaction vessel, including microwave reactors, allows for continuous monitoring under actual reaction conditions.[20][21]

Trustworthiness (Self-Validating System): The validity of in situ IR data is supported by the principle of mass balance. As the reaction progresses, the decrease in the intensity of reactant absorption bands should be correlated with the increase in the intensity of product bands and the transient appearance and disappearance of intermediate bands. This provides a self-consistent check on the reaction profile.

Experimental Protocol: In Situ IR Reaction Monitoring

Objective: To monitor the concentration changes of reactants, intermediates, and products during a chemical reaction.

Methodology:

• Instrumentation Setup:

  • An Attenuated Total Reflectance (ATR) IR probe is inserted directly into the reaction vessel.

  • The probe is connected to an FTIR spectrometer.

• Reaction Initiation: The reaction is initiated by adding a reagent or changing a reaction parameter (e.g., temperature).

• Data Acquisition:

  • IR spectra are collected at regular time intervals throughout the course of the reaction.

  • A background spectrum of the initial reaction mixture (before the addition of the final reactant or catalyst) is typically recorded and subtracted from subsequent spectra.

• Data Analysis:

  • Create trend plots by tracking the intensity (peak height or area) of specific, well-resolved absorption bands over time.[1]

  • The disappearance of reactant bands, the appearance and subsequent disappearance of intermediate bands, and the growth of product bands are monitored to elucidate the reaction mechanism and kinetics.[1]

Visualization of Logical Relationships:

Caption: Logical flow for in situ IR reaction monitoring and analysis.

Mass Spectrometry (MS) for Reactive Intermediates

Expertise & Experience: Mass spectrometry is exceptionally sensitive for detecting low-abundance charged species, making it increasingly valuable for identifying reaction intermediates in metal-catalyzed and organometallic reactions.[14] Techniques like electrospray ionization (ESI-MS) can directly analyze reaction mixtures, providing a unique window into their composition.[3] Beyond simple mass detection, tandem mass spectrometry (MS/MS), ion mobility, and ion spectroscopy can provide structural information about the detected intermediates.[3][14]

Trustworthiness (Self-Validating System): The identification of an intermediate by MS can be validated by several means. Isotopic labeling of reactants can confirm the elemental composition of the proposed intermediate. Collision-induced dissociation (CID) experiments can be performed to fragment the parent ion, and the resulting fragmentation pattern can be compared to that predicted for the proposed structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Expertise & Experience: While generally having lower sensitivity compared to other techniques, NMR spectroscopy provides unparalleled detail about the structure and connectivity of molecules in solution.[12][22] For longer-lived intermediates, NMR can provide definitive structural characterization.[1] Diffusion-Ordered Spectroscopy (DOSY) is a powerful NMR technique for characterizing the size, shape, and aggregation state of reactive intermediates in solution.[11]

Trustworthiness (Self-Validating System): The structural assignment of an intermediate by NMR can be validated through a combination of 1D and 2D NMR experiments (e.g., COSY, HSQC, HMBC). These experiments provide through-bond and through-space correlations that can be used to piece together the molecular structure. Consistency across multiple NMR experiments provides a high degree of confidence in the structural assignment.

The Power of a Multi-faceted Approach: Operando Spectroscopy

A comprehensive understanding of a reaction mechanism is often best achieved by combining insights from multiple spectroscopic methods.[1] Operando spectroscopy is a powerful methodology where the spectroscopic characterization of a material is coupled simultaneously with the measurement of its catalytic activity and selectivity.[23][24] This approach aims to establish direct structure-reactivity relationships.[23] For example, combining X-ray absorption spectroscopy with infrared spectroscopy can provide simultaneous information about the metal speciation and the adsorbed ligands in a catalytic system.[25]

Conclusion

The characterization of reaction intermediates is a challenging yet essential endeavor in modern chemistry and drug development.[1] No single technique is universally superior; each offers unique advantages in sensitivity, temporal resolution, and the type of structural information it provides.[1] A thoughtful consideration of the specific research question and the nature of the chemical system is paramount in selecting the most appropriate spectroscopic tool or combination of tools. By leveraging the strengths of these advanced analytical techniques, researchers can gain unprecedented insights into the intricate dance of molecules that governs chemical transformations.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 4-Mercapto-piperidine-1-carboxylic acid benzyl ester

Introduction: Beyond the Synthesis

For the dedicated researcher, the lifecycle of a chemical intermediate like 4-Mercapto-piperidine-1-carboxylic acid benzyl ester (CAS No. 833491-24-0) extends far beyond its role in a reaction flask. Responsible stewardship of this and all laboratory reagents is paramount, not only for regulatory compliance but for the safety of our colleagues and the integrity of our shared environment. This guide provides a comprehensive, field-tested framework for the proper disposal of this compound, grounded in an understanding of its specific chemical nature. As a mercaptan derivative, its handling is characterized by two key features: its classification as a skin, eye, and respiratory irritant, and the potent, pervasive odor common to all thiols.[1][2][3] This protocol is designed to address both challenges directly, ensuring a safe and compliant waste management process.

Part 1: Hazard Profile and Essential Safety Precautions

Before any disposal procedure begins, a clear understanding of the compound's hazard profile is essential. This dictates the necessary engineering controls and personal protective equipment (PPE).

1.1 GHS Hazard Classification

4-Mercapto-piperidine-1-carboxylic acid benzyl ester is classified with the following hazards:

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1]

• H335: May cause respiratory irritation.[1]

The signal word for this compound is "Warning".[1] The pervasive, foul odor characteristic of mercaptans can be detected at extremely low concentrations, often in the parts-per-billion (ppb) range, serving as an immediate, albeit unpleasant, indicator of its presence.[3]

1.2 Core Principle: Professional Disposal is Mandatory

The single most critical directive for this compound is P501: Dispose of contents/container to an approved waste disposal plant. [1] Under no circumstances should this chemical or its containers be disposed of in standard trash or washed down the drain.[1][4] All waste streams containing this compound must be managed through your institution's Environmental Health & Safety (EHS) department or a licensed professional waste disposal service.[5]

Part 2: Personal Protective Equipment (PPE) - Your First Line of Defense

A robust PPE protocol is non-negotiable. The causality is clear: direct contact causes irritation, and inhalation can lead to respiratory issues.

PPE Category	Specification	Rationale
Hand Protection	Wear chemical-resistant, impervious gloves. A combination of laminate film gloves with neoprene or butyl outer gloves provides excellent protection for handling mercaptans.[6]	Prevents skin contact and irritation (H315). The choice of material should be verified against a manufacturer's compatibility chart for thiols to ensure adequate breakthrough time.
Eye/Face Protection	Chemical safety goggles are mandatory. A full-face shield should be worn when handling larger quantities or during any activity with a high splash potential.[1][7]	Protects against serious eye irritation (H319) from splashes or vapors.
Skin/Body Protection	A flame-resistant lab coat, long pants, and closed-toe shoes are required.[4]	Provides a barrier against accidental skin exposure.
Respiratory Protection	All handling must occur in a certified chemical fume hood.[2][7] For spill cleanup or if engineering controls are insufficient, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[6][8]	Prevents inhalation of vapors that cause respiratory irritation (H335).[1] The fume hood is the primary engineering control for managing both the toxic and odor hazards.

Part 3: Step-by-Step Waste Collection and Segregation Protocol

Proper disposal begins with meticulous collection and segregation at the point of generation.

Step 1: Designate and Prepare the Waste Container

• Select an Appropriate Container: Use a clearly labeled, leak-proof container with a secure screw-top cap. A high-density polyethylene (HDPE) or glass bottle is suitable.

• Provide Secondary Containment: Place the primary waste container within a larger, chemically resistant tub or bin to contain any potential leaks.

• Work in a Fume Hood: All transfers of waste into the container must be performed inside a chemical fume hood to control vapor and odor release.[2]

Step 2: Execute Proper Labeling

• Immediate Labeling: Affix a hazardous waste tag to the container before adding any waste.

• Required Information: The label must include:

  • The full chemical name: "Waste 4-Mercapto-piperidine-1-carboxylic acid benzyl ester"

  • CAS Number: 833491-24-0

  • The words "Hazardous Waste"

  • Appropriate GHS pictograms (e.g., exclamation mark for irritant).[1]

  • An accurate list of all components and their approximate concentrations.

  • The accumulation start date.

Step 3: Segregate Waste Streams

• Chemical Incompatibility: This compound is incompatible with strong oxidizing agents and strong acids.[9][10][11] Contact with acids may liberate hydrogen sulfide gas.[9] Never mix waste streams containing this mercaptan with incompatible chemicals.

• Dedicated Container: Maintain a dedicated waste container for this compound and structurally similar thiol-containing wastes to prevent unintended reactions.

dot

Caption: Decision workflow for segregating laboratory waste.

Step 4: Managing Contaminated Materials

• "Soft" Waste: All disposable items that come into contact with the compound, such as gloves, weigh paper, absorbent pads, and pipette tips, are considered hazardous waste.[4] They must be collected in a separate, clearly labeled bag or container for solid hazardous waste.

• "Sharp" Waste: Contaminated needles or sharp objects must be placed in a designated sharps container and managed as hazardous waste.

• Glassware Decontamination:

  • Perform an initial rinse with a minimal amount of a suitable organic solvent (e.g., ethanol or acetone) in a fume hood. This rinsate is hazardous and must be collected in the liquid waste container.

  • To neutralize the residual malodorous thiol, carefully rinse the glassware with a dilute solution of sodium hypochlorite (household bleach) or aqueous sodium hydroxide.[2] CAUTION: Do not add bleach to large quantities of concentrated mercaptan, as a violent reaction may occur.[2] This second rinsate may, depending on local regulations, be neutralized and disposed of down the drain, but it is best practice to consult your EHS office first.

  • Proceed with a standard wash using soap and water.

Part 4: Emergency Protocol - Spill Management

A swift and correct response to a spill is critical to mitigate exposure and environmental contamination.

• ALERT & EVACUATE: Immediately alert personnel in the vicinity. Evacuate non-essential personnel from the area.

• VENTILATE: Ensure the chemical fume hood is operating at maximum capacity. If the spill is outside the hood, increase ventilation to the room if it is safe to do so.

• REMOVE IGNITION SOURCES: Although this specific compound does not have a low flashpoint, mercaptans as a class can be flammable. Remove all potential sources of ignition as a precautionary measure.[12][13]

• CONTAIN THE SPILL: Use chemical spill pads or an inert absorbent material like sand or vermiculite to dike the spill and prevent it from spreading.[1][13] Do not allow the material to enter drains or waterways.[1]

• ABSORB & NEUTRALIZE ODOR: Cover the spill with an absorbent. Activated charcoal is particularly effective for mercaptan spills as it helps to adsorb the material and control the potent odor.[14]

• COLLECT WASTE: Using non-sparking tools, carefully scoop the absorbed material into a designated, sealable container for hazardous waste disposal.[4][13]

• DECONTAMINATE THE AREA: Clean the spill surface thoroughly with soap and water. A final wipe with a dilute bleach solution can help neutralize any remaining odor.[2][14]

• REPORT: Report the incident to your laboratory supervisor and EHS department, as required by your institution's policy.[3]

By adhering to this comprehensive disposal framework, you demonstrate a commitment to safety and environmental responsibility that defines scientific excellence. This protocol is a living document, and you should always consult your institution's specific guidelines and the most current Safety Data Sheet (SDS) before handling any chemical.

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• Chevron Phillips Chemical. (2019). Safety Data Sheet: Methyl Mercaptan. Retrieved from .

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• ChemTrack.org. (n.d.). Safety Guideline: PERCHLOROMETHYL MERCAPTAN, 95%. Retrieved from .

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• Chem Service. (2014). Safety Data Sheet. Retrieved from .

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• Smolecule. (n.d.). Safety Data Sheet: 1-Boc-4-(N-Boc-amino)piperidine-4-carboxylic acid. Retrieved from .

• Chemcia Scientific, LLC. (n.d.). Material Safety Data Sheet: 4-Formyl-piperidine-1-carboxylic acid benzyl ester. Retrieved from .

• Alberta Open Government Program. (2011). Guidelines for landfill disposal of sulphur waste and remediation of sulphur containing soils.

• Fisher Scientific. (2025). Safety Data Sheet: N-Benzyl-4-piperidone. Retrieved from .

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